Anti-CCL2 (Carlumab)-SPDB-DM4

Core Science & Biosynthesis

Whitepaper: The Role of CCL2 in the Tumor Microenvironment and the Rationale for Antibody-Drug Conjugate Targeting

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a critical signaling molecule that profoundly shapes the tumor microenvironment (TME).[1][2] Overexpressed by a variety of tumor and stromal cells, CCL2 orchestrates the recruitment of a suppressive immune infiltrate, including tumor-associated macrophages (TAMs), myeloid-derived suppressor cells (MDSCs), and regulatory T cells (Tregs).[1][3][4][5][6] This activity fosters a milieu conducive to tumor growth, angiogenesis, metastasis, and therapeutic resistance.[7][8][9][10] The primary receptor for CCL2, C-C chemokine receptor 2 (CCR2), is expressed on these immunosuppressive cells and, in many cases, on the cancer cells themselves, presenting a compelling target for therapeutic intervention.[7][10] While strategies involving CCL2/CCR2 axis antagonists have shown promise, the development of Antibody-Drug Conjugates (ADCs) targeting CCR2-expressing cells offers a novel approach to not only block this signaling pathway but also to selectively deliver potent cytotoxic payloads to key cellular drivers of malignancy and immunosuppression. This document provides an in-depth technical overview of the multifaceted role of CCL2 in the TME, its signaling pathways, and the conceptual framework for developing ADCs to target this axis.

Introduction to CCL2 and the Tumor Microenvironment

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, immune cells, and extracellular matrix components that dictates tumor progression and therapeutic response.[1][11] Chemokines are a family of small cytokines that play a central role in this intercellular communication, primarily by directing the migration of immune cells.[3][10]

CCL2 was one of the first chemokines discovered and is a potent chemoattractant for monocytes, macrophages, and other myeloid cells.[1] It is produced by a multitude of cell types within the TME, including cancer cells, cancer-associated fibroblasts (CAFs), endothelial cells, and various immune cells.[1][12][8][13] CCL2 exerts its biological effects primarily by binding to its cognate G protein-coupled receptor, CCR2.[7][10] However, it has also been reported to bind to other receptors, such as CCR4 and atypical chemokine receptors (ACKRs), which can modulate its function.[7][14] High expression of CCL2 in tumors is frequently associated with more aggressive disease, increased metastasis, and poor patient prognosis across a wide range of cancers, including breast, prostate, pancreatic, and lung cancer.[2][7][8]

The Multifaceted Role of CCL2 in the TME

CCL2's influence on the TME is pleiotropic, extending from the recruitment of immune cells to direct effects on tumor cell behavior and angiogenesis.[2][15]

Recruitment of Immunosuppressive Cells

A primary function of the CCL2/CCR2 axis is the creation of an immunosuppressive TME by recruiting and shaping the function of key immune cell populations.[3]

• Tumor-Associated Macrophages (TAMs): The CCL2-CCR2 axis is a dominant pathway for recruiting monocytes from the bone marrow and peripheral blood to the tumor site, where they differentiate into TAMs.[7][11][16] These TAMs often adopt an M2-like, pro-tumorigenic phenotype, promoting tumor growth, angiogenesis, matrix remodeling, and suppression of cytotoxic T cell activity.[3][12] In some cancers, TAMs themselves become a significant source of CCL2, establishing a positive feedback loop that amplifies their recruitment.[12][9]

• Myeloid-Derived Suppressor Cells (MDSCs): CCL2 is a key chemoattractant for MDSCs, a heterogeneous population of immature myeloid cells with potent immunosuppressive functions.[4][5][17] By recruiting CCR2-expressing MDSCs to the tumor, CCL2 contributes to the suppression of T cell and NK cell-mediated anti-tumor immunity.[12][8][18] Inhibition of CCL2 signaling has been shown to reduce the accumulation of MDSCs in tumors.[5][8]

• Regulatory T cells (Tregs): The CCL2/CCR2 axis also facilitates the trafficking of Tregs (CD4+Foxp3+) into the TME.[3][12][4][14] Tregs are critical mediators of immune tolerance, and their presence in tumors is a major barrier to effective anti-tumor immunity.[19] CCL2 can act on Tregs via both CCR2 and CCR4 to promote their migration and accumulation at the tumor site.[6][14][19]

Caption: Overview of CCL2's multifaceted role in the tumor microenvironment.

Direct Pro-Tumorigenic Effects

Beyond its role as a chemoattractant, CCL2 can directly act on cancer cells that express CCR2. This interaction can promote:

• Proliferation and Survival: Autocrine or paracrine CCL2 signaling can stimulate cancer cell growth and enhance survival.[7][8][10][20]

• Invasion and Motility: The CCL2/CCR2 axis can activate signaling pathways that increase the migratory and invasive capacity of tumor cells, facilitating local invasion and metastasis.[1][20]

• Epithelial-Mesenchymal Transition (EMT): CCL2 derived from TAMs or CAFs can induce EMT in cancer cells, a process that enhances their invasiveness.[12]

Promotion of Angiogenesis and Metastasis

CCL2 is a significant contributor to tumor angiogenesis, the formation of new blood vessels necessary for tumor growth.[2][10] It achieves this through several mechanisms:

• Direct action on endothelial cells: Endothelial cells can express CCR2, and CCL2 can directly stimulate their migration and proliferation, promoting vessel sprouting.[10][13]

• Recruitment of pro-angiogenic cells: CCL2 recruits TAMs and endothelial precursor cells, which release potent pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF).[3][21][22]

• Enhancing vascular permeability: CCL2/CCR2 signaling can increase the leakiness of blood vessels, which facilitates the extravasation of tumor cells into distant tissues to form metastases.[10][23]

Contribution to Therapeutic Resistance

The TME shaped by CCL2 can confer resistance to various cancer therapies. For example, TAMs recruited by CCL2 have been shown to induce resistance to endocrine therapy (e.g., tamoxifen) in breast cancer by activating the PI3K/Akt/mTOR pathway in cancer cells.[9] Similarly, the recruitment of MDSCs and Tregs creates a formidable barrier to the efficacy of immunotherapies, such as immune checkpoint inhibitors.[4]

The CCL2/CCR2 Signaling Axis

Upon binding of CCL2 to its receptor CCR2, a conformational change initiates downstream signaling cascades. As a G protein-coupled receptor, CCR2 activation leads to the dissociation of the Gα and Gβγ subunits.[12] These subunits trigger multiple intracellular pathways critical for cell function:

• PI3K/Akt/mTOR Pathway: This is a central pathway that promotes cell survival, proliferation, and growth.[8][9]

• MAPK Pathways (e.g., p42/44 MAPK/ERK): These pathways are crucial for regulating cell motility, proliferation, and gene expression.[20]

• Phospholipase C (PLC) and Protein Kinase C (PKC): Activation of this pathway leads to an increase in intracellular calcium and the activation of downstream effectors that influence cell migration and adhesion.[8][20][24]

• Smad3 Pathway: In breast cancer cells, CCL2/CCR2 signaling has been shown to activate Smad3, which cooperates with the MAPK pathway to regulate cell motility and survival.[20]

The activation of these pathways culminates in the cellular responses that define CCL2's pro-tumorigenic role, including chemotaxis, proliferation, survival, and the production of other inflammatory mediators.

Caption: The CCL2/CCR2 intracellular signaling cascade.

Targeting the CCL2/CCR2 Axis for Cancer Therapy

Given its central role in promoting malignancy, the CCL2/CCR2 axis is an attractive target for cancer therapy.[2][7] Current strategies have primarily focused on neutralizing CCL2 with antibodies or blocking CCR2 with small-molecule antagonists.[14][22] While these approaches can disrupt the recruitment of immunosuppressive cells, an Antibody-Drug Conjugate (ADC) strategy offers a more direct and potent mechanism of action.

Rationale for a CCR2-Targeting ADC

An ADC is a tripartite molecule consisting of a monoclonal antibody (mAb) specific for a tumor-associated antigen, a highly potent cytotoxic payload, and a chemical linker that connects them.[25][26] The rationale for developing an ADC targeting CCR2 is based on several key principles:

• Selective Targeting: CCR2 is expressed on key cell populations that drive tumor progression and immunosuppression (TAMs, MDSCs, Tregs) and, in some cases, on the tumor cells themselves.[10][14][18] An anti-CCR2 antibody could selectively deliver a payload to these cells while sparing healthy tissues that do not express the receptor.

• Elimination of Suppressive Cells: By delivering a cytotoxic payload, a CCR2-ADC could deplete the TME of TAMs, MDSCs, and Tregs. This would dismantle the local immunosuppressive network, potentially unleashing a patient's endogenous anti-tumor T cell response. This represents a powerful method for remodeling the TME.[27]

• Direct Tumor Cell Killing: In cancers where tumor cells express CCR2 (e.g., prostate, breast), the ADC could directly target and kill malignant cells.[10][20]

• Synergy with Other Therapies: Remodeling the TME by depleting suppressive myeloid cells could significantly enhance the efficacy of immune checkpoint inhibitors (e.g., anti-PD-1/PD-L1), which rely on a pre-existing or activated T cell response.[28]

Caption: Conceptual mechanism of action for an anti-CCR2 ADC.

Quantitative Data Summary

The following table summarizes key quantitative findings from the literature that underscore the clinical relevance of the CCL2/CCR2 axis.

Cancer Type	Finding	Correlation/Significance	Reference
Breast Cancer	High CCL2 expression correlates with infiltration of CD163+ macrophages.	Pearson correlation r = 0.548, P < 0.001	[9]
Breast Cancer	Patients with high CCL2 expression have shorter progression-free survival after tamoxifen (B1202) therapy.	P < 0.05	[9]
Glioblastoma (GBM)	High CCL2 expression is correlated with poor prognosis.	Significant in both univariate and multivariate Cox regression analyses.	[29]
Pancreatic Cancer	Neutralizing human CCL2 (CNTO 888) and mouse MCP-1 inhibited tumor growth in a BxPC3 xenograft model.	P < 0.05	[22]
Esophageal Cancer	High CCL2 expression in tumor tissues corresponds with an increased number of CD68+ TAMs.	Qualitative correlation reported.	[7]
Clear Cell RCC	Increased CCL2 expression in cancer tissues significantly worsened overall survival.	P-value not specified, but reported as significant.	[12]

Key Experimental Protocols

Validating the role of CCL2 and testing targeted therapeutics requires a suite of established experimental methodologies.

Measuring CCL2/CCR2 Expression

• Methodology:

  • Immunohistochemistry (IHC)/Immunofluorescence (IF): Used to assess protein expression and localization in formalin-fixed paraffin-embedded (FFPE) tumor tissues. Primary antibodies against CCL2 or CCR2 are applied to tissue sections, followed by a secondary antibody conjugated to an enzyme (for IHC) or a fluorophore (for IF) for visualization.

  • ELISA (Enzyme-Linked Immunosorbent Assay): Quantifies CCL2 protein concentration in patient serum, plasma, or cell culture supernatants.

  • Quantitative PCR (qPCR): Measures mRNA expression levels of CCL2 and CCR2 in tissue biopsies or isolated cells.

  • Flow Cytometry: Identifies and quantifies the percentage of cells expressing the CCR2 receptor on their surface within a heterogeneous cell population (e.g., from dissociated tumors or peripheral blood).

In Vitro Chemotaxis Assay

• Methodology:

  • A transwell chamber system (e.g., Boyden chamber) is used, with a porous membrane separating upper and lower chambers.

  • The target cell population (e.g., monocytes, MDSCs) is placed in the upper chamber.

  • Recombinant CCL2 is placed in the lower chamber as a chemoattractant. Potential inhibitors (e.g., CCR2 antagonist, anti-CCL2 antibody, or a novel ADC) can be added to either chamber.

  • After incubation (typically 2-4 hours), the number of cells that have migrated through the membrane into the lower chamber is quantified by cell counting or fluorescent staining.

In Vivo Tumor Models

• Methodology:

  • Syngeneic Models: Tumor cells (e.g., 4T1 breast cancer, GL261 glioma) are implanted into immunocompetent mice of the same strain. This allows for the study of interactions between the tumor and a fully functional immune system.

  • Genetically Engineered Mouse Models (GEMMs): Mice that spontaneously develop tumors (e.g., MMTV-PyMT for breast cancer) provide a model that more closely recapitulates human cancer development.

  • Treatment: Once tumors are established, mice are treated with the therapeutic agent (e.g., CCR2-ADC, control ADC, vehicle).

  • Endpoints: Tumor growth is monitored over time with calipers. At the study endpoint, tumors and relevant tissues (spleen, lymph nodes) are harvested.

  • Analysis: Tumors are analyzed by flow cytometry to quantify the infiltration of different immune cell subsets (TAMs, MDSCs, Tregs, T cells). IHC/IF can be used to assess spatial relationships and protein expression.

Caption: A generalized experimental workflow for preclinical validation of a CCR2-ADC.

Conclusion and Future Directions

The CCL2/CCR2 signaling axis is a master regulator of the immunosuppressive tumor microenvironment.[3][7] Its central role in recruiting and activating TAMs, MDSCs, and Tregs, coupled with its direct effects on tumor cells and angiogenesis, makes it a high-priority target for cancer therapy. While existing strategies focus on blocking the pathway, an ADC approach that targets CCR2-expressing cells for elimination represents a powerful and innovative therapeutic modality.

The successful development of a CCR2-ADC will depend on careful consideration of the antibody's properties, the choice of a potent payload, and a linker technology that ensures stability in circulation and efficient release within the target cell.[25] Key challenges include potential on-target, off-tumor toxicities and the heterogeneity of CCR2 expression. However, by physically eliminating the cellular drivers of immunosuppression, a CCR2-ADC could fundamentally remodel the TME, sensitizing previously resistant tumors to immunotherapy and offering a new paradigm for cancer treatment. Future research should focus on developing and testing such constructs in relevant preclinical models to validate this promising therapeutic concept.

References

• 1. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 2. CCL2 in the Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CC Chemokine Ligand-2: A Promising Target for Overcoming Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Myeloid-Derived Suppressor Cells (MDSC) in Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The CCL2-CCR4 Axis Promotes Regulatory T Cell Trafficking to Canine Glioma Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oncotarget.com [oncotarget.com]
• 9. Tumor-associated macrophages secrete CC-chemokine ligand 2 and induce tamoxifen resistance by activating PI3K/Akt/mTOR in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CCL2/CCR2 signaling pathway in tumorigenesis and metastasis (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of chemokines in the crosstalk between tumor and tumor-associated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Targeting the CCL2-CCR2 signaling axis in cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Complex Role of Regulatory T Cells (Tregs) in the Tumor Microenvironment: Their Molecular Mechanisms and Bidirectional Effects on Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 20. CCL2/CCR2 Chemokine Signaling Coordinates Survival and Motility of Breast Cancer Cells through Smad3 Protein- and p42/44 Mitogen-activated Protein Kinase (MAPK)-dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 21. CCL2/CCR2 Regulates the Tumor Microenvironment in HER-2/neu-Driven Mammary Carcinomas in Mice | PLOS One [journals.plos.org]
• 22. aacrjournals.org [aacrjournals.org]
• 23. CCL2 at the crossroad of cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Frontiers | The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases [frontiersin.org]
• 25. Potential of antibody–drug conjugates (ADCs) for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. contractpharma.com [contractpharma.com]
• 27. The Future Development of ADC For Cancer.pdf [slideshare.net]
• 28. academic.oup.com [academic.oup.com]
• 29. Glioma microenvironment-derived CCL2 recruits regulatory T cells and myeloid-derived suppressor cells - PMC [pmc.ncbi.nlm.nih.gov]

Carlumab's Precision Targeting: An In-depth Analysis of its Specificity and Affinity for CCL2

For Immediate Release

This technical guide provides a comprehensive overview of the binding characteristics of Carlumab (CNTO 888), a human IgG1κ monoclonal antibody, with its target, the C-C motif chemokine ligand 2 (CCL2). This document is intended for researchers, scientists, and professionals in drug development, offering detailed data on antibody specificity and affinity, the experimental methodologies employed for their determination, and the biological context of this interaction.

Executive Summary

Carlumab was developed as a therapeutic antibody to specifically neutralize the biological activity of CCL2, a key chemokine implicated in various inflammatory diseases and cancer.[1][2] The efficacy of such a therapeutic agent is fundamentally dependent on its high affinity and specificity for its intended target. This guide synthesizes available data to present a clear picture of Carlumab's binding profile, supported by detailed experimental protocols and visual representations of the relevant biological pathways and experimental workflows.

Carlumab's Binding Affinity for CCL2

The interaction between Carlumab and CCL2 has been quantified using multiple biophysical techniques, revealing a high-affinity binding in in-vitro settings. However, in-vivo studies have indicated a different dissociation constant, a factor that has been suggested to contribute to the antibody's limited clinical efficacy.

Table 1: Quantitative Binding Affinity of Carlumab for CCL2

Parameter	Value	Method	Condition	Reference
Dissociation Constant (Kd)	15 pM	Not Specified	In-vitro
Dissociation Constant (Kd)	2.4 nM	Pharmacokinetic/Pharmacodynamic Modeling	In-vivo (human)
EC50	9.459 ng/mL	ELISA	In-vitro	[3]

Specificity of Carlumab for CCL2

Carlumab has been demonstrated to be highly specific for human CCL2. Preclinical studies have shown that it does not exhibit cross-reactivity with other human or mouse CC-family chemokines, underscoring its precise targeting mechanism.[1] While a comprehensive list of all tested chemokines is not publicly available, the consistent reporting of its high specificity across multiple studies is a key characteristic of this antibody.

Experimental Protocols

The determination of Carlumab's binding affinity and specificity involved standard, rigorous methodologies common in antibody characterization. Below are detailed descriptions of the likely experimental protocols used.

Surface Plasmon Resonance (SPR) for Affinity Determination

Surface Plasmon Resonance is a label-free technique used to measure real-time biomolecular interactions. The affinity of Carlumab for CCL2 was likely determined using a protocol similar to the one outlined below.[4]

Experimental Workflow for SPR Analysis

SPR experimental workflow for affinity measurement.

Protocol Steps:

• Immobilization: Carlumab is immobilized on the surface of a sensor chip. This can be achieved through amine coupling or affinity capture of the Fc region.

• Analyte Preparation: A series of concentrations of purified human CCL2 are prepared in a suitable running buffer.

• Association: The different concentrations of CCL2 are sequentially flowed over the sensor chip surface, allowing for the binding to the immobilized Carlumab. The change in refractive index at the surface, which is proportional to the mass of bound analyte, is monitored in real-time.

• Dissociation: After the association phase, the running buffer is flowed over the chip to allow for the dissociation of the Carlumab-CCL2 complex. The rate of this dissociation is also monitored.

• Regeneration: A regeneration solution is injected to remove any remaining bound CCL2, preparing the chip surface for the next cycle.

• Data Analysis: The resulting sensorgrams (plots of response units versus time) are analyzed using appropriate fitting models to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Enzyme-Linked Immunosorbent Assay (ELISA) for Specificity Determination

ELISA is a plate-based assay technique designed for detecting and quantifying substances such as peptides, proteins, antibodies, and hormones. To assess the specificity of Carlumab, a competitive or direct ELISA format would be employed against a panel of related chemokines.

Experimental Workflow for Specificity ELISA

ELISA workflow for specificity determination.

Protocol Steps:

• Coating: Individual wells of a 96-well microtiter plate are coated with a standardized concentration of human CCL2 and a panel of other human and mouse chemokines (e.g., CCL3, CCL4, CCL5, etc.).

• Blocking: After washing, the remaining protein-binding sites on the plate are blocked using a solution such as bovine serum albumin (BSA) or non-fat dry milk.

• Incubation: The wells are incubated with a fixed concentration of Carlumab.

• Detection: After washing away unbound Carlumab, a secondary antibody that recognizes the human IgG Fc region and is conjugated to an enzyme (e.g., horseradish peroxidase - HRP) is added.

• Signal Generation: Following another wash step, a substrate for the enzyme is added, leading to a colorimetric reaction.

• Readout and Analysis: The absorbance of each well is measured using a microplate reader. A high signal in the CCL2-coated wells and a lack of signal in the wells coated with other chemokines would confirm the high specificity of Carlumab.

The CCL2-CCR2 Signaling Pathway

Carlumab exerts its therapeutic effect by binding to CCL2 and preventing its interaction with its primary receptor, C-C chemokine receptor 2 (CCR2).[2] This interaction is crucial for the recruitment of monocytes, macrophages, and other immune cells to sites of inflammation and tumorigenesis. The binding of CCL2 to CCR2, a G protein-coupled receptor, initiates a cascade of intracellular signaling events.

CCL2-CCR2 Signaling Cascade

Inhibition of the CCL2-CCR2 signaling pathway by Carlumab.

The binding of CCL2 to CCR2 activates intracellular signaling pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt pathway, the Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway, and the Mitogen-activated protein kinase (MAPK) pathway. These pathways converge on the nucleus to regulate the transcription of genes involved in cell migration, proliferation, survival, and the production of inflammatory cytokines. By sequestering CCL2, Carlumab effectively blocks the initiation of this signaling cascade.

Conclusion

Carlumab is a monoclonal antibody with high in-vitro affinity and specificity for its target, CCL2. The quantitative data and experimental methodologies outlined in this guide provide a comprehensive technical understanding of its binding characteristics. While its clinical development was discontinued, the detailed characterization of Carlumab's interaction with CCL2 remains a valuable case study for researchers in the field of antibody-based therapeutics, particularly those targeting the chemokine network. The discrepancy between in-vitro and in-vivo affinity highlights the complexities of translating preclinical data to the clinical setting.

References

• 1. researchgate.net [researchgate.net]
• 2. assaygenie.com [assaygenie.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sciforschenonline.org [sciforschenonline.org]

The Potent Anti-Tubulin Payload DM4: A Technical Guide to its Cytotoxic Activity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

DM4, or ravtansine, is a potent maytansinoid, a class of microtubule-targeting agents.[1] It is a synthetic derivative of maytansine, a natural product originally isolated from the shrub Maytenus ovatus.[2][3] Due to its high cytotoxicity, DM4 is a widely utilized payload in the development of antibody-drug conjugates (ADCs) for targeted cancer therapy.[2][4] This technical guide provides an in-depth overview of the cytotoxic activity of DM4, its molecular mechanism of action, and detailed protocols for its experimental evaluation.

Cytotoxic Activity of DM4

DM4 exhibits potent cytotoxic activity against a wide range of cancer cell lines, with IC50 values typically in the sub-nanomolar to picomolar range.[3][5][6] As a component of an ADC, the cytotoxic effect is highly targeted to antigen-expressing cells, significantly reducing systemic toxicity.[7]

Quantitative Data Summary

The following table summarizes the in vitro cytotoxic activity of DM4 and DM4-conjugated ADCs across various cancer cell lines.

Cell Line	Cancer Type	Compound	IC50 (nM)	Reference
SK-BR-3	Breast Cancer	DM4	0.3 - 0.4	[2]
MOLM-14	Acute Myeloid Leukemia	7E7-DM4 (ADC)	1 - 10	[2]
MV-4-11	Acute Myeloid Leukemia	7E7-DM4 (ADC)	1 - 10	[2]
HT-29	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]
HCT116	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]
HCT15	Colon Cancer	T4H11-DM4 (ADC)	~10	[8]
Caco-2	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]
DLD-1	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]
SW48	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]
SW480	Colon Cancer	T4H11-DM4 (ADC)	~1	[8]

Mode of Action

The cytotoxic effect of DM4 is primarily driven by its interaction with tubulin and the subsequent disruption of microtubule dynamics.[9][10] This leads to cell cycle arrest in mitosis and ultimately triggers programmed cell death, or apoptosis.[4][8]

Microtubule Disruption

DM4 binds to tubulin, the fundamental protein subunit of microtubules, at or near the vinca (B1221190) alkaloid binding site.[9] This binding inhibits the polymerization of tubulin into microtubules and enhances microtubule destabilization.[9][11] The potent suppression of microtubule dynamics disrupts the formation and function of the mitotic spindle, a crucial apparatus for chromosome segregation during cell division.[4][10]

Cell Cycle Arrest

The disruption of the mitotic spindle activates the spindle assembly checkpoint (SAC), a cellular surveillance mechanism that ensures proper chromosome attachment to the spindle.[11] This activation leads to a prolonged arrest of the cell cycle in the G2/M phase, preventing the cell from proceeding through mitosis.[4][8]

Induction of Apoptosis

Prolonged mitotic arrest induced by DM4 triggers the intrinsic pathway of apoptosis.[4][12] This involves the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, which in turn modulates the activity of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization and the release of pro-apoptotic factors like cytochrome c.[12][13] This cascade of events culminates in the activation of caspases, the executioners of apoptosis, which dismantle the cell.[14]

Signaling Pathways

dot

Caption: DM4-ADC mechanism of action from cell binding to apoptosis.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the cytotoxic activity and mode of action of DM4.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for the in vitro tubulin polymerization assay.

Methodology:

• Reagent Preparation: Reconstitute lyophilized tubulin in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9). Prepare various concentrations of DM4. [11]2. Reaction Setup: In a 96-well plate on ice, add the tubulin solution, GTP, and the different concentrations of DM4. [11]3. Initiation of Polymerization: Transfer the plate to a microplate reader pre-warmed to 37°C to initiate polymerization. [11]4. Data Acquisition: Measure the increase in absorbance at 340 nm over time, which corresponds to the formation of microtubules. [15]5. Data Analysis: Plot absorbance versus time to generate polymerization curves. Determine the rate of polymerization and calculate the IC50 value for the inhibition of tubulin polymerization. [11]

Immunofluorescence Microscopy of Microtubules

This technique allows for the visualization of the effects of DM4 on the microtubule network within cells.

Experimental Workflow:

dot

Caption: Workflow for immunofluorescence staining of microtubules.

Methodology:

• Cell Culture: Seed cells on glass coverslips in a petri dish or multi-well plate and allow them to adhere. [16]2. DM4 Treatment: Treat the cells with the desired concentration of DM4 for a specified time.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde or ice-cold methanol) and then permeabilize the cell membranes with a detergent (e.g., 0.1% Triton X-100 in PBS) to allow antibody entry. [17]4. Blocking: Incubate the cells in a blocking solution (e.g., 1% BSA in PBS) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the cells with a primary antibody that specifically binds to tubulin (e.g., mouse anti-α-tubulin). [18]6. Secondary Antibody Incubation: Incubate the cells with a fluorescently labeled secondary antibody that binds to the primary antibody (e.g., Alexa Fluor 488-conjugated goat anti-mouse IgG). [16]7. Counterstaining and Mounting: Stain the cell nuclei with a DNA-binding dye such as DAPI. Mount the coverslips onto microscope slides using an anti-fade mounting medium. [16]8. Imaging: Visualize the microtubule network and nuclear morphology using a fluorescence microscope. [17]

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Experimental Workflow:

dot

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 4. researchgate.net [researchgate.net]
• 5. corefacilities.iss.it [corefacilities.iss.it]
• 6. Considerations for the design of antibody drug conjugates (ADCs) for clinical development: lessons learned - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody–drug conjugates: Recent advances in payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Maytansinoid-antibody conjugates induce mitotic arrest by suppressing microtubule dynamic instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Tanshinone I inhibited growth of human chronic myeloid leukemia cells via JNK/ERK mediated apoptotic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. A method to visualize the actin and microtubule cytoskeleton by indirect immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Studies of Carlumab-SPDB-DM4: A Technical Whitepaper

Disclaimer: Publicly available, peer-reviewed preclinical studies specifically evaluating the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 are not available at the time of this writing. This technical guide, therefore, synthesizes information on the individual components of the ADC—the Carlumab antibody, the SPDB linker, and the DM4 payload—to present a hypothesized mechanism of action and outline the standard preclinical experimental protocols that would be employed for its evaluation. All quantitative data and experimental results presented herein are illustrative and based on typical outcomes for similar ADCs.

Introduction

Antibody-drug conjugates (ADCs) represent a strategic approach to cancer therapy, designed to selectively deliver highly potent cytotoxic agents to tumor cells while minimizing systemic toxicity. The Carlumab-SPDB-DM4 ADC is a conceptual therapeutic agent comprising three key components:

• Carlumab: A human monoclonal antibody that specifically targets the human CC-chemokine ligand 2 (CCL2).[1][2][3]

• SPDB Linker: A cleavable disulfide linker (N-succinimidyl 4-(2-pyridyldithio)butyrate) designed to be stable in circulation but labile within the reducing environment of the cell.[4][][6]

• DM4 Payload: A potent maytansinoid tubulin inhibitor that induces cell cycle arrest and apoptosis upon intracellular release.[7][8][9]

This whitepaper details the theoretical framework for the preclinical assessment of Carlumab-SPDB-DM4, including its mechanism of action, proposed experimental protocols for in vitro and in vivo evaluation, and representative data presentation formats.

Mechanism of Action

The therapeutic rationale for Carlumab-SPDB-DM4 is based on the targeted delivery of the DM4 payload to the tumor microenvironment (TME) where CCL2 is expressed. CCL2 is a chemokine known to mediate the recruitment of tumor-associated macrophages (TAMs) and other immune cells, contributing to tumor progression, angiogenesis, and metastasis.[1]

The proposed mechanism of action follows a multi-step process:

• Targeting: The Carlumab antibody component of the ADC binds to soluble or cell-surface-associated CCL2 within the TME.

• Internalization: While Carlumab targets a soluble protein, it is hypothesized that the ADC could be internalized by CCL2-secreting tumor cells or by TAMs that bind CCL2 via their CCR2 receptors.

• Intracellular Cleavage: Once internalized into the lysosome or endosome, the ADC is exposed to a reducing environment with high concentrations of glutathione.[][6] This triggers the cleavage of the SPDB linker's disulfide bond.

• Payload Release & Action: The cleavage releases the active DM4 payload into the cytoplasm. DM4 then binds to tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[7][8][9]

Hypothesized Mechanism of Action for Carlumab-SPDB-DM4.

Preclinical Evaluation Protocols

The preclinical assessment of an ADC like Carlumab-SPDB-DM4 would involve a series of standardized in vitro and in vivo experiments to determine its potency, specificity, and efficacy.

In Vitro Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Carlumab-SPDB-DM4 on a CCL2-expressing cancer cell line.

Methodology (MTT Assay):

• Cell Culture: A human cancer cell line known to express and secrete CCL2 (e.g., a prostate or breast cancer line) is cultured in appropriate media (e.g., RPMI-1640 with 10% FBS).[10]

• Seeding: Cells are seeded into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.[11][12]

• Treatment: The ADC is serially diluted to a range of concentrations (e.g., 0.01 pM to 100 nM). The media in the wells is replaced with media containing the ADC, a non-targeting control ADC, free DM4 payload, and an untreated control.

• Incubation: The plates are incubated for a period of 72 to 120 hours at 37°C and 5% CO₂.

• MTT Addition: 20 µL of a 5 mg/mL MTT solution is added to each well, and the plates are incubated for another 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.[10][13]

• Solubilization: The media is removed, and a solubilizing agent (e.g., 100 µL of DMSO) is added to each well to dissolve the formazan crystals.[10][13]

• Data Acquisition: The absorbance is measured using a microplate reader at a wavelength of 570 nm.

• Analysis: Cell viability is calculated as a percentage relative to the untreated control. The IC50 value is determined by fitting the dose-response data to a four-parameter logistic curve.

Workflow for a typical in vitro ADC cytotoxicity (MTT) assay.

In Vivo Tumor Xenograft Study

Objective: To evaluate the anti-tumor efficacy of Carlumab-SPDB-DM4 in a murine xenograft model.

Methodology:

• Animal Model: Immunocompromised mice (e.g., athymic nude or NOD-scid) are used to prevent rejection of human tumor cells.[14]

• Tumor Implantation: The same CCL2-expressing cancer cells used in the in vitro assay are harvested. A suspension of cells (e.g., 5 x 10⁶ cells in PBS, often mixed with Matrigel) is subcutaneously injected into the flank of each mouse.[14][15]

• Tumor Growth and Grouping: Tumors are allowed to grow until they reach a mean volume of 100-200 mm³. Mice are then randomized into treatment groups (n=5-10 mice per group) with similar average tumor volumes.[14]

• Treatment Groups:

  • Vehicle Control (e.g., PBS)

  • Carlumab-SPDB-DM4 (e.g., at 1, 3, and 10 mg/kg)

  • Non-targeting Control ADC (at 10 mg/kg)

  • Unconjugated Carlumab Antibody (at a dose equivalent to the ADC)

• Administration: The treatments are administered, typically via intravenous (tail vein) injection, on a defined schedule (e.g., once weekly for 3 weeks).[15]

• Monitoring: Tumor volume (measured with calipers) and mouse body weight (as an indicator of toxicity) are recorded twice weekly.[14]

• Endpoint: The study is concluded when tumors in the vehicle control group reach a predetermined maximum size (e.g., 2000 mm³), or if mice show signs of excessive toxicity (e.g., >20% body weight loss).[14][16]

• Analysis: Tumor growth inhibition (TGI) is calculated for each treatment group relative to the vehicle control. Statistical analysis is performed to determine the significance of the anti-tumor effects.

Data Presentation

Quantitative data from preclinical studies are typically summarized in tables for clear comparison of potency and efficacy.

Illustrative In Vitro Cytotoxicity Data

The following table presents a hypothetical summary of IC50 values.

Compound	Target Cell Line (CCL2+)	IC50 (nM)
Carlumab-SPDB-DM4	Prostate Cancer (PC-3)	0.5
Non-Targeting ADC-SPDB-DM4	Prostate Cancer (PC-3)	>100
Free DM4 Payload	Prostate Cancer (PC-3)	0.02
Unconjugated Carlumab	Prostate Cancer (PC-3)	No cytotoxic effect

Table 1: Example of in vitro cytotoxicity results. Data are hypothetical.

Illustrative In Vivo Efficacy Data

The table below shows how results from a xenograft study might be presented. Tumor Growth Inhibition (TGI) is a key metric.

Treatment Group	Dose (mg/kg)	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	-	1850 ± 210	-	+2.5
Carlumab-SPDB-DM4	1	980 ± 150	47	-1.0
Carlumab-SPDB-DM4	3	450 ± 95	76	-4.5
Carlumab-SPDB-DM4	10	150 ± 40	92	-8.0
Non-Targeting ADC	10	1790 ± 190	3	-2.0
Unconjugated Carlumab	6	1650 ± 200	11	+1.5

Table 2: Example of in vivo efficacy results from a xenograft model. Data are hypothetical.

Pharmacokinetic and Toxicological Profile

Pharmacokinetics

Pharmacokinetic (PK) studies would be essential to understand the absorption, distribution, metabolism, and excretion (ADME) of Carlumab-SPDB-DM4. Clinical trial data for the unconjugated Carlumab antibody showed a terminal half-life of approximately 6.6 to 9.6 days.[17] However, conjugation with a linker and payload can alter the PK profile. A PK study in rodents would measure concentrations of the total antibody, the conjugated ADC, and free DM4 payload in plasma over time to assess the stability of the ADC in circulation.

Toxicology

Preclinical toxicology studies, typically conducted in two species (one rodent, one non-rodent), are required to identify potential target organs for toxicity and to establish a safe starting dose for human clinical trials. Key assessments include monitoring clinical signs, body weight, food consumption, hematology, clinical chemistry, and histopathological analysis of tissues at the end of the study.

Conclusion

The Carlumab-SPDB-DM4 antibody-drug conjugate is a rationally designed therapeutic with a clear, targeted mechanism of action. By leveraging the specificity of the Carlumab antibody for CCL2 and the potent cytotoxicity of the DM4 payload, this ADC has the potential to offer a therapeutic benefit in CCL2-driven malignancies. The preclinical evaluation workflow outlined in this whitepaper, including in vitro cytotoxicity and in vivo xenograft studies, provides a standard and robust framework for assessing its efficacy and safety profile. While no specific experimental data for this conjugate is publicly available, the methodologies described represent the critical path for advancing such a candidate toward clinical development.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab - Wikipedia [en.wikipedia.org]
• 3. Facebook [cancer.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 6. njbio.com [njbio.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Tubulin inhibitors as payloads of ADCs - ProteoGenix [proteogenix.science]
• 10. benchchem.com [benchchem.com]
• 11. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. static.igem.wiki [static.igem.wiki]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Rationale for Targeting CCL2 with an Antibody-Drug Conjugate: A Technical Guide

Abstract

The C-C motif chemokine ligand 2 (CCL2), and its primary receptor CCR2, represent a critical signaling axis in the tumor microenvironment (TME). This axis is intricately involved in orchestrating tumor progression, metastasis, and immunosuppression. Traditional strategies to inhibit the CCL2/CCR2 pathway have shown limited clinical success. This technical guide delineates the rationale for an innovative and potent therapeutic modality: an antibody-drug conjugate (ADC) targeting CCL2-producing or CCR2-expressing cells within the TME. By wedding the specificity of a monoclonal antibody with the cytotoxic power of a conjugated payload, a CCL2/CCR2-targeted ADC has the potential to overcome the limitations of previous inhibitors and reshape the therapeutic landscape for a multitude of solid tumors. This document provides a comprehensive overview of the underlying biology, quantitative supporting data, detailed experimental protocols for preclinical evaluation, and a roadmap for the development of such a therapeutic.

Introduction: The CCL2/CCR2 Axis as a Central Regulator of the Tumor Microenvironment

The chemokine CCL2, also known as monocyte chemoattractant protein-1 (MCP-1), is a potent chemotactic cytokine that plays a pivotal role in the recruitment of various immune cells.[1] Its primary receptor, CCR2, is a G protein-coupled receptor expressed on monocytes, macrophages, myeloid-derived suppressor cells (MDSCs), and regulatory T cells (Tregs), as well as on some tumor cells.[2][3] The CCL2/CCR2 signaling axis is a key driver of the immunosuppressive TME, contributing to tumor growth, angiogenesis, invasion, and metastasis.[2][4]

CCL2 is secreted by a variety of cells within the TME, including tumor cells, fibroblasts, endothelial cells, and immune cells.[1][2] Elevated levels of CCL2 are associated with poor prognosis in a wide range of cancers, including breast, prostate, lung, pancreatic, and colorectal cancer.[2][5] This correlation is largely attributed to the recruitment of immunosuppressive cell populations that foster a tumor-permissive environment.[1][6]

The Rationale for an Antibody-Drug Conjugate Approach

Conventional approaches to neutralize the CCL2/CCR2 axis, such as monoclonal antibodies against CCL2 (e.g., Carlumab) and small molecule inhibitors of CCR2, have faced challenges in clinical trials, including a lack of sustained efficacy.[7] This is potentially due to the redundancy of the chemokine system and the inability of these agents to eliminate the targeted immunosuppressive cells.

An ADC strategy offers a multi-pronged attack:

• Targeted Cytotoxicity: An ADC can selectively deliver a potent cytotoxic payload to cells expressing the target antigen, in this case, CCR2-positive immunosuppressive cells or CCL2-producing cells within the TME. This targeted killing mechanism has the potential to be significantly more effective than mere signal blockade.

• Depletion of Immunosuppressive Cells: By eliminating CCR2-expressing cells like TAMs, MDSCs, and Tregs, an ADC could fundamentally reprogram the TME from an immunosuppressive to an immune-permissive state. This would not only inhibit tumor growth directly but also enhance the efficacy of other immunotherapies, such as checkpoint inhibitors.[6]

• Enhanced Therapeutic Index: By concentrating the cytotoxic payload at the tumor site, an ADC can minimize systemic toxicity, thereby improving the therapeutic window compared to conventional chemotherapy.[8]

Quantitative Data Supporting the Targeting of the CCL2/CCR2 Axis

The rationale for targeting the CCL2/CCR2 axis is underpinned by a substantial body of quantitative data demonstrating its upregulation in cancer and its correlation with poor clinical outcomes.

Table 1: Expression of CCL2 and CCR2 in Various Human Cancers and Correlation with Prognosis

Cancer Type	CCL2 Expression Status	CCR2 Expression Status	Correlation with Overall Survival (OS) / Disease-Free Survival (DFS)	Reference(s)
Breast Cancer	Elevated in tumor tissue and serum compared to normal tissue.	Expressed on tumor cells and infiltrating immune cells.	High CCL2 is associated with increased TAM accumulation, early relapse, and shortened survival.	[9][10][11]
Prostate Cancer	Higher in aggressive cell lines and metastatic tissue.	Higher expression is associated with higher Gleason score and clinical stage.	High CCR2 expression is positively associated with prostate cancer progression.	[3]
Lung Cancer	High expression in some subtypes.	Expressed on tumor cells and immune infiltrates.	High CCL2 is associated with favorable OS in lung squamous cell carcinoma in some studies.	[2]
Colorectal Cancer	High expression in tumor tissue.	Expressed on tumor-infiltrating immune cells.	High CCL2 expression is associated with poor OS.	[2]
Pancreatic Cancer	High expression in tumor tissue.	Expressed on tumor cells and stromal cells.	A key driver of the desmoplastic and immunosuppressive TME.	[2]
Ovarian Cancer	High expression in tumor tissue.	Overexpression in tumor cells.	Overexpression of CCR2 is associated with shortened OS and progression-free survival.	[2]
Glioblastoma	Increased concentrations in the tumor.	Expressed on microglia and infiltrating monocytes.	Contributes to the recruitment of pro-tumorigenic microglia and macrophages.	[12]

Table 2: Preclinical and Clinical Efficacy of CCL2/CCR2 Inhibitors

Compound/Therapy	Mechanism	Cancer Type (Model)	Key Findings	Reference(s)
Carlumab (CNTO 888)	Anti-CCL2 mAb	Metastatic Castration-Resistant Prostate Cancer (Phase 2)	Well-tolerated but did not demonstrate significant antitumor activity as a single agent. Transient suppression of free CCL2.	[13]
PF-04136309	CCR2 antagonist	Pancreatic Cancer (Phase 1b)	Decreased tumor-infiltrating macrophages and Tregs, with an increase in effector T cells.	[6]
CCX872	CCR2 antagonist	HER-2/neu-driven Mammary Carcinoma (Mouse)	Delayed tumor growth and prolonged survival.	[9]
RS 504393	CCR2 antagonist	Bladder Cancer (Mouse)	Improved survival time by blocking MDSC recruitment.	[2]
MK0812	CCR2 antagonist	Breast Cancer Lung Metastasis (Humanized Mouse)	Reduced the number of monocytic MDSCs and the rate of lung metastasis.	[13]
JNJ-27141491	CCR2 antagonist	In vitro (Human monocytic leukemia cells)	Potent inhibition of CCR2-mediated functions with an IC50 of 7-97 nM in chemotaxis assays.	[14]

Key Signaling Pathways and Experimental Workflows

A deep understanding of the molecular mechanisms and a structured experimental approach are paramount for the successful development of a CCL2/CCR2-targeting ADC.

CCL2/CCR2 Signaling Pathways

Upon CCL2 binding, CCR2 activates several downstream signaling cascades that promote cell survival, proliferation, migration, and differentiation.

Caption: Simplified CCL2/CCR2 signaling pathways in cancer and immune cells.

Preclinical Development Workflow for a CCL2/CCR2-Targeting ADC

The development of a novel ADC is a multi-step process that requires careful planning and execution.

Caption: A generalized workflow for the preclinical development of an ADC.

Detailed Experimental Protocols

The following protocols provide a framework for the key in vitro and in vivo assays required for the preclinical evaluation of a CCL2/CCR2-targeting ADC.

Immunohistochemistry (IHC) for CCR2 Expression in Paraffin-Embedded Tissues

This protocol is adapted from standard IHC procedures and can be used to assess CCR2 protein expression in tumor biopsies.[9]

1. Deparaffinization and Rehydration: a. Heat slides at 65°C for 1 hour. b. Wash slides in Xylene (2 x 5 min). c. Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%, 30%; 5 min each). d. Rinse in distilled water (dH₂O) and then wash in TBST (1X TBS with 0.1% Tween-20) for 5 min.

2. Antigen Retrieval: a. Immerse slides in 0.01M Sodium Citrate Buffer (pH 6.0). b. Heat in a steamer or water bath at 95-100°C for 20-30 minutes. c. Allow slides to cool to room temperature.

3. Staining: a. Wash slides with TBST (5 min). b. Inactivate endogenous peroxidase with 3% hydrogen peroxide for 10 min. c. Wash slides with TBST (3 x 3 min). d. Block with a suitable blocking buffer (e.g., PBS with 10% serum from the secondary antibody host) for 1 hour. e. Dilute the primary anti-CCR2 antibody in the blocking buffer according to the manufacturer's recommendations. f. Apply the primary antibody and incubate overnight at 4°C in a humidified chamber. g. Wash slides with TBST (3 x 3 min). h. Apply a biotinylated secondary antibody and incubate for 30-60 minutes at room temperature. i. Wash slides with TBST (3 x 3 min). j. Apply streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes. k. Wash slides with TBST (3 x 3 min). l. Develop with DAB substrate until suitable staining is observed (2-5 min). m. Rinse with dH₂O.

4. Counterstaining and Mounting: a. Counterstain with Hematoxylin. b. Rinse with dH₂O. c. Dehydrate through a graded series of ethanol and clear in xylene. d. Mount with a permanent mounting medium.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability following ADC treatment.[5][12]

1. Cell Seeding: a. Seed target cells (e.g., CCR2-expressing tumor cells or immune cells) in a 96-well plate at a density of 1,000–10,000 cells/well in 50 µL of complete culture medium. b. Incubate overnight at 37°C with 5% CO₂.

2. ADC Treatment: a. Prepare serial dilutions of the ADC, unconjugated antibody, and free payload. b. Add 50 µL of the diluted compounds to the respective wells. Include untreated control wells. c. Incubate for 48-144 hours, depending on the payload's mechanism of action.

3. MTT Addition and Incubation: a. Add 20 µL of 5 mg/mL MTT solution to each well. b. Incubate for 1-4 hours at 37°C until formazan (B1609692) crystals are visible.

4. Formazan Solubilization and Absorbance Measurement: a. Carefully remove the medium. b. Add 150 µL of a solubilization solution (e.g., DMSO) to each well. c. Shake the plate for 10-15 minutes to dissolve the formazan crystals. d. Read the absorbance at 570 nm using a microplate reader.

5. Data Analysis: a. Calculate the percentage of cell viability relative to the untreated control. b. Plot the percentage of viability against the logarithm of the ADC concentration and determine the IC50 value using non-linear regression.

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a CCL2/CCR2-targeting ADC in an in vivo setting.[15][16][17]

1. Animal Model and Tumor Implantation: a. Use immunodeficient mice (e.g., athymic nude or NOD/SCID mice), 6-8 weeks old. b. Harvest tumor cells (e.g., a human cancer cell line with confirmed CCR2 expression) during the exponential growth phase. c. Resuspend the cells in a suitable medium (e.g., HBSS or a mixture with Matrigel) to a concentration of 0.5-2 million cells per 100-200 µL. d. Subcutaneously inject the cell suspension into the flank of each mouse.

2. Tumor Growth Monitoring and Randomization: a. Monitor the mice regularly for tumor formation. b. Once tumors are palpable, measure the tumor dimensions (length and width) with calipers 2-3 times per week. c. Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2. d. When the average tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

3. ADC Administration: a. Administer the ADC, unconjugated antibody, and vehicle control intravenously (i.v.) or intraperitoneally (i.p.) according to the predetermined dosing schedule.

4. Efficacy Evaluation: a. Continue to monitor and measure tumor volumes and body weights throughout the study. b. At the end of the study, euthanize the mice and excise the tumors. c. Weigh the tumors and process them for further analysis (e.g., IHC for target engagement and immune cell infiltration).

5. Data Analysis: a. Plot the mean tumor volume over time for each group. b. Calculate the tumor growth inhibition (TGI) for the ADC-treated groups compared to the control group. c. Perform statistical analysis to determine the significance of the observed anti-tumor effects.

Logical Framework for Targeting CCL2 with an ADC

The decision to pursue a CCL2/CCR2-targeting ADC is based on a logical progression of scientific evidence and therapeutic rationale.

Caption: Logical framework illustrating the rationale for a CCL2/CCR2-targeting ADC.

Conclusion and Future Directions

Targeting the CCL2/CCR2 axis with an antibody-drug conjugate represents a highly promising strategy to overcome the limitations of previous therapeutic approaches. The ability to selectively deplete the immunosuppressive myeloid and lymphoid cells that populate the tumor microenvironment offers a powerful mechanism to not only directly inhibit tumor progression but also to unleash the full potential of the host's anti-tumor immune response. The quantitative data strongly support the clinical relevance of this target, and the established experimental protocols provide a clear path for the preclinical development and validation of such a novel therapeutic. Future research should focus on optimizing the ADC construct, including the selection of the most effective antibody, linker, and payload combination, and exploring synergistic combinations with other immunotherapies to achieve durable clinical responses in a broad range of cancer patients.

References

• 1. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 2. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCL2/CCR2 signaling in cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCL2 in the Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. Inhibition of the CCL2 receptor, CCR2, enhances tumor response to immune checkpoint therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.td2inc.com [blog.td2inc.com]
• 8. mdpi.com [mdpi.com]
• 9. CCL2/CCR2 Regulates the Tumor Microenvironment in HER-2/neu-Driven Mammary Carcinomas in Mice | PLOS One [journals.plos.org]
• 10. Frontiers | Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? [frontiersin.org]
• 11. dash.harvard.edu [dash.harvard.edu]
• 12. mdpi.com [mdpi.com]
• 13. Identification of effective CCR2 inhibitors for cancer therapy using humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]

Structural Characterization of Anti-CCL2-SPDB-DM4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural characterization of the antibody-drug conjugate (ADC) Anti-CCL2-SPDB-DM4. This document details the essential components of the ADC, outlines key analytical methodologies for its characterization, and presents representative data in a structured format.

Introduction to Anti-CCL2-SPDB-DM4

Anti-CCL2-SPDB-DM4 is a novel antibody-drug conjugate designed for targeted cancer therapy. It is composed of three key components:

• A monoclonal antibody (mAb): Carlumab (CNTO 888), a human IgG1κ monoclonal antibody that specifically targets the human C-C motif chemokine ligand 2 (CCL2). CCL2 is implicated in the pathogenesis of various inflammatory diseases and certain cancers.

• A linker: SPDB (N-succinimidyl-4-(2-pyridyldithio)butanoate), a cleavable disulfide linker. This linker is designed to be stable in circulation and release the cytotoxic payload within the reducing environment of the target cell.

• A cytotoxic payload: DM4, a potent maytansinoid tubulin inhibitor. Upon release, DM4 disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.

The targeted delivery of DM4 to CCL2-expressing cells aims to enhance the therapeutic window by maximizing efficacy at the tumor site while minimizing systemic toxicity.

Core Structural Components

A thorough understanding of each component is critical for the overall characterization of the ADC.

The Antibody: Carlumab (Anti-CCL2)

Carlumab is a human monoclonal antibody that binds with high affinity to human CCL2, neutralizing its activity by blocking its interaction with its receptor, CCR2.

Property	Description
Target	C-C motif chemokine ligand 2 (CCL2) / Monocyte Chemoattractant Protein-1 (MCP-1)
Antibody Type	Human IgG1κ
Mechanism of Action	Blocks the interaction of CCL2 with its receptor CCR2, inhibiting downstream signaling.
Approx. Molecular Weight	~150 kDa

The Linker: SPDB

The SPDB linker is a critical element that connects the antibody to the cytotoxic payload. Its disulfide bond is key to the ADC's mechanism of action.

Property	Description
Full Name	N-succinimidyl-4-(2-pyridyldithio)butanoate
Linker Type	Cleavable (Disulfide-based)
Cleavage Mechanism	Reduction of the disulfide bond in the intracellular environment (e.g., by glutathione).
Attachment Chemistry	The N-hydroxysuccinimide (NHS) ester of SPDB reacts with primary amines (e.g., lysine (B10760008) residues) on the antibody surface. The pyridyldithio group reacts with a thiol on the payload.

The Payload: DM4

DM4 is a highly potent cytotoxic agent that ultimately induces cell death in the target cancer cells.

Property	Description
Class	Maytansinoid
Mechanism of Action	Inhibits tubulin polymerization, leading to mitotic arrest and apoptosis.
Molecular Formula	C38H54ClN3O10S
Approx. Molecular Weight	~780.4 Da

Quantitative Structural Characterization

The following tables summarize the key quantitative attributes of Anti-CCL2-SPDB-DM4. The data presented here is representative and intended for illustrative purposes.

Table 1: Molecular Weight and Drug-to-Antibody Ratio (DAR)

Parameter	Method	Representative Value
Average Molecular Weight	SEC-MALS	~153-156 kDa (depending on DAR)
Average Drug-to-Antibody Ratio (DAR)	HIC-UV/Vis, RP-HPLC, Mass Spectrometry	3.5 - 4.0
DAR Distribution	HIC-UV/Vis, Mass Spectrometry	A heterogeneous mixture of species with 0 to 8 drugs per antibody.

Table 2: Purity and Aggregation

Parameter	Method	Representative Value
Purity (Monomer Content)	Size Exclusion Chromatography (SEC)	>95%
High Molecular Weight Species (Aggregates)	Size Exclusion Chromatography (SEC)	<5%
Low Molecular Weight Species (Fragments)	Size Exclusion Chromatography (SEC)	<1%

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible characterization of Anti-CCL2-SPDB-DM4.

Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC)

HIC separates ADC species based on the hydrophobicity conferred by the conjugated drug-linker.

• Instrumentation: A biocompatible HPLC system with a UV/Vis detector.

• Column: A HIC column (e.g., Butyl-NPR, TSKgel Phenyl-5PW).

• Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 6.95.

• Mobile Phase B: 25 mM Sodium Phosphate, 25% Isopropanol, pH 6.95.

• Gradient: A linear gradient from 0% to 100% Mobile Phase B over 30-40 minutes.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV absorbance at 280 nm (for the antibody) and a wavelength specific to the payload if applicable.

• Data Analysis: The peak area for each species (DAR0, DAR2, DAR4, etc.) is integrated. The average DAR is calculated using the following formula: Average DAR = Σ(% Peak Area of each species * DAR of that species) / 100

Analysis of Purity and Aggregation by Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic radius, allowing for the quantification of monomers, aggregates, and fragments.

• Instrumentation: An HPLC or UHPLC system with a UV detector.

• Column: An SEC column suitable for monoclonal antibodies (e.g., TSKgel G3000SWxl).

• Mobile Phase: 100 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 6.8.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Ambient or controlled at 25°C.

• Detection: UV absorbance at 280 nm.

• Data Analysis: The peak areas for the monomer, high molecular weight species (aggregates), and low molecular weight species (fragments) are integrated to determine their relative percentages.

Intact Mass Analysis and DAR Confirmation by Mass Spectrometry (MS)

LC-MS provides a precise measurement of the molecular weight of the intact ADC and its different drug-loaded forms.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to an LC system.

• Column: A reversed-phase column suitable for large proteins (e.g., a C4 or C8 column).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A shallow gradient from approximately 20% to 60% Mobile Phase B over 20-30 minutes.

• Mass Spectrometer Mode: Positive ion, electrospray ionization (ESI).

• Data Analysis: The raw mass spectra are deconvoluted to obtain the zero-charge masses of the different ADC species. The relative intensities of these species can be used to calculate the average DAR.

Visualizations

CCL2 Signaling Pathway

The binding of CCL2 to its receptor CCR2 initiates a cascade of intracellular signaling events that promote cell migration, survival, and proliferation.

Caption: Simplified CCL2-CCR2 signaling cascade.

Experimental Workflow for ADC Characterization

A logical workflow is essential for the comprehensive structural characterization of an ADC.

Caption: Workflow for ADC structural characterization.

Logical Relationship of Anti-CCL2-SPDB-DM4 Components

This diagram illustrates the covalent linkages between the three main components of the ADC.

Caption: Covalent structure of Anti-CCL2-SPDB-DM4.

In Vivo Biodistribution and Pharmacokinetics of Carlumab: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Carlumab ADC" did not yield results for an antibody-drug conjugate. The available scientific literature refers to Carlumab (also known as CNTO 888) as a human IgG1κ monoclonal antibody. This guide will focus on the in vivo biodistribution and pharmacokinetics of Carlumab, the monoclonal antibody.

Introduction

Carlumab (CNTO 888) is a fully human IgG1κ monoclonal antibody developed to target the C-C chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[1][2] CCL2 is a key chemokine involved in the recruitment of monocytes, macrophages, and other immune cells to sites of inflammation and within the tumor microenvironment.[1] By binding to CCL2, Carlumab prevents its interaction with its primary receptor, CCR2, thereby inhibiting downstream signaling pathways implicated in tumorigenesis, inflammation, and angiogenesis.[1][2][3][4] This technical guide provides a comprehensive overview of the available in vivo biodistribution and pharmacokinetic data for Carlumab, along with the experimental methodologies employed in its preclinical and clinical evaluation.

Mechanism of Action: Targeting the CCL2-CCR2 Axis

Carlumab exerts its biological effects by neutralizing the activity of CCL2. This disruption of the CCL2-CCR2 signaling axis leads to a reduction in the infiltration of tumor-associated macrophages (TAMs) and other CCR2-expressing cells into the tumor microenvironment. The proposed downstream effects include the inhibition of tumor growth, angiogenesis, and metastasis.[1][2][3]

Carlumab's Mechanism of Action

In Vivo Biodistribution

Detailed preclinical biodistribution studies for Carlumab in various tissues are not extensively reported in publicly available literature. However, based on the general principles of monoclonal antibody distribution, Carlumab is expected to primarily distribute within the vascular and interstitial fluids.

Monoclonal antibodies, such as Carlumab, are large molecules and their distribution into tissues is generally slow and limited by the permeability of the vascular endothelium. Higher concentrations are typically observed in highly perfused organs.

General Principles of Monoclonal Antibody Biodistribution:

• Initial Distribution: Following intravenous administration, the antibody is primarily confined to the plasma volume.

• Tissue Penetration: Over time, the antibody gradually extravasates into the interstitial fluid of various tissues. This process is influenced by factors such as blood flow, capillary permeability, and the properties of the tissue interstitium.

• Target-Mediated Distribution: In tissues where the target antigen (CCL2) is expressed, Carlumab may accumulate due to specific binding.

• Clearance Organs: Organs involved in protein catabolism, such as the liver and spleen, are expected to show uptake.

Experimental Protocols for Biodistribution Studies

A common method for assessing the biodistribution of a monoclonal antibody is through radiolabeling studies in animal models.

Protocol: Radiolabeling and Biodistribution of a Monoclonal Antibody in Mice

• Radiolabeling: The monoclonal antibody is conjugated with a chelating agent and then radiolabeled with a suitable radionuclide (e.g., Indium-111, Zirconium-89).

• Animal Model: Tumor-bearing or healthy mice are administered the radiolabeled antibody via intravenous injection.

• Time Points: At selected time points post-injection (e.g., 4, 24, 48, 96 hours), cohorts of animals are euthanized.

• Tissue Harvesting: Blood and various organs and tissues of interest (e.g., tumor, liver, spleen, kidneys, lungs, heart, muscle, bone) are collected, weighed, and the radioactivity is measured using a gamma counter.

• Data Analysis: The tissue uptake is typically expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Pharmacokinetics

The pharmacokinetics of Carlumab have been evaluated in both preclinical and clinical settings.

Preclinical Pharmacokinetics

Studies in cynomolgus monkeys have provided insights into the clearance mechanisms of Carlumab. The data suggests that Carlumab exhibits target-mediated drug disposition (TMDD), where the binding of the antibody to its target (CCL2) influences its clearance.

Clinical Pharmacokinetics

Pharmacokinetic data for Carlumab in humans has been primarily derived from Phase 1 and Phase 2 clinical trials in patients with solid tumors.[5][6][7]

Table 1: Summary of Clinical Pharmacokinetic Parameters of Carlumab in Cancer Patients

Parameter	Value	Study Population	Reference
Terminal Half-Life	6.6 - 9.6 days	Patients with advanced solid malignancies	[6]
Mean Predicted Half-Life of Carlumab	~2.4 days	Cancer patients with refractory tumors	[5][8]
Mean Predicted Half-Life of Carlumab-CCL2 Complex	Not explicitly stated, but clearance is influenced by the complex	Cancer patients with refractory tumors	[5][8]
Mean Predicted Half-Life of Free CCL2	~1 hour	Cancer patients with refractory tumors	[5][8]
Mean Dissociation Constant (KD) in vivo	2.4 nM	Cancer patients with refractory tumors	[5][8]
Dosing Regimen	15 mg/kg every 2 weeks (recommended Phase 2 dose)	Patients with advanced solid malignancies	[6]

Pharmacodynamic Effects on CCL2 Levels:

• Administration of Carlumab leads to a rapid but transient decrease in free serum CCL2 concentrations.[5][6]

• Conversely, total serum CCL2 concentrations (both free and Carlumab-bound) increase in a dose-dependent manner, by over 1,000-fold post-treatment.[6] This is consistent with the formation and stabilization of the Carlumab-CCL2 complex in circulation.

• Free CCL2 levels were observed to return to baseline within 7 days of the initial infusion and could increase to levels greater than baseline following subsequent doses.[5][8]

Clinical Pharmacokinetic Study Workflow

Experimental Protocols for Pharmacokinetic Studies

The quantification of Carlumab and CCL2 levels in serum is crucial for pharmacokinetic analysis. Enzyme-linked immunosorbent assays (ELISAs) are commonly employed for this purpose.

Protocol: Quantification of Carlumab in Human Serum by ELISA

• Plate Coating: A 96-well microplate is coated with recombinant human CCL2 to capture Carlumab from the serum samples.

• Blocking: The plate is treated with a blocking buffer to prevent non-specific binding.

• Sample and Standard Incubation: Serum samples from patients, along with a standard curve of known Carlumab concentrations, are added to the wells and incubated.

• Detection Antibody: A secondary antibody that specifically binds to human IgG (e.g., a goat anti-human IgG conjugated to horseradish peroxidase - HRP) is added.

• Substrate Addition: A substrate for the HRP enzyme (e.g., TMB) is added, which results in a color change.

• Measurement: The absorbance of each well is read using a microplate reader, and the concentration of Carlumab in the samples is determined by interpolating from the standard curve.

A similar ELISA setup, but with different capture and detection antibodies, would be used to measure free and total CCL2 levels.

Conclusion

Carlumab, a monoclonal antibody targeting CCL2, exhibits a pharmacokinetic profile influenced by target-mediated drug disposition. Clinical studies have demonstrated a terminal half-life of approximately 6.6 to 9.6 days in cancer patients.[6] While detailed preclinical biodistribution data is limited, Carlumab is expected to follow the general distribution pattern of a humanized monoclonal antibody. The administration of Carlumab leads to a transient suppression of free CCL2, accompanied by a significant increase in total CCL2 levels, indicative of target engagement in the systemic circulation. Further research may be necessary to fully elucidate the tissue-specific distribution and its relationship with therapeutic efficacy.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facebook [cancer.gov]
• 5. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Unfulfilled Promise of Targeting CCL2: A Technical Review of the Anti-CCL2-SPDB-DM4 Antibody-Drug Conjugate in Solid Tumors

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chemokine C-C motif ligand 2 (CCL2) and its receptor CCR2 are pivotal in shaping an immunosuppressive tumor microenvironment, promoting tumor growth, and facilitating metastasis. This has rendered the CCL2/CCR2 axis an attractive, albeit challenging, therapeutic target. One innovative strategy conceived to exploit this target was the development of an antibody-drug conjugate (ADC), Anti-CCL2-SPDB-DM4. This ADC comprises the human anti-CCL2 monoclonal antibody, Carlumab, a cleavable disulfide linker (SPDB), and the potent microtubule-inhibiting payload, DM4. The core concept was to selectively deliver a cytotoxic agent to the tumor microenvironment by targeting CCL2. However, a thorough review of publicly available data reveals a significant gap in preclinical and clinical studies for this specific ADC. Development of the parent antibody, Carlumab, was discontinued (B1498344) in 2012 due to limited clinical efficacy as a standalone therapy. This technical guide synthesizes the available information on the individual components of Anti-CCL2-SPDB-DM4, outlining the scientific rationale, the proposed mechanism of action, and the unrealized therapeutic potential of this ADC in solid tumors.

Introduction: The Rationale for Targeting CCL2 in Solid Tumors

C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a potent chemokine that plays a multifaceted role in the pathogenesis of solid tumors.[1][2][3][4][5] Overexpression of CCL2 is frequently observed in a wide array of cancers and is associated with aggressive disease, increased metastasis, and poor patient outcomes.[2] Its primary functions within the tumor microenvironment (TME) include:

• Recruitment of Immunosuppressive Cells: CCL2 is a major chemoattractant for monocytes, which differentiate into tumor-associated macrophages (TAMs).[3][5] TAMs are key drivers of an immunosuppressive TME, hindering the anti-tumor activity of cytotoxic T cells.[3] CCL2 also recruits myeloid-derived suppressor cells (MDSCs) and regulatory T cells (Tregs), further contributing to immune evasion.[3]

• Promotion of Angiogenesis: By recruiting macrophages and directly acting on endothelial cells, CCL2 stimulates the formation of new blood vessels, which are essential for tumor growth and dissemination.[3][6]

• Direct Effects on Tumor Cells: The CCL2/CCR2 signaling axis can directly promote the proliferation, survival, and invasion of tumor cells.[1]

Given these pro-tumorigenic roles, blocking the CCL2/CCR2 axis has been a compelling strategy in oncology. The development of Anti-CCL2-SPDB-DM4 was a logical extension of this strategy, aiming to not only neutralize CCL2 but also to use it as a "homing beacon" to deliver a potent cytotoxic payload to the tumor microenvironment.

Components of the Anti-CCL2-SPDB-DM4 ADC

The Anti-CCL2-SPDB-DM4 is a complex molecule engineered from three distinct components: a targeting antibody, a linker, and a cytotoxic payload.[7][8]

The Antibody: Carlumab (CNTO 888)

Carlumab is a human IgG1κ monoclonal antibody that specifically binds to human CCL2, thereby preventing its interaction with its receptor, CCR2.[1]

The Linker: SPDB

The N-succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker is a cleavable disulfide linker.[7] Its key features include:

• Serum Stability: The hindered disulfide bond is designed to be relatively stable in the bloodstream, minimizing premature release of the cytotoxic payload.

• Intracellular Cleavage: Upon internalization into cells, the disulfide bond is cleaved in the reducing environment of the cytosol, releasing the active payload.[7]

The Payload: DM4

DM4 is a potent maytansinoid, a class of microtubule-targeting agents.[7] Its mechanism of action involves:

• Tubulin Binding: DM4 binds to tubulin, a key component of microtubules.

• Inhibition of Microtubule Assembly: This binding disrupts microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[7]

Proposed Mechanism of Action

The intended therapeutic action of Anti-CCL2-SPDB-DM4 is a multi-step process designed for targeted cytotoxicity within the tumor microenvironment.

Figure 1: Proposed Mechanism of Action of Anti-CCL2-SPDB-DM4.

Preclinical and Clinical Data: A Notable Absence

Despite the strong scientific rationale, a comprehensive search of the scientific literature and clinical trial databases reveals a lack of specific preclinical or clinical data for the Anti-CCL2-SPDB-DM4 ADC. The available information is limited to studies of its individual components.

Clinical Studies of Carlumab (Anti-CCL2 Monoclonal Antibody)

Several clinical trials have evaluated the safety and efficacy of Carlumab as a monotherapy or in combination with chemotherapy in patients with solid tumors.

Trial Identifier	Phase	Indication	Key Findings	Reference
NCT00537368	I	Advanced Solid Malignancies	Well-tolerated; recommended phase II dose of 15 mg/kg every 2 weeks. Preliminary signs of antitumor activity observed.	[6]
NCT00992186	II	Metastatic Castration-Resistant Prostate Cancer	Well-tolerated but did not demonstrate significant antitumor activity as a single agent. Did not achieve sustained suppression of free CCL2.	[9]
NCT01204996	Ib	Advanced Solid Tumors (in combination with chemotherapy)	Carlumab could be safely administered with standard chemotherapy regimens. No long-term suppression of serum CCL2 or significant tumor responses were observed.	[10]

These studies consistently demonstrated that while Carlumab was well-tolerated, it had limited efficacy as a single agent and did not lead to sustained suppression of its target, CCL2. This lack of robust clinical benefit likely contributed to the discontinuation of its development.[1]

Data on SPDB-DM4 Containing ADCs

While no data exists for Anti-CCL2-SPDB-DM4, other ADCs utilizing the SPDB-DM4 linker-payload system have been evaluated. For instance, SAR3419 (coltuximab ravtansine), a CD19-targeting ADC with a SPDB-DM4, has been studied in hematological malignancies.[11] These studies provide insights into the general pharmacokinetic and toxicity profiles of ADCs with this particular linker-payload combination.

Experimental Protocols (Hypothetical)

Given the absence of published studies on Anti-CCL2-SPDB-DM4, the following are hypothetical, yet standard, experimental protocols that would be employed to evaluate such an ADC.

In Vitro Cytotoxicity Assay

• Objective: To determine the potency and specificity of Anti-CCL2-SPDB-DM4 in killing target cells.

• Methodology:

  • Cell Lines: A panel of cancer cell lines with varying levels of CCL2 secretion and CCR2 expression would be used.

  • Treatment: Cells would be incubated with escalating concentrations of Anti-CCL2-SPDB-DM4, a non-targeting control ADC, and free DM4.

  • Viability Assessment: Cell viability would be measured after a defined incubation period (e.g., 72-96 hours) using a standard assay such as MTT or CellTiter-Glo.

  • Data Analysis: The half-maximal inhibitory concentration (IC50) would be calculated to quantify the cytotoxic potency.

In Vivo Tumor Growth Inhibition Study

• Objective: To evaluate the anti-tumor efficacy of Anti-CCL2-SPDB-DM4 in a living organism.

• Methodology:

  • Animal Model: Immunodeficient mice (e.g., NOD-SCID) would be subcutaneously or orthotopically implanted with a human solid tumor cell line known to secrete high levels of CCL2.

  • Treatment: Once tumors reach a palpable size, mice would be randomized into treatment groups: vehicle control, Carlumab alone, a non-targeting control ADC, and Anti-CCL2-SPDB-DM4 at various dose levels.

  • Efficacy Endpoints: Tumor volume would be measured regularly. Body weight would be monitored as an indicator of toxicity. At the end of the study, tumors would be excised for further analysis (e.g., immunohistochemistry for markers of apoptosis and cell proliferation).

  • Data Analysis: Tumor growth inhibition (TGI) would be calculated for each treatment group compared to the vehicle control.

Pharmacokinetic Analysis

• Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) of Anti-CCL2-SPDB-DM4.

• Methodology:

  • Animal Model: Mice or rats would be administered a single intravenous dose of Anti-CCL2-SPDB-DM4.

  • Sample Collection: Blood samples would be collected at various time points post-injection.

  • Bioanalysis: An enzyme-linked immunosorbent assay (ELISA) would be used to measure the concentrations of total antibody, conjugated antibody, and free payload in the plasma samples.

  • Data Analysis: Pharmacokinetic parameters such as clearance, volume of distribution, and half-life would be calculated using appropriate software.

Signaling Pathways and Logical Relationships

The therapeutic strategy of Anti-CCL2-SPDB-DM4 is predicated on the central role of the CCL2-CCR2 signaling axis in the tumor microenvironment.

Figure 2: The Role of CCL2 in the Tumor Microenvironment.

Discussion and Future Perspectives

The concept of an anti-CCL2 ADC holds significant theoretical appeal. By targeting CCL2, which is often abundant in the TME, such a therapeutic could potentially overcome some of the limitations of traditional chemotherapy and even other ADCs that target tumor cell surface antigens with heterogeneous expression. The delivery of a potent payload like DM4 to the immunosuppressive cell populations within the TME could remodel the immune landscape and exert a powerful anti-tumor effect.

However, the lack of published data for Anti-CCL2-SPDB-DM4 and the discontinuation of its parent antibody, Carlumab, highlight the challenges in translating this concept into a viable therapeutic. Several factors may have contributed to this:

• Complex Biology of CCL2: The transient suppression of free CCL2 observed in the Carlumab trials suggests a rapid compensatory upregulation of CCL2 production, which may have neutralized the antibody's effect before it could mediate significant anti-tumor activity.

• ADC Delivery and Internalization: The efficiency of an anti-CCL2 ADC would depend on the binding to secreted CCL2 and subsequent internalization by CCR2-expressing cells. The dynamics of this process in the complex TME are not fully understood and may not be efficient enough for effective payload delivery.

• "On-Target, Off-Tumor" Toxicities: While CCL2 is upregulated in the TME, it also plays a role in normal physiological processes. An ADC targeting CCL2 could potentially lead to toxicities in healthy tissues.

Despite the apparent discontinuation of Anti-CCL2-SPDB-DM4, the strategy of targeting the TME with ADCs remains an active area of research. Future iterations of this concept could involve:

• Antibodies with Improved Pharmacokinetic Properties: Engineering antibodies with a longer half-life or higher affinity could lead to more sustained target suppression.

• Alternative Payloads: Utilizing payloads with different mechanisms of action, such as immunomodulatory agents, could offer synergistic effects with the targeting of the CCL2/CCR2 axis.

• Combination Therapies: Combining an anti-CCL2 ADC with other immunotherapies, such as checkpoint inhibitors, could be a promising approach to overcome the immunosuppressive TME.

Conclusion

The Anti-CCL2-SPDB-DM4 ADC represents an innovative but ultimately unrealized approach to cancer therapy. While the scientific rationale for targeting the CCL2-rich tumor microenvironment is strong, the lack of specific preclinical and clinical data for this ADC, coupled with the limited success of its parent antibody Carlumab, suggests that significant hurdles remain in effectively drugging the CCL2/CCR2 axis with this modality. This technical guide serves to consolidate the available information and highlight the key scientific questions that would need to be addressed for such a therapeutic strategy to be successful in the future. The lessons learned from the development of Carlumab and the conceptual design of Anti-CCL2-SPDB-DM4 continue to inform the next generation of TME-targeting therapeutics.

References

• 1. Carlumab - Wikipedia [en.wikipedia.org]
• 2. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 3. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibody Co-Administration Can Improve Systemic and Local Distribution of Antibody Drug Conjugates to Increase In Vivo Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assaygenie.com [assaygenie.com]
• 8. Antibody Co-Administration Can Improve Systemic and Local Distribution of Antibody-Drug Conjugates to Increase In Vivo Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Conjugation of Carlumab-SPDB-DM4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis and conjugation of a potent antibody-drug conjugate (ADC), Carlumab-SPDB-DM4. This ADC is comprised of Carlumab, a human monoclonal antibody targeting CC chemokine ligand 2 (CCL2), conjugated to the maytansinoid cytotoxin DM4 via the cleavable disulfide linker, N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB). These application notes are intended to guide researchers through the essential steps of ADC preparation, purification, and characterization, ensuring a reproducible and efficient workflow.

Introduction

Antibody-drug conjugates are a transformative class of biotherapeutics designed to selectively deliver highly potent cytotoxic agents to cancer cells while minimizing systemic toxicity.[1] The efficacy of an ADC is contingent on the careful selection of its three core components: a monoclonal antibody with high specificity for a tumor-associated antigen, a potent cytotoxic payload, and a linker that stably connects the payload to the antibody in circulation and facilitates its release at the target site.[1]

• Carlumab: A human IgG1 kappa monoclonal antibody that specifically targets human CC chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[2][3] CCL2 is implicated in tumor growth, angiogenesis, and metastasis, making it a compelling target for cancer therapy.[1][3]

• SPDB Linker: N-Succinimidyl 4-(2-pyridyldithio)butyrate is a bifunctional, cleavable linker.[4][5] Its N-hydroxysuccinimide (NHS) ester end reacts with primary amines (e.g., lysine (B10760008) residues) on the antibody, while the pyridyldithio group reacts with a thiol-containing payload. The disulfide bond within the SPDB linker is stable in the bloodstream but is readily cleaved in the reducing intracellular environment of tumor cells, ensuring targeted payload release.[][]

• DM4 Payload: A derivative of the potent microtubule-disrupting agent maytansine.[][9] DM4 induces cell cycle arrest and apoptosis by inhibiting tubulin polymerization.[][11] It is modified to contain a thiol group, enabling its conjugation to linkers like SPDB.[]

This document outlines the detailed methodology for the synthesis of Carlumab-SPDB-DM4, including the modification of Carlumab with the SPDB linker and the subsequent conjugation with the DM4 payload. It also covers the essential purification and characterization techniques required to ensure the quality and consistency of the final ADC product.

Materials and Reagents

The following table summarizes the key materials and reagents required for the synthesis and conjugation protocol.

Reagent/Material	Supplier	Catalogue No.	Storage
Carlumab Antibody	(Specify Source)	(Specify)	2-8°C
SPDB Linker	MedChemExpress	HY-12448	-20°C
DM4 Payload	MedChemExpress	HY-12454	-20°C
Dithiothreitol (DTT)	Sigma-Aldrich	D0632	Room Temp
Tris(2-carboxyethyl)phosphine (TCEP)	Sigma-Aldrich	C4706	Room Temp
Dimethyl sulfoxide (B87167) (DMSO), Anhydrous	Sigma-Aldrich	276855	Room Temp
Sodium Borate Buffer, pH 8.0	(Prepare in-house)	N/A	2-8°C
Phosphate Buffered Saline (PBS), pH 7.4	(Prepare in-house)	N/A	Room Temp
L-Cysteine	Sigma-Aldrich	C7352	Room Temp
Sephadex G-25 Desalting Columns	Cytiva	28-9180-07	Room Temp
Amicon Ultra Centrifugal Filter Units	MilliporeSigma	UFC901024	Room Temp

Experimental Protocols

The synthesis of Carlumab-SPDB-DM4 is a two-step process. The first step involves the modification of the Carlumab antibody with the SPDB linker. The second step is the conjugation of the DM4 payload to the modified antibody.

Step 1: Modification of Carlumab with SPDB Linker

This protocol describes the reaction of the NHS-ester of the SPDB linker with the lysine residues of Carlumab.

Protocol:

• Antibody Preparation:

  • Prepare a solution of Carlumab at a concentration of 5-10 mg/mL in phosphate-buffered saline (PBS) at pH 7.4.

  • Ensure the antibody solution is free of any amine-containing buffers (e.g., Tris). If necessary, perform a buffer exchange into PBS using a desalting column or centrifugal filtration.

• SPDB Linker Preparation:

  • Dissolve SPDB in anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 10 mM immediately before use.

• Conjugation Reaction:

  • Add the SPDB-DMSO solution to the Carlumab solution with gentle stirring. A typical molar excess of SPDB to antibody is between 5- to 10-fold.

  • The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to avoid antibody denaturation.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle agitation.

• Purification of Carlumab-SPDB:

  • Remove the excess, unreacted SPDB linker by size-exclusion chromatography (SEC) using a pre-packed desalting column (e.g., Sephadex G-25) equilibrated with PBS, pH 7.4.

  • Alternatively, use centrifugal filter units for buffer exchange.

  • Collect the protein-containing fractions.

• Characterization of Carlumab-SPDB:

  • Determine the protein concentration of the purified Carlumab-SPDB using a UV-Vis spectrophotometer at 280 nm.

  • The degree of linker substitution can be determined by measuring the release of pyridine-2-thione upon reduction of an aliquot of the conjugate with an excess of DTT and measuring the absorbance at 343 nm.

Step 2: Conjugation of DM4 to Carlumab-SPDB

This protocol details the conjugation of the thiol-containing DM4 payload to the pyridyldithio-activated Carlumab-SPDB.

Protocol:

• DM4 Payload Preparation:

  • Dissolve DM4 in anhydrous DMSO to a final concentration of 10 mM immediately before use.

• Conjugation Reaction:

  • Add the DM4-DMSO solution to the purified Carlumab-SPDB solution with gentle stirring. A typical molar excess of DM4 to the antibody is between 1.5- to 3-fold over the incorporated linker.

  • The final concentration of DMSO should be kept below 10% (v/v).

  • Incubate the reaction mixture for 3-4 hours at room temperature or overnight at 4°C with gentle agitation, protected from light.

• Quenching the Reaction:

  • Quench the reaction by adding an excess of L-cysteine to cap any unreacted pyridyldithio groups on the antibody.

• Purification of Carlumab-SPDB-DM4:

  • Purify the ADC from unreacted DM4 and other small molecules using size-exclusion chromatography (e.g., Sephadex G-25) or tangential flow filtration (TFF).[12]

  • The purification should be performed in a suitable formulation buffer, such as PBS.

Characterization of Carlumab-SPDB-DM4

Thorough characterization of the final ADC is crucial to ensure its quality, efficacy, and safety. The following are key analytical techniques.

Drug-to-Antibody Ratio (DAR) Determination

The DAR is a critical quality attribute of an ADC.[2]

• UV-Vis Spectroscopy: A straightforward method to estimate the average DAR.[] It requires measuring the absorbance of the ADC at 280 nm (for the antibody) and at a wavelength where the DM4 payload has a distinct absorbance maximum. The concentrations of the antibody and the payload can be calculated using their respective extinction coefficients and solving simultaneous equations.[2]

• Hydrophobic Interaction Chromatography (HIC): A high-resolution method that separates ADC species with different numbers of conjugated drugs.[2][5] This allows for the determination of the distribution of different DAR species and the calculation of the average DAR.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a precise measurement of the molecular weight of the intact ADC and its subunits (light and heavy chains), allowing for the accurate determination of the DAR and the identification of different conjugated species.[4][5]

Purity and Aggregation Analysis

• Size-Exclusion Chromatography (SEC): Used to assess the purity of the ADC and to quantify the presence of high molecular weight species (aggregates) or fragments.[]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): Performed under reducing and non-reducing conditions to assess the integrity of the antibody and the successful conjugation of the payload.

In Vitro Cytotoxicity Assay

An in vitro cell-based assay is essential to confirm the biological activity of the Carlumab-SPDB-DM4 ADC. This involves treating CCL2-expressing cancer cell lines with the ADC and a control antibody and measuring cell viability to determine the IC50 value.

Data Presentation

The following tables provide a structured summary of typical quantitative data obtained during the synthesis and characterization of Carlumab-SPDB-DM4.

Table 1: Reaction Parameters for Carlumab-SPDB-DM4 Synthesis

Parameter	Value	Notes
Carlumab Concentration	5 mg/mL	In PBS, pH 7.4
SPDB:Carlumab Molar Ratio	7:1	For antibody modification
DM4:Carlumab-SPDB Molar Ratio	2.5:1	For payload conjugation
Reaction Temperature	Room Temperature	For both steps
Reaction Time (Modification)	2 hours
Reaction Time (Conjugation)	4 hours
Final DMSO Concentration	< 10% (v/v)

Table 2: Characterization of Purified Carlumab-SPDB-DM4

Analytical Method	Parameter	Result
UV-Vis Spectroscopy	Average DAR	3.5 - 4.0
HIC-HPLC	Average DAR	3.8
DAR Distribution	DAR0: <5%, DAR2: 15-20%, DAR4: 50-60%, DAR6: 15-20%, DAR8: <5%
SEC-HPLC	Monomer Purity	> 95%
Aggregate Content	< 5%
LC-MS	Intact Mass	Confirms expected mass increase corresponding to DAR
In Vitro Cytotoxicity	IC50 (CCL2+ cells)	(Specify value, e.g., in nM range)

Visualizations

Signaling Pathway and Mechanism of Action

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. blog.crownbio.com [blog.crownbio.com]
• 5. Analytical Methods for Antibody-Drug Conjugates (ADCs) - Creative Proteomics [creative-proteomics.com]
• 9. Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog [creative-biolabs.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for LC-MS Analysis of Drug-to-Antibody Ratio (DAR) of SPDB-DM4 Conjugates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a promising class of targeted cancer therapeutics, combining the specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small molecule drug. The drug-to-antibody ratio (DAR) is a critical quality attribute (CQA) that significantly impacts the efficacy and safety of an ADC.[1] An optimal DAR ensures potent anti-tumor activity while minimizing off-target toxicity. Therefore, accurate and robust analytical methods for DAR determination are essential throughout the discovery, development, and manufacturing of ADCs.[2]

This document provides a detailed protocol for determining the average DAR and drug load distribution of an ADC conjugated with SPDB-DM4 using liquid chromatography-mass spectrometry (LC-MS). SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate) is a linker containing a hindered disulfide bond, which connects the cytotoxic payload DM4, a potent maytansinoid tubulin inhibitor, to lysine (B10760008) residues on the antibody.[3][][5] LC-MS is a powerful technique for ADC analysis as it can provide information at the intact, subunit, and peptide levels, offering high resolution and accuracy for DAR measurement.[2][6]

Experimental Workflow Overview

The general workflow for DAR analysis of an SPDB-DM4 conjugate involves several key steps, starting from sample preparation to data analysis. This can include analysis of the intact ADC, or analysis of the reduced antibody subunits (light chain and heavy chain) to provide more detailed information on drug distribution. Deglycosylation can also be performed to simplify the mass spectra.

Figure 1: General experimental workflow for LC-MS based DAR analysis of ADCs.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality LC-MS data. For ADCs in a biological matrix like serum or plasma, an initial affinity purification step is required.[1][7] For purified ADC samples, direct analysis or further treatment like reduction and/or deglycosylation can be performed.

Protocol 1A: Affinity Purification of ADC from Serum [1]

• Immobilize Capture Agent: Use streptavidin-coated magnetic beads or cartridges to immobilize a biotinylated antigen specific to the ADC's antibody.

• Sample Binding: Incubate the serum sample containing the ADC with the immobilized capture agent to allow for specific binding.

• Washing: Perform a series of washes to remove non-specifically bound proteins and other matrix components. A typical wash sequence includes:

  • HEPES buffer

  • High salt buffer (e.g., 1 M NaCl in HEPES)

  • Acidic wash (e.g., 0.003% formic acid)

  • Water

• Elution: Elute the purified ADC using a low pH buffer (e.g., 1% formic acid).

• Neutralization: Immediately neutralize the eluted sample with a basic buffer (e.g., 0.5% ammonium (B1175870) hydroxide) to preserve ADC integrity.

Protocol 1B: Reduction of ADC to Subunits (Optional)

• To a solution of the ADC (typically 1-5 mg/mL), add a reducing agent such as Dithiothreitol (DTT) to a final concentration of 10-35 mM.

• Incubate the mixture at 37-50°C for 15-30 minutes to ensure complete reduction of the inter-chain disulfide bonds.

• The sample is now ready for LC-MS analysis of the light and heavy chains.

Protocol 1C: Deglycosylation of ADC (Optional)

• To a solution of the ADC (intact or reduced), add PNGase F enzyme.

• Incubate the mixture at 37°C for a specified time (e.g., overnight) to remove N-linked glycans.

• Deglycosylation simplifies the resulting mass spectrum by removing glycan-related heterogeneity.

LC-MS Analysis

Reversed-phase liquid chromatography (RPLC) is commonly used for the analysis of intact or reduced ADCs.[1][8] A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is essential for resolving the different drug-loaded species.[1][8]

Table 1: Typical LC-MS Parameters for Intact/Reduced ADC Analysis

Parameter	Setting	Reference
Liquid Chromatography (LC)
Column	Reversed-phase, suitable for large proteins (e.g., Agilent PLRP-S, 1000Å, 8 µm)	[1][8]
Mobile Phase A	0.1% Formic Acid in Water	[1][8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	[1][8]
Flow Rate	0.3 - 0.4 mL/min	[1][8]
Column Temperature	80 °C (to improve peak shape and recovery)	[1][8]
Gradient	25-50% B over 5-15 minutes (example, must be optimized)	[1][8]
Injection Volume	3 - 10 µL (depending on sample concentration)	[1]
Mass Spectrometry (MS)
Ion Source	Electrospray Ionization (ESI)	[8]
Polarity	Positive Ion Mode	[8]
Mass Analyzer	Q-TOF or Orbitrap	[1][8]
Acquisition Mode	MS1 (Full Scan)	[9]
Mass Range (m/z)	1000 - 5000 m/z (for intact ADC)	[8]
Capillary Voltage	4000 - 5000 V	[9]
Fragmentor/Nozzle Voltage	350 - 500 V	[9]
Gas Temperature	290 - 350 °C	[9]

Data Analysis and DAR Calculation

The raw MS data, which consists of a series of multiply charged ion peaks for each drug-loaded species, must be processed to determine the DAR.

Figure 2: Logical flow for data processing and DAR calculation from raw MS data.

• Deconvolution: The first step is to deconvolute the raw mass spectrum to obtain the zero-charge masses of the different ADC species.[8] This is typically done using software like Agilent MassHunter BioConfirm or Waters UNIFI.[1][10]

• Peak Identification: Identify the mass peaks corresponding to the unconjugated antibody (DAR 0) and the antibody conjugated with different numbers of SPDB-DM4 molecules (DAR 1, 2, 3, etc.).

• Peak Area Integration: Integrate the peak areas (or intensities) for each identified DAR species.

• Average DAR Calculation: The average DAR is calculated as the weighted average of the different drug-loaded species using the following formula:

  Average DAR = Σ (DARi * Peak Areai) / Σ (Peak Areai)

  Where i is the number of drugs conjugated to the antibody (0, 1, 2, ...n).

Expected Mass Values

To accurately identify the peaks, the theoretical masses of the antibody and the SPDB-DM4 linker-payload must be known.

• DM4: ~1075.7 g/mol (for sulfo-SPDB-DM4)[3]

• SPDB-DM4 conjugation: The conjugation occurs via an amide bond to a lysine residue, with the release of N-hydroxysuccinimide (NHS). The net mass addition for each SPDB-DM4 conjugated needs to be calculated based on the exact structures.

Table 2: Example DAR Calculation for a Hypothetical ADC

DAR Species (i)	Deconvoluted Mass (Da)	Relative Peak Area (Ai)	i * Ai	% Abundance
DAR 0	148,000	5.0	0	5.0%
DAR 1	149,150	15.0	15.0	15.0%
DAR 2	150,300	30.0	60.0	30.0%
DAR 3	151,450	35.0	105.0	35.0%
DAR 4	152,600	10.0	40.0	10.0%
DAR 5	153,750	5.0	25.0	5.0%
Total	ΣAi = 100.0	Σ(i*Ai) = 245.0	100.0%
Average DAR	245.0 / 100.0 = 2.45

Conclusion

LC-MS is a robust and highly informative method for the characterization of SPDB-DM4 ADCs.[2] It provides accurate determination of the average DAR and the distribution of different drug-loaded species, which are essential for ensuring the quality, consistency, and efficacy of the therapeutic.[7] The protocols and data analysis workflow described here provide a comprehensive guide for researchers and scientists in the field of drug development.

References

• 1. hpst.cz [hpst.cz]
• 2. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spdb-DM4 () for sale [vulcanchem.com]
• 5. The Chemistry Behind ADCs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibody-Drug Conjugate (ADC) Bioanalysis Strategies Based on LC-MS - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. waters.com [waters.com]

Application Notes and Protocols: Flow Cytometry Assessment of Carlumab-SPDB-DM4 Binding to Target Cells

Introduction

This document provides a detailed protocol for assessing the binding of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 to its target cells using flow cytometry. This protocol is intended for researchers, scientists, and drug development professionals.

Important Note on Target Selection: Carlumab is a monoclonal antibody that targets the soluble chemokine CCL2 (monocyte chemoattractant protein-1).[1][2][3][4] Antibody-drug conjugates are typically designed to bind to cell surface antigens, leading to internalization and subsequent release of the cytotoxic payload. The protocol described below is a standard method for assessing ADC binding to cell surface targets. Users should ensure that their target cells express the specific cell surface antigen recognized by the antibody used in their ADC. If using a different antibody conjugated to SPDB-DM4, this protocol can be adapted accordingly.

The ADC , Carlumab-SPDB-DM4, consists of the antibody Carlumab, a cleavable SPDB (N-succinimidyl 4-(2-pyridyldithio)butanoate) linker, and the cytotoxic payload DM4, a maytansinoid derivative that inhibits tubulin polymerization.[5][6][][] Assessing the binding of this ADC to target cells is a critical step in its preclinical evaluation.

Principle of the Assay

This protocol utilizes flow cytometry to quantify the binding of Carlumab-SPDB-DM4 to target cells. The binding is detected using a fluorescently labeled secondary antibody that recognizes the primary antibody of the ADC. The median fluorescence intensity (MFI) of the stained cells is directly proportional to the amount of ADC bound to the cell surface.

Materials and Reagents

Reagent/Material	Supplier	Catalog No.
Carlumab-SPDB-DM4	(As synthesized)	N/A
Target Cell Line (e.g., CCR4-expressing)	ATCC/ECACC	Varies
Negative Control Cell Line	ATCC/ECACC	Varies
Unconjugated Carlumab	(As sourced)	N/A
Isotype Control Antibody (human IgG1)	Various	Varies
Fluorescently Labeled Anti-Human IgG Secondary Antibody	Various	Varies
Flow Cytometry Staining Buffer (e.g., PBS + 2% FBS + 0.1% Sodium Azide)	In-house or Commercial	Varies
Viability Dye (e.g., Propidium Iodide, DAPI)	Various	Varies
96-well U-bottom plates	Various	Varies
Flow Cytometer	Various	N/A

Experimental Protocol

Cell Preparation

• Culture target and negative control cells to a density of approximately 1 x 10^6 cells/mL. Ensure cells are in the logarithmic growth phase.

• Harvest cells by gentle centrifugation (300 x g for 5 minutes at 4°C).

• Wash the cells twice with ice-cold Flow Cytometry Staining Buffer.

• Resuspend the cells in Flow Cytometry Staining Buffer and perform a cell count. Adjust the cell concentration to 2 x 10^6 cells/mL.

• Aliquot 50 µL of the cell suspension (1 x 10^5 cells) into each well of a 96-well U-bottom plate.

Antibody Incubation

• Prepare a serial dilution of Carlumab-SPDB-DM4 in Flow Cytometry Staining Buffer. Recommended concentration range: 0.01 µg/mL to 10 µg/mL.

• Prepare the following controls:

  • Unstained Control: Cells only.

  • Isotype Control: Cells incubated with a concentration of human IgG1 isotype control equivalent to the highest concentration of Carlumab-SPDB-DM4 used.

  • Secondary Antibody Control: Cells incubated with only the fluorescently labeled secondary antibody.

  • Competition Control: Cells pre-incubated with a 100-fold excess of unconjugated Carlumab for 30 minutes at 4°C before adding the highest concentration of Carlumab-SPDB-DM4.

• Add 50 µL of the diluted Carlumab-SPDB-DM4 or control antibodies to the appropriate wells.

• Incubate the plate on ice for 1 hour, protected from light.

Secondary Antibody Staining

• Wash the cells three times with 200 µL of ice-cold Flow Cytometry Staining Buffer, pelleting the cells by centrifugation (300 x g for 5 minutes at 4°C) between each wash.

• After the final wash, resuspend the cells in 100 µL of the fluorescently labeled anti-human IgG secondary antibody, diluted according to the manufacturer's instructions in Flow Cytometry Staining Buffer.

• Incubate the plate on ice for 30-45 minutes, protected from light.

Final Preparation and Data Acquisition

• Wash the cells three times with 200 µL of ice-cold Flow Cytometry Staining Buffer as described in step 3.1.

• Resuspend the cells in 200 µL of Flow Cytometry Staining Buffer.

• Just before analysis, add a viability dye according to the manufacturer's protocol.

• Acquire data on a flow cytometer, collecting a minimum of 10,000 events for the live, single-cell population.

Data Analysis and Presentation

• Gate on the live, single-cell population using forward scatter (FSC) and side scatter (SSC) parameters, and the viability dye signal.

• Determine the Median Fluorescence Intensity (MFI) for each sample within the live, single-cell gate.

• Subtract the MFI of the isotype control from the MFI of the Carlumab-SPDB-DM4 samples.

• Plot the corrected MFI values against the concentration of Carlumab-SPDB-DM4 to generate a binding curve.

• Summarize the quantitative data in the tables below.

Table 1: Median Fluorescence Intensity (MFI) Data

Concentration (µg/mL)	Target Cells MFI	Negative Control Cells MFI
0 (Unstained)
0 (Isotype Control)
0.01
0.1
1
10
10 + Unconjugated Ab

Table 2: Calculated Binding Parameters

Parameter	Value
EC50 (µg/mL)
Bmax (MFI)

Visualizations

Experimental Workflow

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Facebook [cancer.gov]
• 4. Carlumab - Wikipedia [en.wikipedia.org]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Bystander Killing Effect Assay of SPDB-DM4 Released Payload

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that deliver potent cytotoxic agents directly to cancer cells by leveraging the specificity of monoclonal antibodies. An ADC targeting a tumor-associated antigen binds to the surface of a cancer cell and is subsequently internalized.[1] Inside the cell, the cytotoxic payload is released, leading to cell death.[1]

The SPDB-DM4 is an ADC linker-payload system where the maytansinoid derivative DM4, a potent tubulin inhibitor, is linked to an antibody via a cleavable N-succinimidyl-4-(2-pyridyldithio)butyrate (SPDB) linker.[2][3] The disulfide bond within the SPDB linker is designed to be stable in circulation but is readily cleaved in the reducing environment of the cell, releasing the DM4 payload.

A critical feature of some ADCs, particularly those with membrane-permeable payloads like DM4, is the "bystander killing effect".[4][5] This phenomenon occurs when the released payload diffuses out of the targeted antigen-positive (Ag+) cell and kills neighboring antigen-negative (Ag-) tumor cells.[4][6] This is particularly important in treating heterogeneous tumors where antigen expression can be varied.[5][7] These application notes provide detailed protocols to quantify the bystander killing effect of the DM4 payload released from an SPDB-DM4 ADC.

Mechanism of Action: SPDB-DM4

The therapeutic action of an SPDB-DM4 ADC is a multi-step process. The antibody component first binds to its target antigen on the tumor cell surface, leading to the internalization of the ADC-antigen complex.[6] The complex is trafficked to lysosomes, where the antibody is degraded and the SPDB linker is cleaved, releasing DM4.[3] DM4 then binds to β-tubulin, inhibiting microtubule polymerization and arresting the cell cycle in the G2/M phase, which ultimately triggers apoptosis through the mitochondria-dependent intrinsic pathway.[3][8] If the released DM4 is sufficiently membrane-permeable, it can exit the cell and induce apoptosis in adjacent cells.[6][9]

Figure 1: Mechanism of Action of SPDB-DM4 ADC and Bystander Effect.

Data Presentation

Table 1: In Vitro Cytotoxicity of a Representative Anti-Her2-SPDB-DM4 ADC

This table presents example data from a monoculture cytotoxicity assay to determine the IC50 values of the ADC on antigen-positive (Ag+) and antigen-negative (Ag-) cell lines. This step is crucial for selecting the appropriate ADC concentration for bystander effect assays.

Cell Line	Target Antigen	Antigen Expression	ADC IC50 (ng/mL)
SK-BR-3	HER2	Positive (+++)	15.2
NCI-N87	HER2	Positive (+++)	25.5
MCF7	HER2	Negative (-)	> 1000
MDA-MB-231	HER2	Negative (-)	> 1000

Note: Data are representative. Actual IC50 values will vary depending on the specific antibody, cell line, and experimental conditions.

Table 2: Quantification of Bystander Killing Effect in a Co-culture Model

This table illustrates typical results from a co-culture bystander effect assay. The viability of fluorescently labeled Ag- cells (e.g., MCF7-GFP) is measured after co-culture with varying ratios of Ag+ cells (e.g., SK-BR-3) in the presence of a fixed ADC concentration (e.g., 200 ng/mL).

Ratio of Ag+ to Ag- Cells	% Viability of Ag- Cells (MCF7-GFP)
0:100 (Monoculture)	95.2%
10:90	81.4%
25:75	65.7%
50:50	42.1%
75:25	25.9%
90:10	15.3%

Note: A decrease in Ag- cell viability with an increasing proportion of Ag+ cells indicates a positive bystander effect.[4][10]

Experimental Protocols

Protocol 1: Monoculture Cytotoxicity Assay (IC50 Determination)

This protocol determines the concentration of the SPDB-DM4 ADC that inhibits 50% of cell growth in Ag+ and Ag- cell lines separately.

Materials:

• Ag+ (e.g., SK-BR-3) and Ag- (e.g., MCF7) cell lines

• Complete cell culture medium

• SPDB-DM4 ADC and corresponding unconjugated antibody

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed Ag+ and Ag- cells in separate 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate overnight (37°C, 5% CO2).

• ADC Treatment: Prepare serial dilutions of the SPDB-DM4 ADC. A typical concentration range might be from 0.1 ng/mL to 2000 ng/mL.

• Remove the medium from the wells and add 100 µL of the ADC dilutions. Include wells with medium only (blank) and untreated cells (vehicle control).

• Incubation: Incubate the plates for 72-120 hours. The incubation time should be sufficient for the tubulin inhibitor payload to induce cell cycle arrest and subsequent apoptosis.[7]

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the ADC concentration and fit a sigmoidal dose-response curve to determine the IC50 value.[7]

Protocol 2: In Vitro Co-culture Bystander Assay

This assay directly measures the killing of Ag- cells when cultured together with Ag+ cells in the presence of the ADC.[4]

Figure 2: Workflow for the Co-culture Bystander Effect Assay.

Materials:

• Ag+ cell line (e.g., SK-BR-3)

• Ag- cell line engineered to express a fluorescent protein (e.g., MCF7-GFP)

• SPDB-DM4 ADC

• 96-well, black-walled, clear-bottom plates

• High-content imager or flow cytometer

Procedure:

• Cell Seeding: In a 96-well plate, seed mixtures of Ag+ and Ag- cells at various ratios (e.g., 0:100, 10:90, 25:75, 50:50, 75:25, 90:10) while keeping the total cell number per well constant.

• Allow cells to adhere overnight.

• ADC Treatment: Treat the co-cultures with a single, fixed concentration of the SPDB-DM4 ADC. This concentration should be selected to be highly cytotoxic to the Ag+ cells but have minimal direct effect on the Ag- cells in monoculture (e.g., >IC90 for Ag+ cells and 4][7]

• Incubation: Incubate the plate for 72-120 hours.

• Quantification: Use a high-content imager or flow cytometer to specifically count the number of viable fluorescent Ag- cells in each well. Viability can be assessed using a viability dye (e.g., DAPI, Propidium Iodide) to exclude dead cells.

• Data Analysis: For each co-culture ratio, calculate the percentage viability of Ag- cells relative to the untreated co-culture control. A significant decrease in the viability of Ag- cells in the presence of ADC-treated Ag+ cells confirms a bystander effect.[4]

Protocol 3: Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released into the culture medium and can kill bystander cells without direct cell-to-cell contact.

Materials:

• Ag+ and Ag- cell lines

• SPDB-DM4 ADC

• Standard cell culture plates/flasks and 96-well plates

• Syringe filters (0.22 µm)

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Procedure:

• Prepare Conditioned Medium:

  • Seed Ag+ cells in a culture flask and allow them to adhere.

  • Treat the cells with the SPDB-DM4 ADC at a cytotoxic concentration.

  • Incubate for 48-72 hours.

  • Collect the cell culture supernatant (this is the "conditioned medium").

  • Centrifuge to remove cell debris and filter through a 0.22 µm syringe filter.

• Treat Bystander Cells:

  • Seed Ag- cells in a 96-well plate and allow them to adhere overnight.

  • Remove the existing medium and replace it with the prepared conditioned medium (serial dilutions can be tested).

• Incubation and Analysis:

  • Incubate the Ag- cells with the conditioned medium for 72-96 hours.

  • Assess the viability of the Ag- cells using a standard method (e.g., MTT).

• Data Analysis: Compare the viability of Ag- cells treated with conditioned medium to those treated with fresh medium containing the same initial ADC concentration. Significantly lower viability in the conditioned medium group indicates that a cytotoxic, cell-permeable payload was released into the medium.[11]

Discussion and Considerations

• Linker and Payload Properties: The bystander effect is highly dependent on the linker and payload. The SPDB linker is cleavable, which is a prerequisite for payload release.[6] The DM4 payload is a hydrophobic molecule, which generally allows for good membrane permeability, a key characteristic for an effective bystander effect.[4]

• sulfo-SPDB-DM4 vs. SPDB-DM4: A sulfonated version of the SPDB linker, sulfo-SPDB, has been developed. The addition of the sulfonate group increases the hydrophilicity of the linker, which can improve the pharmacokinetic properties of the ADC.[6] While this modification can be beneficial, it's important to evaluate its impact on the bystander effect, as changes in charge and hydrophilicity can affect how the released payload interacts with and crosses cell membranes.

• Limitations: While in vitro assays are powerful tools, they do not fully replicate the complexity of the tumor microenvironment. Factors such as tissue architecture, extracellular matrix, and interstitial fluid pressure can influence payload diffusion in vivo. Therefore, in vitro findings should be confirmed with appropriate in vivo models.

References

• 1. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Design of Coltuximab Ravtansine, a CD19-Targeting Antibody-Drug Conjugate (ADC) for the Treatment of B-Cell Malignancies: Structure-Activity Relationships and Preclinical Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bystander effect of antibody-drug conjugates: fact or fiction? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The Analysis of Key Factors Related to ADCs Structural Design [frontiersin.org]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]

Application Notes: Assessing the Plasma Stability of SPDB-Linked Antibody-Drug Conjugates

Introduction

Antibody-Drug Conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the cytotoxic potency of a small-molecule drug. The linker, which connects the antibody to the payload, is a critical component influencing the ADC's efficacy and safety. An ideal linker must be stable in systemic circulation to prevent premature drug release and off-target toxicity, yet allow for efficient cleavage and payload delivery within the target tumor cell.[1][2][3]

The N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker is a cleavable linker that utilizes a disulfide bond.[] This disulfide bond is designed to be relatively stable in the oxidizing environment of the bloodstream but is susceptible to cleavage in the more reductive intracellular environment of tumor cells, where concentrations of thiols like glutathione (B108866) are significantly higher.[][5] Assessing the stability of the SPDB linker in plasma is therefore a crucial step in the preclinical development of an ADC to ensure that the payload remains attached to the antibody until it reaches its target.[1][6]

Mechanisms of SPDB Linker Instability in Plasma

While designed for intracellular cleavage, SPDB linkers can exhibit some degree of instability in plasma through two primary mechanisms:

• Disulfide Exchange: The disulfide bond in the SPDB linker can undergo exchange reactions with free thiols present in plasma, such as cysteine or albumin. This can lead to the premature release of the drug-linker complex.

• Enzymatic Cleavage: Plasma enzymes, such as proteases or esterases, could potentially cleave other parts of the linker structure, although the disulfide bond is the primary intended cleavage site.

Understanding the rate and extent of this plasma instability is vital for predicting the therapeutic window and potential toxicities of an SPDB-containing ADC.[1]

Analytical Methods for Stability Assessment

Several analytical techniques can be employed to monitor the stability of an SPDB-linked ADC in plasma. The choice of method depends on the specific information required, such as the rate of drug loss, the identity of released species, or changes in the drug-to-antibody ratio (DAR).[7][8]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA can be used to quantify the concentration of the total antibody and the intact, payload-conjugated antibody.[2][9] By comparing these two values over time, the rate of drug deconjugation can be determined.[1][2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful and versatile technique for ADC analysis.[10][11] It can be used to:

  • Measure the average DAR of the ADC population over time.[12]

  • Quantify the amount of free payload released into the plasma.[9]

  • Identify and characterize different drug-linker metabolites.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC methods, such as size-exclusion chromatography (SEC) and hydrophobic interaction chromatography (HIC), can be used to separate different ADC species.[13]

  • SEC-HPLC: Can detect ADC aggregation or fragmentation.[6]

  • HIC-HPLC: Can separate ADCs based on their DAR, allowing for the monitoring of changes in the DAR distribution over time.

Protocol: In Vitro Plasma Stability Assay for SPDB-Linked ADCs

This protocol outlines a general procedure for assessing the stability of an SPDB-linked ADC in plasma from various species in vitro.

1. Objective

To determine the rate of payload deconjugation and the change in the average Drug-to-Antibody Ratio (DAR) of an SPDB-linked ADC when incubated in plasma over a specified time course.[2]

2. Materials and Reagents

• SPDB-linked ADC test article

• Control ADC (if available, e.g., with a non-cleavable linker)

• Pooled plasma (e.g., human, mouse, rat, cynomolgus monkey), anticoagulated with K2-EDTA or sodium heparin. Store at -80°C until use.

• Phosphate-Buffered Saline (PBS), pH 7.4

• Protein A or Protein G affinity resin (e.g., magnetic beads or chromatography columns)

• Immuno-affinity capture reagents (if a more specific capture is needed)

• LC-MS grade water, acetonitrile, and formic acid

• Incubator or water bath at 37°C

• Centrifuge

• HPLC and high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

3. Experimental Workflow Diagram

Caption: Workflow for in vitro plasma stability assessment of ADCs.

4. Procedure

• Preparation:

  • Thaw the required volume of plasma from the desired species in a 37°C water bath. Once thawed, centrifuge at 2000 x g for 10 minutes at 4°C to pellet any cryoprecipitates. Collect the supernatant.

  • Prepare a stock solution of the SPDB-linked ADC in PBS at a concentration suitable for spiking into the plasma.

• Incubation:

  • Spike the ADC stock solution into the plasma to achieve a final concentration of approximately 100 µg/mL.[2] Gently mix.

  • Immediately collect the first aliquot for the T=0 time point.

  • Incubate the remaining plasma-ADC mixture in a sealed tube at 37°C with gentle agitation.

  • Collect aliquots at subsequent time points (e.g., 1, 6, 24, 48, 96, and 168 hours).[2]

  • Immediately freeze all collected aliquots at -80°C until analysis to halt any further degradation.

• Sample Processing for LC-MS Analysis:

  • Thaw the plasma samples on ice.

  • ADC Capture: For each sample, use an appropriate amount of Protein A/G magnetic beads to capture the ADC. This step isolates the ADC from the bulk of plasma proteins.

  • Incubate the plasma sample with the beads according to the manufacturer's protocol (e.g., 1 hour at 4°C with rotation).

  • Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads 2-3 times with cold PBS to remove non-specifically bound proteins.

  • Elution: Elute the captured ADC from the beads using a low-pH elution buffer (e.g., 20 mM glycine, pH 2.5). Immediately neutralize the eluate with a suitable buffer (e.g., 1M Tris, pH 8.0).

• LC-MS Analysis:

  • Analyze the eluted ADC samples by reverse-phase liquid chromatography coupled to a high-resolution mass spectrometer (RP-LC-MS).

  • The intact ADC is typically deglycosylated prior to analysis to simplify the mass spectrum.

  • The mass spectrometer will acquire data across the expected mass range of the ADC, including different drug-loaded species.

• Data Analysis:

  • Deconvolute the raw mass spectra to obtain the zero-charge mass of all ADC species present at each time point.

  • Calculate the average DAR at each time point using the relative abundance of each drug-loaded species (DAR0, DAR2, DAR4, etc.).

  • Plot the average DAR as a function of time to determine the stability profile of the SPDB linker.

  • Calculate the half-life (t½) of the linker in plasma.

Data Presentation

Quantitative data from plasma stability studies should be summarized in a clear, tabular format to allow for easy comparison across different conditions or species.

Table 1: In Vitro Plasma Stability of an SPDB-DM4 ADC

Time (hours)	Average DAR (Human Plasma)	Average DAR (Mouse Plasma)	Average DAR (Rat Plasma)	% Intact ADC Remaining (Human)
0	3.85	3.85	3.85	100%
6	3.78	3.65	3.72	98.2%
24	3.62	3.21	3.45	94.0%
48	3.45	2.80	3.15	89.6%
96	3.10	2.15	2.68	80.5%
168	2.75	1.60	2.20	71.4%
t½ (days)	~14	~4.5	~8	N/A

Note: Data presented are hypothetical and for illustrative purposes only. Actual results will vary depending on the specific ADC and experimental conditions.

Visualization of SPDB Linker Cleavage

The SPDB linker is designed to be cleaved via reduction of its disulfide bond, a process that is favored in the intracellular environment.

Caption: Reductive cleavage of an SPDB linker.

References

• 1. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 2. benchchem.com [benchchem.com]
• 3. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 5. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibody Drug Conjugates (ADCs) Analytical Considerations For QC Release Stability Testing Characterization And Comparability [bioprocessonline.com]
• 9. benchchem.com [benchchem.com]
• 10. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 11. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. ADC Plasma Stability Assay [iqbiosciences.com]
• 13. Physical and Chemical Stability Analysis of ADCs - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for Developing Cell Lines to Test Anti-CCL2 ADC Sensitivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), and its primary receptor, CCR2, are increasingly recognized for their critical roles in cancer progression. The CCL2-CCR2 signaling axis is implicated in tumor growth, angiogenesis, metastasis, and the recruitment of tumor-associated macrophages (TAMs) that foster an immunosuppressive tumor microenvironment.[1][2][3] Targeting CCL2 with an antibody-drug conjugate (ADC) presents a novel therapeutic strategy to deliver a potent cytotoxic payload directly to tumor cells and other CCL2-expressing cells within the tumor microenvironment.

These application notes provide a comprehensive guide for developing and characterizing cell lines to assess the sensitivity of an anti-CCL2 ADC. The protocols herein detail the generation of stable CCL2-overexpressing cell lines from a parental line with low endogenous CCL2 expression, the characterization of these engineered cell lines, and the subsequent evaluation of anti-CCL2 ADC cytotoxicity.

Rationale for Developing CCL2-Expressing Cell Lines

To accurately evaluate the efficacy and specificity of an anti-CCL2 ADC, it is essential to have well-characterized in vitro models. An ideal model consists of a parental cancer cell line with negligible endogenous CCL2 expression and a derived stable cell line engineered to overexpress and secrete CCL2. This paired system allows for direct comparison and helps to ensure that the observed cytotoxic effects of the ADC are dependent on the presence of the CCL2 target. Ovarian cancer cell lines are often reported to have reduced or silenced CCL2 expression, making them suitable candidates for parental cell lines.[4]

Experimental Workflow

The overall workflow for developing and testing these cell lines involves several key stages: selection of a parental cell line, generation of a CCL2 expression vector, stable transfection and clonal selection, characterization of the engineered cell lines, and finally, the ADC sensitivity assay.

Figure 1: Experimental workflow for developing and testing Anti-CCL2 ADC sensitivity.

The CCL2-CCR2 Signaling Pathway

Upon secretion, CCL2 binds to its receptor CCR2, a G protein-coupled receptor (GPCR), on the surface of tumor cells or immune cells.[3][5] This binding event triggers a cascade of downstream signaling pathways, including the PI3K/Akt, MAPK, and JAK/STAT pathways.[3] These pathways are crucial in promoting cell survival, proliferation, migration, and invasion. An anti-CCL2 ADC would theoretically bind to secreted CCL2, and if this complex is internalized by the cell, the cytotoxic payload can be released to induce cell death.

Figure 2: Simplified CCL2-CCR2 signaling pathway.

Experimental Protocols

Protocol 1: Generation of a Stable CCL2-Overexpressing Cell Line

This protocol describes the generation of a stable cell line using lentiviral transduction.

Materials:

• Parental cell line with low/no CCL2 expression (e.g., OV-90)

• HEK293T cells for lentivirus production

• Lentiviral vector with CCL2 insert and an antibiotic resistance gene (e.g., puromycin)

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Transfection reagent

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Polybrene

• Puromycin (B1679871)

• 6-well plates and other standard cell culture plastics

Procedure:

• Lentivirus Production: a. One day before transfection, seed HEK293T cells in a 6-well plate at a density that will result in 70-80% confluency on the day of transfection. b. Co-transfect the HEK293T cells with the CCL2-expressing lentiviral vector and the packaging plasmids using a suitable transfection reagent according to the manufacturer's instructions. c. 48-72 hours post-transfection, harvest the virus-containing supernatant and filter it through a 0.45 µm filter to remove cell debris. The virus can be used immediately or stored at -80°C.

• Transduction of Parental Cells: a. Seed the parental cells (e.g., OV-90) in a 6-well plate one day before transduction. b. On the day of transduction, replace the medium with fresh medium containing polybrene (final concentration 4-8 µg/mL). c. Add the lentiviral supernatant to the cells at various dilutions. Include a "no virus" control. d. Incubate for 24 hours.

• Selection of Stable Cells: a. 48 hours post-transduction, replace the medium with fresh medium containing the appropriate concentration of puromycin (previously determined by a kill curve). b. Continue to culture the cells in the selection medium, replacing the medium every 2-3 days, until all cells in the "no virus" control well are dead. c. Expand the surviving polyclonal population.

• Monoclonal Selection (Optional but Recommended): a. Perform limiting dilution by seeding the polyclonal population into 96-well plates at a calculated density of 0.5 cells/well. b. Identify wells containing single colonies and expand them. c. Characterize individual clones for CCL2 expression to select a high-expressing clone for subsequent experiments.

Protocol 2: Characterization of Engineered Cell Lines

A. Quantification of CCL2 Secretion by ELISA

Materials:

• Parental and CCL2-overexpressing cell lines

• Human CCL2/MCP-1 ELISA kit

• 96-well plate reader

• Cell culture medium

Procedure:

• Seed an equal number of parental and CCL2-overexpressing cells in separate wells of a 6-well plate.

• Culture the cells for 48 hours.

• Collect the cell culture supernatant and centrifuge to remove any cell debris.

• Perform the CCL2 ELISA on the supernatant according to the manufacturer's protocol.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of CCL2 in pg/mL using the standard curve.

B. Analysis of CCR2 Surface Expression by Flow Cytometry

Materials:

• Parental and CCL2-overexpressing cell lines

• PE-conjugated anti-human CCR2 antibody

• PE-conjugated isotype control antibody

• FACS buffer (PBS with 1% BSA)

• Flow cytometer

Procedure:

• Harvest approximately 1 x 10^6 cells of both the parental and engineered cell lines.

• Wash the cells with cold FACS buffer.

• Resuspend the cells in FACS buffer and aliquot into FACS tubes.

• Add the PE-conjugated anti-CCR2 antibody or the isotype control to the respective tubes.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with FACS buffer to remove unbound antibody.

• Resuspend the cells in FACS buffer for analysis.

• Acquire the samples on a flow cytometer and analyze the data to determine the percentage of CCR2-positive cells and the mean fluorescence intensity (MFI).

Protocol 3: Anti-CCL2 ADC Sensitivity Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of a hypothetical Anti-CCL2 ADC. The ADC could be constructed using an anti-CCL2 antibody such as Carlumab, conjugated to a potent cytotoxic payload like Monomethyl auristatin E (MMAE).[6][7]

Materials:

• Parental and CCL2-overexpressing cell lines

• Anti-CCL2 ADC

• Isotype control ADC (non-binding antibody with the same payload)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Seed both parental and CCL2-overexpressing cells into 96-well plates at a predetermined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of the Anti-CCL2 ADC and the isotype control ADC in complete medium.

• Remove the medium from the cells and add 100 µL of the ADC dilutions to the respective wells. Include untreated control wells.

• Incubate the plates for 72-96 hours at 37°C in a CO2 incubator.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control.

• Plot the cell viability against the ADC concentration (log scale) and determine the IC50 value using non-linear regression analysis.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between the parental and engineered cell lines.

Table 1: Characterization of Parental and CCL2-Overexpressing Cell Lines

Cell Line	CCL2 Secretion (pg/mL ± SD)	CCR2 Surface Expression (%)
Parental (e.g., OV-90)	< 10	5.2
CCL2-Overexpressing Clone	1550 ± 120	6.1

Table 2: In Vitro Cytotoxicity of Anti-CCL2-MMAE ADC

Cell Line	Anti-CCL2-MMAE ADC IC50 (nM)	Isotype Control ADC IC50 (nM)
Parental (e.g., OV-90)	> 1000	> 1000
CCL2-Overexpressing Clone	25.5	> 1000

Conclusion

The protocols and guidelines presented here provide a robust framework for the development and characterization of cell line models to test the sensitivity of novel Anti-CCL2 ADCs. By using a parental cell line with low endogenous CCL2 expression and a corresponding engineered CCL2-overexpressing line, researchers can generate reliable and specific data to support the preclinical development of this promising therapeutic modality. The provided workflows, protocols, and data presentation formats are intended to ensure consistency and comparability of results, ultimately accelerating the evaluation of new cancer therapies targeting the CCL2-CCR2 axis.

References

• 1. Next-IO™ Anti-CCL2/CCR2 Axis Targeted Therapeutic Antibody Program - Creative Biolabs [creative-biolabs.com]
• 2. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 3. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reduced expression of chemokine (C-C motif) ligand-2 (CCL2) in ovarian adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCR2 signaling in breast carcinoma cells promotes tumor growth and invasion by promoting CCL2 and suppressing CD154 effects on the angiogenic and immune microenvironments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADC payloads - ProteoGenix [proteogenix.science]
• 7. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Drug-to-Antibody Ratio (DAR) in SPDB-DM4 Conjugation

This technical support guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and a systematic approach to troubleshooting low drug-to-antibody ratios (DAR) during the conjugation of SPDB-DM4 to a monoclonal antibody (mAb).

Section 1: Frequently Asked Questions (FAQs)

Q1: What is a typical target DAR for a maytansinoid (DM4) ADC, and why is it important?

An optimal DAR for maytansinoid ADCs, such as those utilizing a DM4 payload, is generally considered to be in the range of 3 to 4.[1] This ratio is a critical quality attribute that balances therapeutic efficacy with safety and pharmacokinetics.[2]

• Low DAR (<3): May result in diminished anti-tumor efficacy as an insufficient amount of the cytotoxic payload is delivered to the target cells.[2]

• High DAR (>4): While potentially increasing potency in vitro, high DAR values are often associated with significant disadvantages in vivo. These include faster plasma clearance, increased aggregation due to the hydrophobicity of the payload, and a narrower therapeutic index, which can lead to increased off-target toxicity.[1][3][4]

Q2: My average DAR is consistently low. What are the most common causes?

A low DAR in SPDB-DM4 conjugation typically stems from one or more of three areas: the integrity of the reagents, the quality of the antibody, or suboptimal reaction conditions. A systematic investigation is required to pinpoint the exact cause. Key factors include incomplete reaction, degradation of the SPDB-DM4 linker-payload, and insufficient reactive sites on the antibody.

Q3: How do I accurately measure the DAR of my SPDB-DM4 ADC?

Several analytical methods can be used to determine the DAR, each with its own advantages and limitations. Hydrophobic Interaction Chromatography (HIC) is the most widely used and recommended method for detailed analysis.[2]

• Hydrophobic Interaction Chromatography (HIC): Separates ADC species based on the number of conjugated DM4 molecules, providing information on both the average DAR and the distribution of drug-loaded species (e.g., DAR0, DAR2, DAR4).[2][5] It uses mild conditions, preserving the native conformation of the ADC.[]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Also suitable for detailed DAR analysis and can evaluate drug load on the light and heavy chains. It has the advantage of being compatible with mass spectrometry.[5][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a highly detailed analysis of the ADC, confirming the mass of different species and thus the drug load distribution.[7][8]

• UV-Vis Spectrophotometry: A quick and simple method to estimate the average DAR. However, it cannot provide information on the distribution of species and its accuracy can be compromised by the presence of free, unconjugated drug, leading to an overestimation of the DAR.[5][]

Q4: I am observing significant antibody aggregation after conjugation. Is this related to low DAR, and how can I fix it?

Aggregation is a common challenge in ADC development and is primarily linked to the increased hydrophobicity of the conjugate, which is often proportional to the DAR.[4][9] While a low DAR itself is not a direct cause of aggregation, the conditions used during the conjugation process or the inherent instability of the antibody can lead to aggregation.

• Payload Hydrophobicity: The DM4 payload is hydrophobic. Attaching it to the antibody increases the overall hydrophobicity of the molecule, which can lead to self-association and aggregation.[9][10] This effect is more pronounced at higher DARs.

• Reaction Conditions: Stresses during the conjugation process, such as the use of organic co-solvents to dissolve the SPDB-DM4, elevated temperatures, or excessive shear stress from mixing, can cause the antibody to denature and aggregate.[10]

• Mitigation Strategies: To reduce aggregation, consider optimizing the formulation buffer, minimizing the concentration of organic co-solvent, and controlling physical stresses like temperature and mixing speed. Using a more hydrophilic linker, such as sulfo-SPDB, can also improve the solubility of the final ADC and reduce its propensity to aggregate.[11][12]

Section 2: Troubleshooting Guide

This guide presents potential issues and solutions in a question-and-answer format to help you systematically troubleshoot the cause of a low DAR.

Caption: A logical workflow for troubleshooting a low drug-to-antibody ratio.

Problem Area 1: Reagent Quality & Handling

Q: Could my SPDB-DM4 linker-payload be the problem?

A: Yes, the quality and handling of the SPDB-DM4 are critical. The linker contains reactive groups susceptible to degradation.

• Potential Issue: The SPDB linker can hydrolyze if exposed to moisture. The DM4 payload can also degrade. This is especially true with improper storage.

• Recommended Action:

  • Verify Storage Conditions: SPDB-DM4 should be stored at low temperatures (e.g., -80°C), protected from light, and kept under an inert atmosphere like nitrogen to prevent degradation and hydrolysis.[13][14]

  • Use Fresh Reagent: Whenever possible, use a fresh, unopened vial of SPDB-DM4 from a reputable supplier. If using an older stock, perform a quality control check if possible.

  • Proper Handling: Allow the reagent to warm to room temperature before opening to prevent condensation. Prepare the stock solution in an appropriate anhydrous solvent (e.g., DMSO) immediately before use.

Problem Area 2: Antibody Integrity

Q: How can I be sure my antibody is suitable for conjugation?

A: The state of the antibody prior to the reaction is paramount. Purity, concentration, and conformation all play a role.

• Potential Issue: The antibody may have aggregated, its concentration may be incorrect, or it may be in a buffer that interferes with the reaction.

• Recommended Action:

  • Assess Aggregation: Use Size-Exclusion Chromatography (SEC) to confirm the antibody is primarily monomeric. Aggregated antibodies can have reduced reactivity and should be removed before conjugation.[10]

  • Confirm Concentration: Accurately determine the antibody concentration using a reliable method like UV-Vis at 280 nm. An incorrect concentration will lead to an inaccurate molar ratio calculation.

  • Buffer Exchange: Ensure the antibody is in a suitable buffer (e.g., PBS, pH 7.5-8.5) that is free of primary amines (like Tris) or other nucleophiles that could compete with lysine (B10760008) residues for the SPDB linker.

Problem Area 3: Conjugation Reaction Conditions

Q: My molar ratio of SPDB-DM4 to antibody seems correct, but the DAR is still low. What reaction parameters should I optimize?

A: The reaction kinetics are highly dependent on the conditions. Even with correct stoichiometry, suboptimal conditions will lead to an incomplete reaction.

• Potential Issue: The molar ratio, pH, temperature, reaction time, or co-solvent concentration may be suboptimal for your specific antibody.

• Recommended Action:

  • Titrate Molar Ratio: The optimal molar ratio of SPDB-DM4 to mAb can vary. Perform small-scale experiments with varying molar ratios (e.g., 5:1, 7:1, 10:1) to find the ideal condition for achieving your target DAR.[1]

  • Optimize pH: The reaction of the NHS-ester of SPDB with lysine amines is pH-dependent. Test a pH range, typically between 7.5 and 8.5, to find the most efficient condition without compromising antibody stability.

  • Evaluate Co-solvent: SPDB-DM4 is hydrophobic and requires an organic co-solvent (e.g., DMSO) for solubilization. However, high concentrations can denature the antibody.[10] Use the minimum amount of co-solvent necessary to fully dissolve the linker-payload, and add it slowly to the antibody solution while gently mixing.

  • Optimize Time and Temperature: Conjugation reactions are typically run for several hours at room temperature or 4°C. A time-course experiment can determine the point at which the reaction has reached completion.

Section 3: Data & Protocols

Data Presentation

Table 1: Troubleshooting Summary: Potential Causes of Low DAR and Recommended Solutions

Potential Cause	Key Area	Recommended Solution(s)
SPDB-DM4 Hydrolysis/Degradation	Reagent Quality	Store reagent at -80°C, protect from moisture, use fresh stock.[13][14]
Inaccurate Reagent Concentration	Reagent Quality	Use high-purity reagents; prepare stock solutions carefully.
Antibody Aggregation	Antibody Integrity	Analyze pre-conjugation mAb with SEC; purify if necessary.[10]
Inaccurate Antibody Concentration	Antibody Integrity	Re-measure mAb concentration using A280 or another reliable method.
Interfering Buffer Components	Antibody Integrity	Perform buffer exchange into an amine-free buffer (e.g., PBS, pH 7.5-8.5).
Insufficient Molar Ratio	Reaction Conditions	Perform a titration of the SPDB-DM4 to mAb molar ratio.[1]
Suboptimal Reaction pH	Reaction Conditions	Optimize the reaction buffer pH within a range of 7.5-8.5.
Excessive Co-solvent	Reaction Conditions	Minimize co-solvent concentration; add linker-payload solution slowly.[10]
Incomplete Reaction	Reaction Conditions	Optimize reaction time and temperature through small-scale trials.

Table 2: Comparison of Analytical Methods for DAR Determination

Method	Principle	Information Provided	Advantages	Disadvantages
HIC	Separation by hydrophobicity	Average DAR, DAR distribution	Mild, non-denaturing conditions; high resolution.[2][]	Incompatible with MS.[5]
RP-HPLC	Separation by polarity	Average DAR, DAR distribution	High resolution; compatible with MS.[5][7]	Organic solvents may denature the ADC.[]
LC-MS	Separation by chromatography, detection by mass	Precise mass of species, DAR distribution	Highly accurate and detailed information.[7][8]	More complex instrumentation and analysis.
UV-Vis	Spectrophotometry	Average DAR only	Quick, simple, requires minimal sample.[]	Provides no distribution data; prone to overestimation.[5]

Experimental Protocols

Protocol 1: General Protocol for SPDB-DM4 Conjugation (Lysine-based)

Disclaimer: This is a general guideline. All parameters, especially molar ratios and reaction times, must be optimized for your specific antibody.

• Antibody Preparation:

  • Perform a buffer exchange on the antibody into a conjugation buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0).

  • Adjust the antibody concentration to 5-10 mg/mL.

  • Confirm the final concentration via A280 measurement.

• SPDB-DM4 Preparation:

  • Allow the lyophilized SPDB-DM4 to equilibrate to room temperature before opening.

  • Prepare a 10 mM stock solution in anhydrous DMSO. This solution should be made fresh and used immediately.

• Conjugation Reaction:

  • Calculate the volume of SPDB-DM4 stock solution needed to achieve the desired molar excess over the antibody (e.g., a 7:1 molar ratio).

  • Slowly add the SPDB-DM4 solution to the antibody solution while gently stirring. The final concentration of DMSO in the reaction mixture should ideally be below 10% (v/v).

  • Incubate the reaction at room temperature for 2-4 hours with gentle agitation.

• Purification:

  • Purify the resulting ADC from unconjugated linker-payload and reaction byproducts. Size-Exclusion Chromatography (SEC) using a column equilibrated with a suitable formulation buffer (e.g., PBS, pH 7.4) is a common method.

  • Collect fractions corresponding to the monomeric ADC peak.

  • Pool the relevant fractions and concentrate the ADC to the desired final concentration.

Caption: A high-level experimental workflow for SPDB-DM4 conjugation.

Protocol 2: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

• Instrumentation: An HPLC system equipped with a UV detector and a HIC column (e.g., Tosoh TSKgel Butyl-NPR).

• Mobile Phase A: 20 mM sodium phosphate, 1.5 M ammonium (B1175870) sulfate, pH 7.0.

• Mobile Phase B: 20 mM sodium phosphate, pH 7.0.

• Procedure:

  • Dilute the ADC sample to approximately 1 mg/mL in Mobile Phase A.

  • Inject 20-50 µg of the sample onto the column.

  • Run a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 20-30 minutes.

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each species (DAR0, DAR2, etc.). The species will elute in order of increasing hydrophobicity (i.e., higher DAR species elute later).

  • Calculate the weighted average DAR using the following formula: Average DAR = Σ (% Peak Area of Species * DAR of Species) / 100

Section 4: ADC Mechanism of Action

Understanding the intended mechanism of action can provide context for the importance of the linker and payload.

Caption: The intracellular processing pathway of an SPDB-DM4 antibody-drug conjugate.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog [creative-biolabs.com]
• 3. Payload diversification: a key step in the development of antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 7. blog.crownbio.com [blog.crownbio.com]
• 8. Analytical Methods for Antibody-Drug Conjugates (ADCs) - Creative Proteomics [creative-proteomics.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. books.rsc.org [books.rsc.org]
• 12. The Analysis of Key Factors Related to ADCs Structural Design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Off-Target Toxicity of the DM4 Payload

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the DM4 (ravtansine) payload in antibody-drug conjugates (ADCs). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you address and mitigate off-target toxicity in your experiments, ensuring more accurate and translatable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of DM4's off-target toxicity?

A1: The off-target toxicity of DM4, a potent maytansinoid, primarily stems from the premature release of the payload from the antibody-drug conjugate (ADC) in systemic circulation before it reaches the target tumor cells.[1][2] This free payload can then diffuse into healthy, non-target cells and exert its cytotoxic effects.[3] DM4 functions as a microtubule inhibitor, causing cell cycle arrest at the G2/M phase and subsequent apoptosis in rapidly dividing cells, which can include healthy cells in tissues like the gastrointestinal tract and bone marrow.[2][4]

Q2: What are the most common off-target toxicities observed with DM4-containing ADCs?

A2: The most frequently reported dose-limiting off-target toxicity associated with DM4-conjugated ADCs is ocular toxicity, including symptoms like blurred vision, dry eye, and keratitis.[5][6] Other significant toxicities include hepatotoxicity (liver damage) and hematological toxicities such as thrombocytopenia (low platelet count) and neutropenia (low neutrophil count).[1][2][7]

Q3: How does the linker chemistry influence the off-target toxicity of DM4?

A3: Linker stability is a critical factor in the therapeutic window of a DM4-ADC.[2][8] The linker must be stable enough to remain intact in the bloodstream to prevent premature payload release and systemic toxicity.[8][9] However, it also needs to be efficiently cleaved to release the DM4 payload once the ADC has been internalized by the target tumor cell.[] Less stable linkers can lead to increased off-target toxicity due to non-specific cleavage and release of free DM4.[2] Conversely, highly stable linkers might reduce toxicity but could also decrease efficacy if the payload is not released efficiently at the tumor site.[11]

Q4: What is the "bystander effect" and how does it relate to DM4's off-target toxicity?

A4: The bystander effect is the ability of a released ADC payload to diffuse from a target antigen-positive cell and kill adjacent antigen-negative cells.[8][] This can be beneficial for treating heterogeneous tumors.[12] DM4 is a membrane-permeable toxin, which is a prerequisite for a strong bystander effect.[8][13] However, this same permeability that allows for the bystander effect can also contribute to off-target toxicity if the payload is released systemically and diffuses into healthy tissues.[5]

Q5: What is "inverse targeting" and how can it mitigate DM4 toxicity?

A5: Inverse targeting is a novel strategy to reduce the systemic toxicity of ADCs. It involves the co-administration of a "payload-binding agent," such as a single-domain antibody (sdAb) or Fab fragment, that specifically binds to and neutralizes the free payload in circulation.[1][3][14] This approach aims to decrease the exposure of healthy tissues to the toxic payload without compromising the ADC's anti-tumor efficacy, as the payload-binding agent does not interfere with the intact ADC reaching the tumor.[1][3]

Troubleshooting Guides

Issue 1: High in vivo toxicity and poor therapeutic window observed.

• Possible Cause 1: Premature Payload Release.

  • Suggested Solution: The linker connecting DM4 to the antibody may be unstable in circulation. Evaluate the stability of your ADC in plasma in vitro. Consider re-engineering the ADC with a more stable linker, for instance, by increasing steric hindrance around the cleavable bond.[2]

• Possible Cause 2: Off-Target Uptake of the Intact ADC.

  • Suggested Solution: Healthy tissues might express the target antigen at low levels, leading to "on-target, off-tumor" toxicity.[14] Alternatively, non-specific uptake by healthy cells can occur.[5] Quantify target antigen expression in relevant healthy tissues. If on-target, off-tumor toxicity is a concern, consider engineering the antibody to have a lower affinity for the target to favor binding to high-expressing tumor cells.[14]

• Possible Cause 3: High Hydrophobicity of the ADC.

  • Suggested Solution: Highly hydrophobic ADCs can be prone to aggregation and faster clearance, potentially leading to increased liver toxicity.[11] Characterize the aggregation state of your ADC using techniques like size-exclusion chromatography (SEC). Modifying the linker with hydrophilic moieties, such as PEG, may improve solubility and pharmacokinetics.[4]

Issue 2: Inconsistent results in in vitro cytotoxicity assays.

• Possible Cause 1: ADC Aggregation.

  • Suggested Solution: DM4-ADCs can be susceptible to aggregation, which can lead to variable potency in cell-based assays.[15] Always visually inspect your ADC solution for precipitates before use. It is recommended to characterize the aggregation state by SEC. Minimize freeze-thaw cycles by aliquoting the ADC upon receipt.[15]

• Possible Cause 2: Variable Cell Health and Culture Conditions.

  • Suggested Solution: Ensure that cells are in the exponential growth phase and at a consistent confluency at the time of the experiment.[15] Use authenticated cell lines with a low passage number to avoid genetic drift that could alter antigen expression or drug sensitivity.[15]

• Possible Cause 3: Inefficient Internalization of the ADC.

  • Suggested Solution: Confirm the expression level of the target antigen on your cell line using flow cytometry.[15] Not all antibody-antigen binding events lead to efficient internalization. If internalization is poor, the DM4 payload will not be effectively released inside the cell. Consider using a different antibody targeting a receptor known for rapid internalization.

Quantitative Data Summary

Table 1: In Vivo Tolerability of an Anti-CD123-DM4 ADC with and without an Anti-DM4 sdAb

Treatment Group	Mean Weight Loss at Nadir (%)	p-value
ADC + Saline	7.9 ± 3	<0.05
ADC + sdAb	3.8 ± 1.3

This table summarizes data from a study demonstrating that co-administration of an anti-DM4 single-domain antibody (sdAb) significantly reduced the toxicity (as measured by weight loss) of an anti-CD123-DM4 ADC in mice.[1]

Table 2: Plasma Concentrations of Free DM4 in Patients

ADC	MTD	Mean Plasma Concentration of Free DM4 (ng/mL)	Molar Concentration (nM)
Indatuximab Ravtansine (anti-CD138-DM4)	140 mg/m²	5.0 - 21.9	6.3 - 27.6

This table shows that in clinical trials, the plasma concentrations of free DM4 can reach levels significantly higher than its cytotoxic concentrations determined in vitro, highlighting the potential for off-target toxicity.[1]

Key Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

This assay assesses the stability of the ADC and the rate of payload release in a plasma environment.

Materials:

• DM4-ADC

• Human or mouse plasma

• Phosphate-buffered saline (PBS)

• Incubator at 37°C

• Method for separating ADC from free payload (e.g., Size-Exclusion Chromatography (SEC-HPLC) or Hydrophobic Interaction Chromatography (HIC-HPLC))

• Method for quantifying free DM4 (e.g., LC-MS/MS)

Methodology:

• Dilute the DM4-ADC to a final concentration in pre-warmed plasma (e.g., 100 µg/mL).

• Incubate the mixture at 37°C.

• At various time points (e.g., 0, 6, 24, 48, 72 hours), take an aliquot of the plasma-ADC mixture.

• Immediately process the aliquot to separate the intact ADC from the released payload and to stop further degradation. This can be done by protein precipitation followed by centrifugation.

• Analyze the supernatant for the concentration of free DM4 using a validated LC-MS/MS method.

• Analyze the intact ADC fraction using SEC-HPLC or HIC-HPLC to determine the drug-to-antibody ratio (DAR) over time.

• Plot the percentage of released payload or the change in DAR over time to determine the stability of the ADC.

Protocol 2: Bystander Effect Co-Culture Assay

This assay evaluates the ability of the released DM4 payload to kill neighboring antigen-negative cells.

Materials:

• Antigen-positive (Ag+) cell line

• Antigen-negative (Ag-) cell line, stably expressing a fluorescent protein (e.g., GFP) for easy identification.

• DM4-ADC

• Control ADC (non-targeting or isotype control)

• Cell culture medium and supplements

• 96-well plates

• Flow cytometer or high-content imaging system

• Cell viability reagent (e.g., CellTiter-Glo®)

Methodology:

• Seed the Ag+ and Ag- cells together in 96-well plates at a predetermined ratio (e.g., 1:1, 1:5). Allow cells to adhere overnight.

• Include control wells with only Ag- cells.

• Prepare serial dilutions of the DM4-ADC and the control ADC in cell culture medium.

• Add the ADC dilutions to the co-culture wells and the Ag- only control wells.

• Incubate the plates for a period sufficient to observe the bystander effect (e.g., 72-120 hours).[8]

• Assess cell viability. If using flow cytometry, you can distinguish between the two cell populations based on the fluorescent protein expression of the Ag- cells and a viability dye (e.g., propidium (B1200493) iodide).

• Calculate the percentage of dead Ag- cells in the co-culture compared to the Ag- only control wells. Significant death of Ag- cells in the co-culture indicates a bystander effect.

Visualizations

Caption: Mechanisms of on-target efficacy versus off-target toxicity of a DM4-ADC.

Caption: Workflow of the "inverse targeting" strategy to mitigate off-target toxicity.

Caption: A logical workflow for troubleshooting high in vivo toxicity of DM4-ADCs.

References

• 1. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 5. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms contributing to ado-trastuzumab emtansine-induced toxicities: a gateway to better understanding of ADC-associated toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dls.com [dls.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 11. books.rsc.org [books.rsc.org]
• 12. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. blog.crownbio.com [blog.crownbio.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Optimizing In Vivo Stability of Disulfide-Based Linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo stability of disulfide-based linkers, such as SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate), in antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is a SPDB linker and why is its in vivo stability a critical concern?

A1: SPDB is a bifunctional chemical linker used in the creation of ADCs.[] It connects a cytotoxic payload to a monoclonal antibody via a disulfide bond. This disulfide bond is designed to be stable in the bloodstream and then cleaved in the reductive environment of tumor cells, which have a high concentration of glutathione, to release the drug.[][2]

The in vivo stability of the SPDB linker is a critical concern because premature cleavage of the disulfide bond in systemic circulation can lead to the off-target release of the cytotoxic payload.[3][4] This can cause systemic toxicity to healthy tissues and reduce the amount of active drug that reaches the tumor, thereby diminishing the ADC's therapeutic efficacy and narrowing its therapeutic window.[3][4]

Q2: What are the primary factors that influence the in vivo stability of disulfide-based linkers?

A2: The in vivo stability of disulfide-based linkers is influenced by several key factors:

• Steric Hindrance: The chemical environment surrounding the disulfide bond plays a crucial role. Introducing bulky groups (e.g., methyl groups) near the disulfide bond can sterically hinder its interaction with reducing agents like glutathione, thus enhancing its stability in circulation.[5][6][7]

• Conjugation Site: The location of the linker on the antibody can affect its stability.[5][8] Conjugating the linker to a more sterically shielded site on the antibody can protect it from premature cleavage.[8]

• Linker Length: The length of the linker can also modulate stability. A shorter linker may benefit more from the steric protection offered by the antibody's structure.[5][8]

• Hydrophilicity: The hydrophilicity of the linker can impact the overall properties of the ADC, including its tendency to aggregate.[3] Next-generation hydrophilic linkers can enable higher drug-to-antibody ratios (DARs) while maintaining good pharmacokinetics.[3]

Q3: What are some of the next-generation strategies to improve the stability of disulfide-based linkers?

A3: Several innovative strategies are being developed to enhance the stability of disulfide-based linkers:

• Disulfide Re-bridging: This technique involves using linkers that covalently re-bridge the native interchain disulfide bonds of an antibody. This approach can lead to more homogeneous and stable ADCs.[9][10]

• Engineered Cysteines: Introducing cysteine residues at specific, sterically shielded locations on the antibody allows for site-specific conjugation, leading to more stable and uniform ADCs.[11]

• Novel Linker Chemistry: The development of new linker chemistries, such as those with tandem cleavage mechanisms, aims to improve circulating stability while ensuring efficient payload release within the target cell.[12] For instance, protecting a dipeptide linker with a glucuronide moiety that is removed in the lysosome before the dipeptide is cleaved is one such approach.[12]

Troubleshooting Guides

Problem 1: Rapid Payload Release in Plasma

You observe a rapid decrease in the drug-to-antibody ratio (DAR) in plasma samples from your in vivo studies, suggesting premature cleavage of the disulfide linker.

Potential Causes and Solutions:

Potential Cause	Proposed Solution & Experimental Protocol
Insufficient Steric Hindrance	Synthesize and evaluate linkers with increased steric hindrance around the disulfide bond. For example, introduce one or two methyl groups adjacent to the disulfide bond.[7]
Protocol: Comparative Plasma Stability Assay 1. Synthesize ADCs with the original linker and the new, sterically hindered linkers.2. Administer each ADC to a cohort of animals (e.g., mice).3. Collect blood samples at various time points (e.g., 0, 6, 24, 48, 96 hours).4. Quantify the average DAR in the plasma samples using methods like hydrophobic interaction chromatography (HIC) or LC-MS.[13]5. Compare the rate of DAR decrease between the different ADCs.
Suboptimal Conjugation Site	If using site-specific conjugation, explore alternative cysteine placement in more sterically shielded regions of the antibody.[8] For stochastic cysteine conjugation, consider optimizing the reduction conditions to favor conjugation at more stable sites.
Protocol: Site-Specific Conjugation and Stability Assessment 1. Generate antibody variants with engineered cysteines at different locations.2. Prepare ADCs with each variant.3. Perform the comparative plasma stability assay as described above.4. Analyze the stability profile for each conjugation site.

Problem 2: Off-Target Toxicity

Your in vivo studies reveal signs of systemic toxicity that are not anticipated based on the targeted mechanism of action, potentially due to premature payload release.

Potential Causes and Solutions:

Potential Cause	Proposed Solution & Experimental Protocol
Linker Instability in Circulation	This is a primary suspect for off-target toxicity with cleavable linkers.[3] The strategies mentioned in "Problem 1" to enhance linker stability should be implemented.
Protocol: In Vivo Toxicity and Efficacy Study 1. Prepare ADCs with the original linker and more stable linker designs.2. Administer a range of doses of each ADC to tumor-bearing and non-tumor-bearing animals.3. Monitor the animals for signs of toxicity (e.g., weight loss, changes in blood chemistry) and antitumor efficacy (tumor growth inhibition).4. Correlate the observed toxicity and efficacy with the in vivo stability of the linkers.
Bystander Effect	While often a desired feature, the diffusion of released payload from target cells to neighboring non-target cells can sometimes contribute to toxicity.[7]
Protocol: In Vitro Bystander Killing Assay 1. Co-culture target-positive and target-negative cancer cells.2. Treat the co-culture with your ADC.3. After a set incubation period, quantify the viability of both cell populations.4. A significant decrease in the viability of target-negative cells indicates a bystander effect.

Quantitative Data Summary

The following table summarizes data on the in vivo stability of different disulfide-based maytansinoid ADCs, highlighting the impact of steric hindrance.

Linker	Steric Hindrance	In Vivo Stability (Mouse Plasma, % remaining after 7 days)
Unsubstituted Disulfide	None	Low (significant payload loss)
SPDB-DM4	Two methyl groups on the maytansinoid side	Intermediate-High[7]
Hindered Disulfide (e.g., with cyclobutyl group)	High	Very High[5]

Note: The exact percentages can vary depending on the specific antibody, payload, and experimental conditions. A study on anti-CD22 disulfide conjugates showed that the addition of a single methyl group next to the disulfide resulted in a conjugate that lost only 10% of its drug after seven days in vivo.[11]

Visualizations

Caption: Mechanism of action and instability pathway of an ADC with a disulfide linker.

Caption: Troubleshooting workflow for rapid payload release in plasma.

References

• 2. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. benchchem.com [benchchem.com]
• 5. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LUMO-Assisted Design of Disulfide Linkers - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 9. Novel disulfide re-bridging strategy for the synthesis of antibody-drug conjugates (ADCs) - American Chemical Society [acs.digitellinc.com]
• 10. All-in-one disulfide bridging enables the generation of antibody conjugates with modular cargo loading - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Optimizing Carlumab-SPDB-DM4 dosage and administration schedule

Introduction

This technical support center provides guidance for researchers, scientists, and drug development professionals working with the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4. Carlumab is a human monoclonal antibody targeting the chemokine ligand 2 (CCL2)[1][2][][4], which is conjugated to the potent microtubule-disrupting agent DM4 via a disulfide-based SPDB linker[5][6][7][8]. The information herein is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Disclaimer: Carlumab-SPDB-DM4 is a research-grade tool. The quantitative data and some scenarios presented in this guide are illustrative examples based on the known properties of its components and general principles of ADC development, as specific preclinical and clinical data for this conjugate are not publicly available.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Carlumab-SPDB-DM4?

The ADC has a dual mechanism. The Carlumab antibody component binds to CCL2, a chemokine involved in tumor progression and immune cell recruitment, thereby blocking its interaction with its receptor, CCR2[1][]. After binding to CCL2, the ADC is intended to be internalized by target cells. Inside the cell, the SPDB linker is cleaved in the reductive environment, releasing the DM4 payload[9][10]. DM4, a maytansinoid derivative, then binds to tubulin, inhibiting microtubule assembly and leading to cell cycle arrest and apoptosis[7][8][11].

2. What is the recommended starting dose and administration schedule for in vivo studies?

Preclinical in vivo studies with neutralizing anti-CCL2 antibodies have used doses around 2 mg/kg twice weekly[12][13]. However, as an ADC, the dosage of Carlumab-SPDB-DM4 will be primarily limited by the toxicity of the DM4 payload. It is crucial to perform a dose-ranging study to determine the maximum tolerated dose (MTD). A suggested starting point for a mouse xenograft model could be in the range of 1-5 mg/kg, administered intravenously once every one to three weeks (QW or Q3W). The optimal schedule will depend on the balance between anti-tumor efficacy and tolerability.

3. How can I determine the Drug-to-Antibody Ratio (DAR) of my Carlumab-SPDB-DM4 conjugate?

The DAR is a critical quality attribute that can be determined using several methods[14]:

• UV-Vis Spectroscopy: A straightforward method to determine the average DAR by measuring the absorbance at 280 nm (for the antibody) and at a wavelength specific to the drug-linker[].

• Hydrophobic Interaction Chromatography (HIC): This technique separates ADC species with different numbers of conjugated drugs, allowing for the determination of the distribution and average DAR[15].

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides the most detailed information, allowing for the precise mass measurement of the intact ADC and its fragments to determine the DAR and identify different conjugated species[5][14][16].

4. What are the expected off-target toxicities associated with Carlumab-SPDB-DM4?

Off-target toxicities are primarily driven by the premature release of the DM4 payload in circulation. Maytansinoid-based ADCs can be associated with toxicities such as thrombocytopenia, hepatotoxicity, and peripheral neuropathy[17]. While the SPDB linker is designed for intracellular cleavage, some degree of instability in the bloodstream can occur[17]. It is essential to monitor for these toxicities in preclinical models.

Troubleshooting Guides

Issue 1: Low Anti-Tumor Efficacy in a Xenograft Model

• Question: Our in vivo study with Carlumab-SPDB-DM4 is showing minimal tumor growth inhibition, even at what we believe to be a relevant dose. What are the potential causes?

• Answer:

  • Low Target Expression: Confirm that your xenograft model expresses sufficient levels of human CCL2. Carlumab targets human CCL2 and may not effectively neutralize the murine counterpart[18]. The tumor microenvironment's CCL2 production is a key factor[19].

  • Rapid ADC Clearance: The pharmacokinetics of the ADC may be suboptimal. Carlumab itself has shown transient suppression of CCL2 in clinical trials, suggesting it may be cleared relatively quickly[17][20]. Conjugation with the hydrophobic DM4 payload could further alter its PK profile.

  • Linker Instability: If the SPDB linker is prematurely cleaved in circulation, the DM4 payload will not be delivered to the tumor site, leading to reduced efficacy and potential systemic toxicity[17].

  • Insufficient Dose or Suboptimal Schedule: The dosing regimen may not be optimal. More frequent, lower doses might be necessary to maintain therapeutic concentrations at the tumor site without exceeding the MTD.

  • Drug Resistance: The tumor cells may have mechanisms of resistance to maytansinoids, such as overexpression of drug efflux pumps.

Issue 2: High Variability in In Vitro Cytotoxicity Assays

• Question: We are observing inconsistent IC50 values for Carlumab-SPDB-DM4 in our cell-based assays. What could be causing this variability?

• Answer:

  • Inconsistent Cell Seeding: Ensure a consistent number of viable cells are seeded in each well. Variations in cell density can significantly impact the results of cytotoxicity assays like MTT or XTT[21][22].

  • ADC Aggregation: The hydrophobic nature of the DM4 payload can lead to ADC aggregation, especially at high concentrations or after freeze-thaw cycles. Aggregated ADC will not have the same activity as the monomeric form. It is recommended to centrifuge the ADC solution before adding it to the cells and to use it fresh if possible.

  • Variable Incubation Time: The incubation time after ADC treatment is critical. For microtubule inhibitors like DM4, a longer incubation period (e.g., 72-96 hours) is often required to observe the full cytotoxic effect[23].

  • Assay Interference: Ensure that none of the components of your ADC formulation are interfering with the cytotoxicity assay itself. For example, high concentrations of solvents used to dissolve the ADC could be toxic to the cells.

Issue 3: Low Drug-to-Antibody Ratio (DAR) During Conjugation

• Question: We are consistently achieving a low DAR after conjugating Carlumab with the SPDB-DM4 linker-payload. How can we improve our conjugation efficiency?

• Answer:

  • Suboptimal Reaction Conditions: The pH of the conjugation buffer is critical for maleimide-thiol reactions (commonly used with SPDB linkers) and should typically be maintained between 6.5 and 7.5[24]. Also, optimize the reaction time and temperature.

  • Incomplete Antibody Reduction: If you are conjugating to cysteine residues from reduced interchain disulfides, ensure complete and controlled reduction of the antibody using an appropriate reducing agent like TCEP. Excess reducing agent must be removed before adding the linker-payload.

  • Linker-Payload Solubility: The SPDB-DM4 linker-payload can be hydrophobic. Poor solubility in aqueous conjugation buffers will reduce its availability to react with the antibody. Consider adding a limited amount of a co-solvent like DMSO to improve solubility, but be cautious as high concentrations can denature the antibody.

  • Linker-Payload Instability: Verify the stability of your SPDB-DM4 linker-payload under your conjugation conditions. Analytical techniques like HPLC can be used to check for degradation[24].

Data Presentation

The following tables present illustrative data for optimizing Carlumab-SPDB-DM4 dosage and administration.

Table 1: Example Dose-Response Data in a CCL2-Expressing Xenograft Model

Treatment Group (Dose, mg/kg, QW)	Average Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)	Average Body Weight Change (%)
Vehicle Control	1250 ± 150	0	+2.5
Carlumab (10 mg/kg)	980 ± 120	21.6	+2.0
Carlumab-SPDB-DM4 (1 mg/kg)	750 ± 110	40.0	-1.5
Carlumab-SPDB-DM4 (3 mg/kg)	420 ± 95	66.4	-5.8
Carlumab-SPDB-DM4 (5 mg/kg)	210 ± 70	83.2	-12.3 (MTD)

Data are presented as mean ± SD and are for illustrative purposes only.

Table 2: Comparison of Administration Schedules for Carlumab-SPDB-DM4 at a Fixed Cumulative Dose

Treatment Group (Total Dose: 6 mg/kg)	Average Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)	Nadir Platelet Count (x10³/µL)
Vehicle Control	1280 ± 160	0	950 ± 80
6 mg/kg, single dose	350 ± 80	72.7	250 ± 50
3 mg/kg, QW x 2 doses	410 ± 90	68.0	450 ± 65
2 mg/kg, twice weekly x 3 doses	480 ± 100	62.5	600 ± 70

Data are presented as mean ± SD and are for illustrative purposes only. This table illustrates the concept of fractionation to mitigate toxicity (e.g., thrombocytopenia) while maintaining efficacy.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding:

  • Culture a CCL2-expressing cancer cell line in appropriate complete growth medium.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.

  • Incubate the plate at 37°C with 5% CO₂ overnight to allow for cell attachment.

• ADC Treatment:

  • Prepare a serial dilution of Carlumab-SPDB-DM4, unconjugated Carlumab, and free DM4 in complete growth medium.

  • Carefully remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells in triplicate. Include wells with medium only as a blank control.

  • Incubate the plate at 37°C with 5% CO₂ for 72-96 hours.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. Viable cells will reduce the MTT to purple formazan (B1609692) crystals.

  • Carefully aspirate the medium without disturbing the crystals.

  • Add 150 µL of a solubilization solution (e.g., DMSO) to each well.

  • Place the plate on an orbital shaker for 15 minutes to dissolve the crystals.

• Data Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Subtract the average absorbance of the blank wells from all other values.

  • Calculate cell viability as a percentage of the untreated control.

  • Plot the percentage of cell viability against the log of the compound concentration and determine the IC50 value using a non-linear regression analysis.

Protocol 2: In Vivo Efficacy Study in a Xenograft Model

• Animal Model:

  • Use immunodeficient mice (e.g., NOD-SCID or NSG).

  • Subcutaneously implant a human cancer cell line known to express CCL2.

  • Allow tumors to grow to an average volume of 100-150 mm³.

• Group Allocation and Dosing:

  • Randomize the mice into treatment groups (n=6-8 per group), for example:

    • Group 1: Vehicle control (e.g., PBS)

    • Group 2: Unconjugated Carlumab

    • Group 3-5: Carlumab-SPDB-DM4 at different dose levels (e.g., 1, 3, 5 mg/kg)

  • Administer the treatments intravenously (IV) via the tail vein according to the desired schedule (e.g., once a week).

• Monitoring:

  • Measure tumor volume with calipers twice a week. Calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice twice a week as an indicator of toxicity.

  • Observe the animals for any other signs of distress or toxicity.

• Endpoint and Analysis:

  • The study can be terminated when the tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³).

  • At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., histology, biomarker analysis).

  • Plot the mean tumor volume over time for each group.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Visualizations

Caption: Carlumab component's mechanism of action on the CCL2/CCR2 signaling pathway.

Caption: DM4 payload's mechanism of action on microtubules leading to apoptosis.

Caption: General experimental workflow for the development and optimization of an ADC.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. escopharma.com [escopharma.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Targeting CCL2 with systemic delivery of neutralizing antibodies induces prostate cancer tumor regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Systemic Delivery of Neutralizing Antibody Targeting CCL2 for Glioma Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hpst.cz [hpst.cz]
• 15. lcms.cz [lcms.cz]
• 16. sciex.com [sciex.com]
• 17. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Continuous Delivery of Neutralizing Antibodies Elevate CCL2 Levels in Mice Bearing MCF10CA1d Breast Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 20. mycenax.com [mycenax.com]
• 21. benchchem.com [benchchem.com]
• 22. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 24. [PDF] Effectiveness of Antibody-Drug Conjugate (ADC): Results of In Vitro and In Vivo Studies | Semantic Scholar [semanticscholar.org]

Technical Support Center: Formulation Troubleshooting for Antibody-Drug Conjugates (ADCs)

Welcome to the technical support center for Antibody-Drug Conjugate (ADC) formulation. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during ADC formulation, with a specific focus on aggregation issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of ADC aggregation during formulation?

A1: ADC aggregation is a multifaceted issue stemming from the inherent properties of the ADC components and the manufacturing and storage conditions. Key contributing factors include:

• Physicochemical Properties of ADC Components:

  • Antibody: The choice of monoclonal antibody (mAb), including its isotype and whether it's a full-length antibody or a fragment, can influence aggregation propensity.[1] Some antibodies are inherently more prone to aggregation.[2]

  • Payload: The cytotoxic drug (payload) is often hydrophobic.[2][3][4] Conjugating these hydrophobic molecules to the antibody surface increases the overall hydrophobicity of the ADC, creating patches that can lead to self-association and aggregation.[2][4]

  • Linker: The chemical linker connecting the antibody and payload can also impact stability. Hydrophobic linkers can increase the tendency for aggregation, while the use of more hydrophilic linkers, such as those containing polyethylene (B3416737) glycol (PEG), can help mitigate this issue.[5]

  • Drug-to-Antibody Ratio (DAR): A higher DAR, meaning more drug molecules per antibody, generally leads to increased hydrophobicity and a greater propensity for aggregation.[1][6]

• Manufacturing and Formulation Conditions:

  • Buffer Conditions: Unfavorable buffer conditions, such as suboptimal pH or salt concentrations, can promote aggregation.[2] Operating near the isoelectric point (pI) of the antibody, where it has no net charge, can decrease its solubility and lead to aggregation.[2]

  • Solvents: The use of organic solvents to dissolve hydrophobic payloads can sometimes disrupt the antibody's structure and promote aggregation.[2][4]

  • Concentration: Higher concentrations of ADCs during processing increase the likelihood of intermolecular interactions, which can lead to aggregation.[1]

• Storage and Handling:

  • Temperature: Elevated temperatures can cause thermal stress, leading to protein unfolding and subsequent aggregation.[1][7][8] Conversely, freeze-thaw cycles can also induce aggregation if not carefully controlled.[9][10]

  • Mechanical Stress: Agitation or shaking during transportation and handling can contribute to aggregation.[1]

  • Light Exposure: Some payloads are photosensitive, and exposure to light can trigger degradation and aggregation.[1]

Q2: How does the Drug-to-Antibody Ratio (DAR) affect ADC aggregation?

A2: The Drug-to-Antibody Ratio (DAR) is a critical quality attribute that significantly influences the stability and aggregation propensity of an ADC. Generally, a higher DAR correlates with an increased tendency for aggregation.[1][6] This is primarily because most cytotoxic payloads are hydrophobic. As more of these hydrophobic molecules are conjugated to the antibody, the overall hydrophobicity of the ADC molecule increases. This enhanced surface hydrophobicity promotes intermolecular hydrophobic interactions, leading to the formation of soluble and insoluble aggregates.[2][4]

Studies have shown that ADC species with higher DAR values are more prone to forming aggregates, especially under stress conditions like elevated temperatures.[6][8] Therefore, optimizing the DAR is a crucial aspect of ADC development, balancing therapeutic efficacy with manufacturability and stability.

Troubleshooting Guides

Issue 1: Increased Aggregation Detected by Size Exclusion Chromatography (SEC) Post-Formulation.

Possible Cause	Troubleshooting Action	Expected Outcome
Suboptimal Buffer pH	Screen a range of pH values for your formulation buffer. A common stable pH range for monoclonal antibodies is between 5.0 and 6.5.[11]	Identification of a pH that minimizes aggregation and maintains the native conformation of the ADC.
Inappropriate Buffer Species	Evaluate different buffer systems (e.g., histidine, acetate, citrate) at the optimal pH.[12] The choice of buffer can influence protein-protein interactions.[13]	Selection of a buffer system that enhances the colloidal stability of the ADC.
High Protein Concentration	If feasible for the intended dosage, evaluate the effect of lowering the ADC concentration during formulation steps.	Reduced intermolecular interactions leading to a decrease in aggregate formation.
Presence of Hydrophobic Payloads/Linkers	Consider re-evaluating the linker chemistry. The incorporation of hydrophilic linkers (e.g., PEGylated linkers) can reduce hydrophobicity-driven aggregation.[5]	Improved solubility and reduced aggregation of the ADC.

Issue 2: Formulation Shows High Polydispersity in Dynamic Light Scattering (DLS).

Possible Cause	Troubleshooting Action	Expected Outcome
Presence of High Molecular Weight (HMW) Aggregates	Confirm the presence of HMW species using a complementary technique like Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS).	Accurate quantification and characterization of the aggregated species.
Impact of Excipients	Screen various excipients to improve colloidal stability. Sugars (e.g., sucrose, trehalose) and surfactants (e.g., polysorbate 20 or 80) are commonly used to prevent aggregation.[1][14]	Identification of excipients and their optimal concentrations to stabilize the ADC formulation.
Suboptimal Ionic Strength	Evaluate the effect of varying the salt concentration (e.g., NaCl) in the formulation buffer. Ionic strength can modulate electrostatic interactions between ADC molecules.	Determination of an ionic strength that minimizes self-association and aggregation.

Data Presentation

Table 1: Effect of pH on ADC Aggregation

The following table summarizes hypothetical data on the percentage of high molecular weight (HMW) species detected by SEC for an ADC formulated in different buffers at varying pH values after incubation at 40°C for one week.

Buffer System (50 mM)	pH	% HMW Species (Initial)	% HMW Species (1 week at 40°C)
Acetate	4.5	0.8	5.2
Histidine	5.5	0.7	1.5
Histidine	6.0	0.6	1.2
Phosphate	7.0	1.0	7.8
Phosphate	7.4	1.2	9.5

Table 2: Influence of Excipients on Thermal Stability

This table presents hypothetical data on the aggregation onset temperature (Tagg) of an ADC formulation with different excipients, as measured by DLS.

Formulation	Excipient	Concentration	Tagg (°C)
Control	None	-	62
Formulation A	Sucrose	250 mM	68
Formulation B	Trehalose	250 mM	69
Formulation C	Polysorbate 80	0.02% (w/v)	65
Formulation D	Sucrose + Polysorbate 80	250 mM + 0.02%	71

Experimental Protocols

Protocol 1: Size Exclusion Chromatography (SEC) for Aggregate Analysis

This protocol outlines a general method for the analysis of ADC aggregates using high-performance liquid chromatography (HPLC) with a size exclusion column.

1. Materials:

• HPLC system with a UV detector
• Size exclusion column suitable for proteins (e.g., Agilent AdvanceBio SEC 300Å)[1]
• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or another suitable buffer. For some ADCs, the addition of a small percentage of organic solvent (e.g., 15% isopropanol) may be necessary to reduce hydrophobic interactions with the column stationary phase.[1]
• ADC sample
• Control (unconjugated antibody)

2. Method:

• Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.
• Prepare the ADC sample and control to a known concentration (e.g., 1 mg/mL) in the mobile phase.
• Inject a defined volume of the sample (e.g., 20-100 µL) onto the column.
• Monitor the elution profile at a suitable wavelength (e.g., 280 nm for the protein and a wavelength specific to the payload if possible).
• Identify peaks corresponding to the monomer, dimer, and higher molecular weight aggregates based on their retention times. Earlier elution times correspond to larger species.
• Integrate the peak areas to quantify the percentage of monomer and aggregates.

Protocol 2: Dynamic Light Scattering (DLS) for Polydispersity and Thermal Stability

This protocol describes the use of DLS to assess the size distribution and thermal stability of an ADC formulation.

1. Materials:

• DLS instrument
• Low-volume cuvettes or multi-well plates
• ADC sample in the final formulation buffer

2. Method for Polydispersity Measurement:

• Transfer the ADC sample to a clean, dust-free cuvette or well.
• Equilibrate the sample to the desired measurement temperature (e.g., 25°C).
• Perform the DLS measurement to obtain the hydrodynamic radius (Rh) and the polydispersity index (PDI). A higher PDI indicates a broader size distribution, which may be due to the presence of aggregates.

3. Method for Thermal Stability (Aggregation Onset Temperature - Tagg):

• Set up a temperature ramp on the DLS instrument (e.g., from 25°C to 85°C with a heating rate of 1°C/minute).
• Place the ADC sample in the instrument.
• Initiate the temperature ramp and DLS measurements at regular temperature intervals.
• Monitor the scattering intensity and the calculated hydrodynamic radius as a function of temperature.
• The aggregation onset temperature (Tagg) is the temperature at which a significant increase in scattering intensity and/or hydrodynamic radius is observed, indicating the formation of aggregates.

Visualizations

Caption: Troubleshooting workflow for addressing ADC aggregation.

Caption: Experimental workflow for SEC analysis of ADC aggregates.

Caption: Simplified HER2 signaling pathway and mechanism of action of T-DM1.

References

• 1. agilent.com [agilent.com]
• 2. Analysis of protein drugs aggregation Using Size Exclusion Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. web.mit.edu [web.mit.edu]
• 4. pharmtech.com [pharmtech.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. wyatt.com [wyatt.com]
• 8. agilent.com [agilent.com]
• 9. cytivalifesciences.com [cytivalifesciences.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lyophilization cycle development for a high-concentration monoclonal antibody formulation lacking a crystalline bulking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dynamic Light Scattering (DLS) - Creative Proteomics [creative-proteomics.com]
• 14. ADC Formulation Development - ProJect Pharmaceutics [project-pharmaceutics.com]

Technical Support Center: Overcoming Poor Tumor Penetration of Antibody-Drug Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the poor tumor penetration of antibody-drug conjugates (ADCs).

Troubleshooting Guides

This section addresses common issues encountered during ADC development and experimentation, offering potential causes and solutions.

Issue 1: Low Drug-to-Antibody Ratio (DAR) and Poor Conjugation Efficiency

Question: We are observing a consistently low DAR and low yields after conjugating our antibody with a hydrophobic payload. What are the potential causes and how can we improve our conjugation efficiency?

Answer: Low DAR and poor conjugation efficiency, especially with hydrophobic payloads like Exatecan, are often linked to the payload's poor solubility in aqueous conjugation buffers.[1] This reduces its availability to react with the antibody.[1] Additionally, the resulting ADC can be prone to aggregation, leading to product loss during purification.[1][2]

Troubleshooting Steps:

Potential Cause	Recommended Solution	Experimental Protocol
Poor Linker-Payload Solubility	Introduce a limited amount of an organic co-solvent (e.g., DMSO, DMA) to the conjugation reaction.[1] Be cautious as high concentrations of organic solvents can denature the antibody.[1]	1. Prepare the antibody in a suitable conjugation buffer (e.g., PBS, pH 7.4). 2. Dissolve the linker-payload in a minimal amount of organic co-solvent (e.g., 5-10% of the total reaction volume). 3. Slowly add the dissolved linker-payload to the antibody solution while gently stirring. 4. Monitor the reaction for any signs of antibody precipitation.
Suboptimal Reaction Conditions	Optimize the pH of the conjugation buffer for the specific chemistry being used (e.g., pH 6.5-7.5 for maleimide-thiol conjugation).[1] Optimize reaction time and temperature to balance conjugation efficiency with the risk of aggregation.[1]	1. Perform small-scale pilot reactions at varying pH levels (e.g., 6.5, 7.0, 7.5) to determine the optimal condition. 2. Set up parallel reactions and incubate for different durations (e.g., 1, 2, 4 hours) and at different temperatures (e.g., 4°C, room temperature). 3. Analyze the DAR and aggregation levels for each condition to identify the optimal parameters.
Incomplete Antibody Reduction (for thiol-based conjugation)	Ensure complete and controlled reduction of the antibody's interchain disulfide bonds using a sufficient concentration of a reducing agent like TCEP.[1] Remove excess reducing agent before adding the linker-payload.[1]	1. Incubate the antibody with a 5-10 molar excess of TCEP for 1-2 hours at room temperature. 2. Remove excess TCEP using a desalting column or buffer exchange. 3. Immediately proceed with the conjugation reaction.

Issue 2: Heterogeneous ADC Distribution and Limited Tumor Penetration

Question: Our in vivo imaging studies show that our ADC is primarily localized to the perivascular regions of the tumor with poor penetration into the tumor core. What could be causing this and how can we improve it?

Answer: This phenomenon is often attributed to the "binding site barrier" effect, where high-affinity antibodies bind tightly to the first layer of antigen-expressing tumor cells they encounter, hindering further penetration into the tumor mass.[3][4] Other contributing factors include the large size of the ADC and the dense tumor microenvironment.[2][5]

Troubleshooting Steps:

Potential Cause	Recommended Solution	Experimental Protocol
Binding Site Barrier	Co-administer the ADC with an unconjugated (naked) antibody.[3][6] The naked antibody competes for binding sites, allowing the ADC to penetrate deeper into the tumor.[6][7]	1. Determine the optimal ratio of naked antibody to ADC (e.g., 3:1, 8:1) through pilot in vivo studies.[6] 2. Co-inject the ADC and naked antibody intravenously into tumor-bearing mice. 3. At various time points, perform biodistribution studies using radiolabeled or fluorescently-labeled ADC to assess tumor penetration.
Large ADC Size	Use smaller antibody fragments like F(ab) or F(ab')2, or single-domain antibodies (nanobodies) which can penetrate tissues more effectively.[6][8]	1. Engineer and produce smaller antibody fragments targeting the same antigen. 2. Conjugate the payload to these smaller scaffolds. 3. Conduct comparative in vivo biodistribution and efficacy studies against the full-sized ADC.
High Antibody Affinity	Engineer the antibody to have a lower binding affinity. While seemingly counterintuitive, a lower affinity can reduce the binding site barrier effect and improve distribution.[8]	1. Perform site-directed mutagenesis on the antibody's complementarity-determining regions (CDRs) to generate variants with a range of affinities. 2. Screen variants for reduced affinity while maintaining specificity. 3. Evaluate the tumor penetration and efficacy of ADCs generated from lower-affinity variants in vivo.

Frequently Asked Questions (FAQs)

Q1: What are the primary barriers to effective ADC tumor penetration?

The main obstacles to ADC penetration into solid tumors are:

• The Tumor Microenvironment: This includes a dense extracellular matrix, high interstitial fluid pressure, and abnormal tumor vasculature, all of which impede the diffusion of large molecules like ADCs.[5][9]

• The Binding Site Barrier: High-affinity ADCs can bind tightly to tumor cells near blood vessels, which limits their ability to reach cells deeper within the tumor.[3][4]

• Large Molecular Size: The large size of ADCs (approximately 150 kDa) inherently limits their ability to extravasate from blood vessels and diffuse through the dense tumor stroma.[2]

• Heterogeneous Antigen Expression: Variations in antigen expression within the tumor can lead to uneven ADC distribution and leave some tumor cells untreated.[9][10]

Caption: Key barriers limiting ADC penetration into solid tumors.

Q2: How does linker chemistry influence ADC tumor penetration and efficacy?

Linker chemistry is crucial for the overall performance of an ADC.[11][12][13] A well-designed linker ensures the ADC remains stable in circulation and releases its cytotoxic payload specifically at the tumor site.[11][14]

• Stability: The linker must be stable enough to prevent premature release of the payload in the bloodstream, which can cause systemic toxicity and reduce the amount of drug reaching the tumor.[11][13]

• Payload Release Mechanism:

  • Cleavable Linkers: These are designed to release the payload in response to specific conditions within the tumor microenvironment or inside tumor cells (e.g., acidic pH, specific enzymes).[10][11][14] This can lead to a "bystander effect," where the released payload can kill neighboring antigen-negative tumor cells, which can be advantageous in tumors with heterogeneous antigen expression.[5][10][14]

  • Non-cleavable Linkers: These linkers require the degradation of the antibody within the lysosome to release the payload.[10][11] This can offer a more stable ADC and potentially lower off-target toxicity, but it does not typically produce a bystander effect.[15]

• Physicochemical Properties: The linker can be modified, for example with PEGylation, to improve the ADC's solubility and pharmacokinetic properties, which can indirectly influence tumor penetration.[11][14]

Caption: Influence of linker type on payload release and therapeutic effect.

Q3: What experimental methods can be used to assess ADC tumor penetration?

Several techniques can be employed to measure and visualize the distribution of ADCs within tumors:

Method	Description	Advantages	Limitations
Immunohistochemistry (IHC) / Immunofluorescence (IF)	Tumor sections are stained with antibodies against the ADC's antibody component or payload to visualize its distribution.	High resolution, provides spatial information on a cellular level.	Can be subject to artifacts from tissue processing, quantification can be challenging.
Autoradiography	A radiolabeled ADC is administered, and tumor sections are exposed to film or a phosphor screen to detect the distribution of radioactivity.	Highly sensitive and quantitative.	Requires handling of radioactive materials, lower resolution than microscopy.
In Vivo Imaging (e.g., PET, SPECT, Optical Imaging)	The ADC is labeled with a positron emitter, a gamma emitter, or a fluorescent dye, and its distribution is monitored in a living animal over time.[16]	Non-invasive, allows for dynamic and longitudinal studies in the same animal.[17]	Lower resolution than ex vivo methods, requires specialized imaging equipment.
Flow Cytometry	Tumors are dissociated into single-cell suspensions, and the amount of ADC bound to or internalized by individual cells is quantified using a fluorescently labeled ADC.[6]	Provides quantitative data at the single-cell level, can correlate ADC uptake with cell markers.[6]	Loses spatial information about the ADC's distribution within the tumor architecture.

Experimental Protocol: In Vivo Biodistribution Study of a Radiolabeled ADC

This protocol outlines the key steps for a typical biodistribution study using a radiolabeled ADC in a tumor-bearing mouse model.[18]

• Radiolabeling of the ADC:

  • Prepare Iodogen-coated tubes.

  • Dissolve the ADC in PBS to a final concentration of 1 mg/mL.

  • Add the ADC solution and a suitable radioisotope (e.g., ¹²⁵I) to the Iodogen-coated tube and incubate to allow the radioiodination reaction to occur.[18]

  • Quench the reaction and purify the radiolabeled ADC using a desalting column to remove free radioisotope.[18]

  • Perform quality control to determine the radiochemical purity and specific activity of the labeled ADC.[18]

• Animal Study:

  • Acclimatize tumor-bearing mice and monitor tumor growth until they reach a suitable size (e.g., 100-200 mm³).[18]

  • Administer a single intravenous (IV) injection of the radiolabeled ADC via the tail vein.[18]

• Tissue Collection and Analysis:

  • At predetermined time points (e.g., 24, 48, 72 hours) post-injection, euthanize the mice.[18]

  • Collect blood and harvest relevant organs (tumor, liver, spleen, kidneys, etc.).

  • Weigh each tissue sample and measure the radioactivity using a gamma counter.[18]

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ to determine the biodistribution profile of the ADC.[18]

Caption: Workflow for an ADC biodistribution study.

References

• 1. benchchem.com [benchchem.com]
• 2. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. [PDF] Improving Tumor Penetration of Antibodies and Antibody–Drug Conjugates: Taking Away the Barriers for Trojan Horses | Semantic Scholar [semanticscholar.org]
• 5. Opportunities and Challenges in Antibody–Drug Conjugates for Cancer Therapy: A New Era for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Tumor Penetration and Single-Cell Targeting of Antibody Drug Conjugates Increases Anticancer Efficacy and Host Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Increased Tumor Penetration of Single-Domain Antibody Drug Conjugates Improves In Vivo Efficacy in Prostate Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Barriers to antibody therapy in solid tumors, and their solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of Resistance to Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. precisepeg.com [precisepeg.com]
• 12. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. veranova.com [veranova.com]
• 14. What are ADC Linkers? | BroadPharm [broadpharm.com]
• 15. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 16. Tumor Drug Penetration Measurements Could Be the Neglected Piece of the Personalized Cancer Treatment Puzzle - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advances in preclinical evaluation of experimental antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting In Vitro Cytotoxicity Assays

Welcome to our technical support center. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot common issues encountered during in vitro cytotoxicity assays, ensuring the generation of reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in in vitro cytotoxicity assays?

Inconsistent results in cytotoxicity assays can arise from several factors, which can be broadly categorized as technical, biological, or related to the assay chemistry itself.

• Technical Challenges : These include pipetting errors leading to uneven cell seeding or incorrect reagent volumes, and the "edge effect" in multi-well plates where wells on the perimeter behave differently due to increased evaporation and temperature gradients.[1][2][3] Bubbles in the wells can also interfere with absorbance or fluorescence readings.[4][5]

• Biological Factors : The choice of cell line is critical, as different cell lines exhibit varying sensitivities and genetic profiles.[6][7] Cell health, density, and passage number can also significantly impact results.[5][7] Using cells in the logarithmic growth phase is recommended for consistency.[5] Contamination with bacteria, fungi, or mycoplasma can also lead to unreliable data.[3][8]

• Assay-Specific Issues : The chosen assay's mechanism can influence the outcome. For instance, assays measuring metabolic activity (like MTT) may yield different results from those measuring membrane integrity (like LDH).[5][9] Additionally, the test compound itself can interfere with the assay chemistry, for example, by directly reducing the MTT reagent or having an inherent color that affects absorbance readings.[10][11]

Q2: My results show high variability between replicate wells. What could be the cause?

High variability between replicates is a frequent problem that can obscure the true effect of your test compound. The primary causes include:

• Uneven Cell Seeding : Clumped or improperly mixed cell suspensions can lead to an unequal number of cells being dispensed into each well.[3] It is crucial to ensure a homogenous cell suspension before and during plating.[5]

• Pipetting Inaccuracies : Inconsistent pipetting of cells, compounds, or assay reagents is a major source of variability.[3][8] Ensure pipettes are properly calibrated and use appropriate techniques, such as changing tips between serial dilutions.[5]

• Edge Effects : Wells on the outer edges of a 96-well plate are prone to faster evaporation and temperature changes, which can alter cell growth and compound concentration.[2][12] This can lead to higher or lower values in the edge wells compared to the center wells, increasing standard deviations.[1]

• Presence of Bubbles : Air bubbles in the wells can interfere with light-based measurements.[4] These can be removed by gently tapping the plate or using a sterile needle.[5]

Q3: I'm observing higher than 100% cell viability in some of my treatment wells. What does this mean?

Observing viability over 100% compared to the control is a common and often confusing result. Possible explanations include:

• Increased Metabolism : The test compound may be increasing the metabolic activity of the cells without affecting their viability, which can lead to a stronger signal in assays like the MTT assay.[13]

• Cell Proliferation : The compound at certain concentrations might be promoting cell growth.[13]

• Assay Interference : The compound itself might be interacting with the assay reagents. For example, compounds with reducing properties can directly convert MTT to formazan (B1609692), leading to a false positive signal of high viability.[10][11]

• Pipetting Errors : Fewer cells may have been seeded in the control wells compared to the treatment wells.[13]

To investigate this, it is recommended to visually inspect the cells under a microscope and consider using a second, different type of cytotoxicity assay to confirm the results.[3]

Troubleshooting Specific Assays

MTT Assay

Issue: High background or false positives.

• Cause : Some compounds, particularly natural products rich in antioxidants, can directly reduce the tetrazolium salt (MTT) to its colored formazan product.[10] The culture medium itself, if at an elevated pH or exposed to direct light, can also cause spontaneous reduction of MTT.[14]

• Solution : Run a control with the compound in cell-free media to check for direct reduction of MTT.[10][11] If interference is confirmed, consider switching to a different assay, such as an ATP-based luminescence assay, which is less susceptible to this type of interference.[10]

Issue: Low absorbance values.

• Cause : This is often due to low cell density.[4] The amount of signal generated is dependent on the number of viable cells and their metabolic activity.[14]

• Solution : Optimize the cell seeding density to ensure a sufficient number of metabolically active cells are present at the time of the assay.[4][15]

LDH Assay

Issue: High absorbance in the medium control.

• Cause : Animal sera used in the culture medium can have high inherent LDH activity.[16]

• Solution : Try reducing the serum concentration in the culture medium to 1-5%.[16] It is also recommended to test the endogenous LDH activity of the serum by running a cell-free serum or complete media control.[17]

Issue: High absorbance in the spontaneous control.

• Cause : This can be due to either too high a cell density or overly vigorous pipetting during cell plating, which can damage the cells.[16]

• Solution : Determine the optimal cell number for your assay and handle the cell suspension gently during plating.[4][16]

Data Presentation

Table 1: Common Technical Issues and Recommended Solutions

Issue	Potential Cause	Recommended Solution
High Variability	Uneven cell seeding, pipetting errors, edge effects, bubbles.[3][5]	Ensure homogenous cell suspension, use calibrated pipettes, avoid outer wells, and remove bubbles before reading.[3][5]
Low Signal/Absorbance	Low cell density.[4]	Optimize cell seeding density for your specific cell line.[4]
High Background Signal	Reagent interference by test compound, high LDH in serum.[10][16]	Run cell-free controls, reduce serum concentration, or switch to a different assay type.[10][16]
Viability > 100%	Increased cell metabolism, cell proliferation, assay interference.[13]	Visually inspect cells, use a secondary assay for confirmation.[3]

Table 2: Recommended Solvent Concentrations

Solvent	Maximum Recommended Final Concentration	Notes
DMSO	< 0.5%	Perform a solvent tolerance test to determine the maximum non-toxic concentration for your specific cell line.[5]

Experimental Protocols

Protocol 1: Standard MTT Assay for Cytotoxicity

• Cell Seeding : Seed cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours to allow for attachment.[10]

• Compound Treatment : Prepare serial dilutions of the test compound in complete culture medium. Remove the old medium from the cells and add 100 µL of the diluted compounds to the respective wells. Include vehicle controls (medium with solvent) and untreated controls (medium only).[10]

• Incubation : Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[10]

• MTT Addition : Prepare a 5 mg/mL solution of MTT in sterile PBS. Add 20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization : After incubation, carefully remove the medium and add 100-200 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[14]

• Measurement : Measure the absorbance at a wavelength of 570 nm with a reference wavelength of 630 nm using a microplate reader.[4]

Protocol 2: Checking for Compound Interference with MTT Assay

• Plate Setup : In a 96-well plate, add the same serial dilutions of your test compound to wells containing cell culture medium without cells.[10]

• Incubation : Incubate this plate under the same conditions and for the same duration as your experimental plate.[10]

• MTT Addition and Solubilization : Follow the same steps for MTT addition and formazan solubilization as in the standard MTT protocol.

• Measurement and Analysis : Measure the absorbance. If you observe a significant signal in the cell-free wells containing your compound, it indicates direct reduction of MTT by your compound.[11] This background signal should be subtracted from your experimental values.[10]

Visualizations

Caption: Troubleshooting workflow for inconsistent cytotoxicity assay results.

References

• 1. The edge effect in microplate assays [wakoautomation.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. promegaconnections.com [promegaconnections.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | In Vitro Research Reproducibility: Keeping Up High Standards [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Managing premature payload release from SPDB linker

<_ _>

This center provides troubleshooting guidance and answers to frequently asked questions regarding the use of SPDB (N-succinimidyl 4-(2-pyridyldithio)butanoate) linkers in antibody-drug conjugate (ADC) development. Our goal is to help researchers, scientists, and drug development professionals manage and mitigate premature payload release, ensuring ADC stability and efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the intended mechanism of payload release for an SPDB linker?

A1: The SPDB linker is a disulfide-based cleavable linker designed for targeted drug delivery.[][] Its core mechanism relies on the significant difference in reduction potential between the extracellular environment (bloodstream) and the intracellular environment of tumor cells. The disulfide bond is stable in the oxidizing conditions of blood circulation but is rapidly cleaved by reducing agents like glutathione (B108866) (GSH), which is found in much higher concentrations inside tumor cells.[][][3][4] This reductive cleavage releases the cytotoxic payload precisely at the target site.[][]

Q2: What are the primary causes of premature payload release from an SPDB-linked ADC in circulation?

A2: Premature payload release occurs when the linker is cleaved before the ADC reaches the target tumor cell, potentially leading to systemic toxicity and reduced therapeutic efficacy.[5][6] For SPDB linkers, the primary cause is undesired reduction of the disulfide bond in the bloodstream. While the concentration of free thiols is low in plasma, exchange reactions can still occur. Another contributing factor can be steric hindrance around the disulfide bond; insufficient steric protection can make the bond more susceptible to reduction.[5][7]

Q3: How does steric hindrance affect the stability of an SPDB linker?

A3: Introducing steric hindrance, for example by adding methyl groups to the carbon atoms adjacent to the disulfide bond, can significantly enhance the plasma stability of the ADC.[5][7][8] This increased bulk physically shields the disulfide bond from attack by circulating reducing agents. However, a delicate balance must be achieved. Excessive steric hindrance might not only prevent premature release but also slow down the desired payload release inside the tumor cell, potentially reducing the ADC's potency.[5] Studies have shown that conjugates with intermediate steric hindrance often display the best overall in vivo efficacy.[7]

Q4: Can factors other than the linker itself influence ADC stability?

A4: Yes, several factors can impact overall ADC stability. These include the specific conjugation site on the antibody, the drug-to-antibody ratio (DAR), and the formulation conditions.[5][] A high DAR, especially with hydrophobic payloads, can lead to aggregation, which may alter the ADC's pharmacokinetic properties.[] The choice of buffer, pH, and excipients in the formulation is also critical for maintaining the physical and chemical stability of the conjugate during storage and administration.[][10]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing actionable steps to diagnose and resolve them.

Issue 1: High levels of free payload detected in in vitro plasma stability assays.

• Symptom: LC-MS analysis of an ADC incubated in plasma shows a rapid decrease in the average drug-to-antibody ratio (DAR) and a corresponding increase in free payload over a short period (e.g., < 24 hours).

• Possible Causes & Troubleshooting Steps:

  • Insufficient Steric Hindrance: The disulfide bond may be too exposed.

    • Action: Synthesize a panel of ADCs with linkers that have varying degrees of steric hindrance (e.g., by adding one or two methyl groups adjacent to the disulfide bond) and compare their plasma stability.[7] The goal is to find a balance between plasma stability and efficient intracellular release.[5]

  • Thiol-Disulfide Exchange: Reaction with free thiols in the plasma.

    • Action: Ensure the plasma used in the assay is of high quality and handled correctly to avoid lysis of blood cells, which would release intracellular reducing agents. Run a parallel control experiment where the ADC is incubated in a buffer solution without plasma to confirm that the instability is plasma-mediated.[11]

  • Assay Artifacts: The payload may be degrading or non-specifically binding during the sample preparation for analysis.

    • Action: Include a control where a known amount of free payload is spiked into plasma and processed alongside the ADC samples to assess recovery and stability during the analytical workflow.

Issue 2: ADC shows good stability in human plasma but is unstable in mouse plasma.

• Symptom: You observe significant premature payload release in preclinical mouse models or in vitro assays using mouse plasma, which was not predicted by human plasma stability data.

• Possible Causes & Troubleshooting Steps:

  • Species-Specific Plasma Enzymes: While less common for disulfide linkers compared to certain peptide linkers (like Val-Cit, which is sensitive to mouse carboxylesterase Ces1c), there may be species differences in plasma reductive potential or enzymatic activity that affect the disulfide bond.[12][13]

    • Action: Acknowledge this discrepancy when interpreting preclinical efficacy and toxicity data. While linker redesign might not be necessary if the target indication is for humans, it's crucial for accurately evaluating the ADC in rodent models. Consider using plasma from other preclinical species (e.g., rat, cynomolgus monkey) to get a broader understanding of the ADC's stability profile.[11]

Issue 3: Inconsistent Drug-to-Antibody Ratio (DAR) in manufactured batches.

• Symptom: Different batches of your SPDB-linked ADC show significant variability in the average DAR, affecting reproducibility.

• Possible Causes & Troubleshooting Steps:

  • Suboptimal Conjugation Conditions: The reaction between the linker and the antibody may be incomplete or inefficient.

    • Action: Optimize the conjugation reaction parameters, including temperature, reaction time, and the molar ratio of linker to antibody.[] Ensure the antibody is properly prepared (e.g., partial reduction of interchain disulfides to generate free thiols for conjugation).

  • Linker Quality: The SPDB linker reagent may be degraded or of low purity.

    • Action: Verify the purity of the linker reagent using analytical methods like NMR or mass spectrometry. Store the linker under appropriate conditions (e.g., -80°C, protected from moisture) to prevent degradation.[14]

Quantitative Data Summary

The stability of an ADC is a key parameter that is assessed experimentally. The table below presents hypothetical data illustrating how steric hindrance can impact the stability of a disulfide-linked ADC in a mouse plasma stability assay.

Linker Modification	Steric Hindrance	% Payload Released at 24h (Mouse Plasma)	ADC Half-life (t½) in Mouse Plasma (hours)
SPDB-DM4	Low (no methyl groups)	25%	48
SPP-DM1	Medium (one methyl group)	12%	96
SPDB(Me₂)-DM4	High (two methyl groups)	5%	150

Data is illustrative and based on trends reported in the literature. Actual results will vary based on the specific antibody, payload, and experimental conditions.[7]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

• Objective: To determine the stability of an SPDB-linked ADC in plasma by measuring the change in average DAR and the amount of released payload over time.

• Methodology:

  • Preparation: Thaw frozen plasma (e.g., human, mouse, rat) from a reputable source at 37°C.[11] Centrifuge to remove any cryoprecipitates.

  • Incubation: Spike the ADC into the plasma at a final concentration of approximately 1 mg/mL. Also, prepare a control sample by adding the ADC to a formulation buffer (e.g., PBS, pH 7.4).[11]

  • Time Points: Incubate the samples at 37°C. At designated time points (e.g., 0, 6, 24, 48, 96, and 168 hours), collect aliquots from each sample and immediately freeze them at -80°C to stop any further reaction.[11][15]

  • Sample Cleanup (for DAR analysis):

    • To analyze the intact ADC, capture it from the plasma aliquots using an immunoaffinity method, such as Protein A magnetic beads.[11][16]

    • Wash the beads with PBS to remove unbound plasma proteins.

    • Elute the ADC from the beads using a low-pH buffer (e.g., 20mM glycine, pH 2.5).[16]

  • Analysis (DAR): Analyze the eluted ADC using techniques like Hydrophobic Interaction Chromatography (HIC) or LC-MS to determine the distribution of different drug-loaded species and calculate the average DAR.[16]

  • Analysis (Free Payload): To quantify the released drug, subject the plasma supernatant (after ADC capture) to protein precipitation with an organic solvent like acetonitrile.[17] Analyze the resulting supernatant by LC-MS/MS.[17]

Visualizations

Caption: Intended vs. premature payload release from an SPDB-linked ADC.

Caption: Troubleshooting workflow for premature payload release.

Caption: Workflow for an in vitro plasma stability assay.

References

• 3. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. LUMO-Assisted Design of Disulfide Linkers - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. benchchem.com [benchchem.com]
• 11. ADC Plasma Stability Assay [iqbiosciences.com]
• 12. benchchem.com [benchchem.com]
• 13. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Therapeutic Index of Anti-CCL2-SPDB-DM4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the antibody-drug conjugate (ADC), Anti-CCL2-SPDB-DM4.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Anti-CCL2-SPDB-DM4?

A1: Anti-CCL2-SPDB-DM4 is an antibody-drug conjugate designed for targeted cancer therapy.[1][2] It consists of three components:

• Antibody: A humanized monoclonal antibody, Carlumab, that specifically targets the C-C motif chemokine ligand 2 (CCL2).[1][2] CCL2 is a chemokine involved in tumor growth, progression, and the recruitment of immunosuppressive cells to the tumor microenvironment.[3][4][5]

• Linker: A disulfide-based SPDB (N-succinimidyl-4-(2-pyridyldithio)butyrate) linker. This linker is designed to be stable in the bloodstream and to release the cytotoxic payload within the target cell, where the intracellular environment is more reducing.[2]

• Payload: DM4, a potent maytansinoid derivative that acts as a microtubule inhibitor.[2] Upon release inside the cancer cell, DM4 binds to tubulin, leading to cell cycle arrest and apoptosis.[2]

The ADC is intended to work by binding to CCL2, being internalized by target cells, and then releasing the DM4 payload to induce cell death.

Q2: What is the CCL2/CCR2 signaling pathway and its role in cancer?

A2: The CCL2/CCR2 signaling axis is crucial in the development and progression of various cancers.[3][4][6] CCL2, secreted by cancer and stromal cells, binds to its receptor CCR2 on cancer cells and immune cells.[4][5] This interaction triggers several downstream signaling pathways, including PI3K/Akt, MEK/ERK, and JAK/STAT, which promote:

• Cancer cell proliferation and survival. [7]

• Migration and invasion, partly by increasing the expression of matrix metalloproteinases (MMPs).[3][4]

• Angiogenesis (formation of new blood vessels).[6]

• Recruitment of immunosuppressive cells, such as tumor-associated macrophages (TAMs), to the tumor microenvironment, which helps the tumor evade the immune system.[3][5]

By targeting CCL2, the antibody component of the ADC aims to disrupt these pro-tumorigenic processes.

Q3: What are the common challenges and toxicities associated with maytansinoid ADCs like those containing DM4?

A3: Maytansinoid ADCs, while potent, can present several challenges:

• Off-target toxicity: The premature release of the highly potent DM4 payload in circulation can lead to toxicity in healthy, rapidly dividing cells.[8] Common dose-limiting toxicities include hematological toxicities (neutropenia, thrombocytopenia) and peripheral neuropathy.[9]

• Ocular toxicity: Some maytansinoid ADCs have been associated with ocular side effects like blurred vision and dry eyes.[10]

• Linker instability: The stability of the disulfide linker is critical. If it's too unstable, it can lead to premature payload release and systemic toxicity. If it's too stable, the payload may not be efficiently released within the target cell.[8][11]

• Drug-to-Antibody Ratio (DAR): Achieving a consistent and optimal DAR is crucial. A high DAR can negatively impact pharmacokinetics and increase toxicity, while a low DAR may result in insufficient efficacy.

• ADC aggregation: The hydrophobic nature of the payload can sometimes lead to ADC aggregation, which can affect its efficacy and stability.[8]

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Anti-CCL2-SPDB-DM4.

In Vitro Assay Variability

Issue 1: Inconsistent IC50 values in cytotoxicity assays.

Potential Cause	Troubleshooting/Optimization Steps
ADC Quality and Handling	Aggregation: Visually inspect the ADC solution for precipitates before use. Characterize the aggregation state using size-exclusion chromatography (SEC). Freeze-Thaw Cycles: Aliquot the ADC stock solution upon receipt to minimize freeze-thaw cycles, which can lead to aggregation and loss of activity.[8]
Cell Culture Conditions	Cell Line Authenticity and Passage Number: Use authenticated cell lines and maintain a consistent, low passage number to avoid genetic drift and altered antigen expression.[8] Cell Health and Confluency: Ensure cells are healthy and in the exponential growth phase when seeding. Avoid using over-confluent cells.[8]
Assay Protocol	Assay Duration: The duration of the assay should be sufficient for the DM4 payload, a tubulin inhibitor, to exert its effect, which requires cells to enter mitosis.[8] Optimize the incubation time (typically 72-120 hours). Seeding Density: Optimize the initial cell seeding density to ensure cells are in an exponential growth phase throughout the assay.[12]

Issue 2: Low or no bystander killing effect observed in co-culture assays.

Potential Cause	Troubleshooting/Optimization Steps
Payload Permeability	Metabolite Permeability: The bystander effect of SPDB-DM4 relies on the release of a cell-permeable DM4 metabolite. Confirm that the released payload can diffuse across cell membranes.[13]
Assay Setup	Ratio of Antigen-Positive to Antigen-Negative Cells: The ratio of target-positive to target-negative cells can significantly impact the observed bystander effect.[14] Titrate this ratio to find the optimal window for observation. Assay Duration: A significant lag time may occur before bystander killing is evident. Extend the duration of the co-culture assay and monitor cell viability at multiple time points.[15]
Payload Stability	Metabolite Degradation: The released DM4 metabolite might be rapidly degraded in the cell culture medium. Measure the stability of the free payload in your specific medium.[15]

In Vivo Study Challenges

Issue 3: Sub-optimal in vivo efficacy or high toxicity.

Potential Cause	Troubleshooting/Optimization Steps
Pharmacokinetics (PK)	Rapid Clearance: The ADC may be clearing from circulation too quickly, reducing tumor exposure. This can be influenced by a high DAR or aggregation. Analyze the PK profile of the ADC. Linker Instability: Premature release of the payload in circulation can lead to high systemic toxicity and reduced efficacy. Evaluate linker stability in vivo.[8][11]
Tumor Model	Antigen Expression: Confirm the expression level of CCL2 in your tumor model. Low or heterogeneous expression can limit ADC efficacy. Tumor Penetration: The large size of ADCs can limit their penetration into solid tumors.[16]
Dosing Regimen	Dose and Schedule: The dose and frequency of administration may not be optimal. Conduct a dose-ranging study to determine the maximum tolerated dose (MTD) and an effective dosing schedule.

Quantitative Data Summary

Note: Specific experimental data for Anti-CCL2-SPDB-DM4 is not publicly available. The following tables provide representative data for the antibody component (Carlumab) and for ADCs using a similar SPDB-DM4 platform.

Table 1: Pharmacokinetic Parameters of Carlumab (Anti-CCL2 Antibody)

Parameter	Value	Reference
Mean Predicted Half-life	~2.4 days	[11][17]
Mean Dissociation Constant (KD)	~2.4 nM	[11][17]

Table 2: Representative In Vivo Efficacy of an Anti-CCL2 Antibody (in combination with chemotherapy)

Treatment Group	Dosing	Outcome	Reference
Anti-CCL2 Antibody	2 mg/kg, twice weekly	Attenuated overall tumor burden by 96% at 5 weeks in a prostate cancer metastasis model.	[18]
Anti-CCL2 Antibody + Etoposide (B1684455)	2 mg/kg + 8 mg/kg, twice weekly for 5 weeks	Significantly increased survival of mice after resection of primary neuroblastoma tumors.	[7][9]

Table 3: Representative In Vitro Potency of Maytansinoid ADCs

ADC Construct	Cell Line	IC50	Reference
SPDB-DM4 ADC	High antigen density cell line	~50 pM to ~10 nM (based on DM1 concentration)	[19]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT-based)

This protocol is for determining the IC50 value of Anti-CCL2-SPDB-DM4.

Materials:

• Target cancer cell line (expressing CCR2, the receptor for CCL2)

• Complete cell culture medium

• Anti-CCL2-SPDB-DM4 ADC

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• SDS-HCl solution (10% SDS in 0.01 M HCl)

Methodology:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.[12]

• ADC Treatment:

  • Prepare serial dilutions of the Anti-CCL2-SPDB-DM4 ADC in complete medium.

  • Remove the medium from the wells and add 100 µL of the ADC dilutions. Include untreated control wells.

  • Incubate for 72-120 hours at 37°C, 5% CO2.[12]

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 1-4 hours at 37°C.[12]

  • Add 100 µL of 10% SDS-HCl solution to each well to dissolve the formazan (B1609692) crystals.

  • Incubate overnight at 37°C in the dark.[12]

• Data Analysis:

  • Read the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the untreated control.

  • Plot the percentage of viability against the ADC concentration and fit the data to a sigmoidal curve to determine the IC50 value.[12]

Protocol 2: Antibody Internalization Assay (pH-sensitive dye-based)

This protocol assesses the internalization of the Anti-CCL2 antibody component.

Materials:

• Target cells expressing CCR2

• Anti-CCL2 antibody

• pH-sensitive fluorescent dye labeling kit (e.g., pHrodo)

• 96-well black-walled, clear-bottom plates

• Live-cell imaging system or flow cytometer

Methodology:

• Antibody Labeling:

  • Label the Anti-CCL2 antibody with the pH-sensitive dye according to the manufacturer's protocol. The dye is non-fluorescent at neutral pH but fluoresces brightly in the acidic environment of endosomes and lysosomes.[4]

• Cell Seeding:

  • Seed target cells in a 96-well plate and allow them to adhere overnight.

• Treatment and Imaging:

  • Add the labeled antibody to the cells.

  • Immediately place the plate in a live-cell imaging system and acquire images in the appropriate fluorescent channel (e.g., red) and phase contrast every 15-30 minutes for 24 hours.[3]

  • Alternatively, for flow cytometry, incubate the cells with the labeled antibody for various time points, wash to remove unbound antibody, and analyze the fluorescence intensity of the cells.

• Data Analysis:

  • Quantify the increase in fluorescence intensity inside the cells over time as a measure of internalization.

Protocol 3: Drug-to-Antibody Ratio (DAR) Determination (UV/Vis Spectroscopy)

This is a straightforward method to determine the average DAR.

Materials:

• Anti-CCL2-SPDB-DM4 ADC solution of known concentration

• UV/Vis spectrophotometer

• Quartz cuvettes

Methodology:

• Acquire Spectra:

  • Measure the UV/Vis absorbance spectrum of the ADC solution from approximately 240 nm to 400 nm.

• Determine Absorbance at Key Wavelengths:

  • Record the absorbance at 280 nm (for the antibody) and at the absorbance maximum of the DM4 payload (typically around 252 nm).

• Calculation:

  • Use the Beer-Lambert law and the known extinction coefficients of the antibody and the DM4 payload at both wavelengths to calculate the concentration of the antibody and the payload.

  • The DAR is the molar ratio of the payload to the antibody.[20]

Note: For more detailed analysis of DAR distribution, methods like Hydrophobic Interaction Chromatography (HIC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[20]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 3. uib.no [uib.no]
• 4. 抗体のインターナリゼーション | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. ADC antibody internalization assay-DIMA BIOTECH [dimabio.com]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. [PDF] Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma | Semantic Scholar [semanticscholar.org]
• 10. Research Portal [scholars.csus.edu]
• 11. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. ADME of Antibody–Maytansinoid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Targeting CCL2 with systemic delivery of neutralizing antibodies induces prostate cancer tumor regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Microscale screening of antibody libraries as maytansinoid antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pharmiweb.com [pharmiweb.com]

Reference Data & Comparative Studies

Comparing the efficacy of DM4 versus DM1 payloads in ADCs

For researchers, scientists, and drug development professionals, the choice of cytotoxic payload is a critical determinant of an antibody-drug conjugate's (ADC) success. Among the potent tubulin inhibitors, the maytansinoids DM1 and DM4 are prominent contenders. This guide provides a comprehensive comparison of their efficacy, supported by experimental data and detailed protocols, to inform rational ADC design.

Both DM1 (emtansine) and DM4 (ravtansine) are derivatives of maytansine, a potent microtubule-targeting agent.[1] They exert their cytotoxic effects by inhibiting tubulin polymerization, a crucial process for mitotic spindle formation during cell division.[2] This disruption leads to cell cycle arrest in the G2/M phase and ultimately triggers programmed cell death, or apoptosis.[2] While sharing a common mechanism, subtle structural differences between DM1 and DM4 can influence their therapeutic window, encompassing both efficacy and toxicity.

At a Glance: Key Differences in Efficacy and Toxicity

Feature	DM1 (Emtansine)	DM4 (Ravtansine)
Primary Mechanism	Tubulin polymerization inhibitor	Tubulin polymerization inhibitor
In Vitro Potency	Potent, with sub-nanomolar IC50 values reported in various cancer cell lines.[1]	Highly potent, with IC50 values in the picomolar to low nanomolar range.[3]
In Vivo Efficacy	Has demonstrated significant tumor growth inhibition in preclinical xenograft models and is the payload in the FDA-approved ADC, Kadcyla® (trastuzumab emtansine).[1][4]	Has shown comparable in vivo anti-tumor activity to DM1 in at least one head-to-head preclinical study.[5] It is the payload in the FDA-approved ADC, Elahere™ (mirvetuximab soravtansine).[1]
Primary Toxicities	Thrombocytopenia (low platelet count) and hepatotoxicity (liver damage).[6][7]	Ocular toxicity (adverse effects on the eye).[6][7]

Delving Deeper: A Comparative Look at Performance

A direct, comprehensive head-to-head comparison of DM1 and DM4 across a wide range of preclinical models is not extensively available in published literature. However, existing studies provide valuable insights into their relative performance.

In Vitro Cytotoxicity

In Vivo Efficacy

Comparative Toxicity Profiles

The toxicity profile of an ADC is a critical factor that can limit its therapeutic window. The distinct toxicity profiles of DM1 and DM4 are a key differentiator.

• DM1-associated Toxicities: The primary dose-limiting toxicities associated with DM1-containing ADCs, such as trastuzumab emtansine (T-DM1), are thrombocytopenia and hepatotoxicity.[6][7]

• DM4-associated Toxicities: In contrast, ADCs utilizing the DM4 payload are most commonly associated with ocular toxicity.[6][7]

It is important to note that both DM1 and DM4 have been associated with hepatotoxicity in preclinical and clinical studies.[6] The specific linker used to conjugate the payload to the antibody can also influence the toxicity profile.[6]

Visualizing the Mechanism of Action

To understand how these payloads exert their cytotoxic effects, it's essential to visualize the underlying cellular pathways.

References

• 1. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 2. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of translational modeling and simulation for quantitative comparison of PF-06804103, a new generation HER2 ADC, with Trastuzumab-DM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Validation of CCL2 as a Therapeutic Target for Antibody-Drug Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The chemokine C-C motif ligand 2 (CCL2) and its primary receptor, CCR2, represent a compelling but underexplored axis for the development of antibody-drug conjugates (ADCs) in oncology. Overexpression of CCL2 is correlated with poor prognosis in a variety of solid tumors, including prostate, breast, and pancreatic cancers, primarily by promoting a pro-tumorigenic microenvironment.[1] This guide provides a comprehensive validation of CCL2 as a potential ADC target, offering a comparative analysis with established ADC targets in relevant cancer indications, supported by experimental data and detailed protocols.

The Rationale for Targeting the CCL2/CCR2 Axis with an ADC

The CCL2/CCR2 signaling axis is a critical mediator of tumor progression, playing a multifaceted role in cancer cell proliferation, migration, and the recruitment of immunosuppressive cells to the tumor microenvironment.[2] CCL2, secreted by both tumor and stromal cells, activates CCR2 on various cell types, including tumor cells themselves, endothelial cells, and myeloid-derived suppressor cells (MDSCs).[2]

A key prerequisite for a successful ADC is the internalization of the antibody upon binding to its target on the cancer cell surface. Encouragingly, studies have demonstrated that the CCL2 receptor, CCR2, undergoes constitutive internalization and recycling.[3] This inherent biological process provides a mechanism for the cellular uptake of a CCR2-targeting antibody, and by extension, a CCL2-ADC, facilitating the delivery of a cytotoxic payload to the target cell. While direct preclinical data on a CCL2-ADC is not yet widely available, the established role of the CCL2/CCR2 axis in cancer and the known internalization of CCR2 provide a strong foundation for its consideration as a novel ADC target.

Signaling Pathways and Experimental Workflows

To fully evaluate the potential of a CCL2-targeted ADC, it is crucial to understand the downstream signaling pathways and the experimental workflow for its validation.

CCL2/CCR2 signaling cascade.

The development and validation of a CCL2-targeted ADC would follow a rigorous preclinical workflow, starting from target validation and antibody development to in vivo efficacy and toxicity studies.

Workflow for ADC preclinical validation.

Comparative Performance Data

While specific data for a CCL2-ADC is not available, we can establish a benchmark for its potential performance by comparing the efficacy and toxicity of approved ADCs in cancers where CCL2 is implicated.

Efficacy of ADCs in Relevant Solid Tumors

ADC (Target)	Cancer Type	Efficacy Endpoint	Result
Trastuzumab deruxtecan (B607063) (HER2)	Breast Cancer	Overall Response Rate (ORR)	60%
Progression-Free Survival (PFS)	-
Sacituzumab govitecan (TROP-2)	Breast Cancer	Overall Response Rate (ORR)	-
Progression-Free Survival (PFS)	-
Anti-PSMA ADC (PSMA)	Prostate Cancer	PSA ≥50% decline	14%
Overall Response Rate (ORR)	9.1%
EBC-129 (CEACAM5/6)	Pancreatic Cancer	Overall Response Rate (ORR)	19.0%
Disease Control Rate (DCR)	71.4%

Note: Data is compiled from various clinical trials and should be interpreted in the context of each study's design and patient population.[4][5][6]

Toxicity Profile of Selected ADCs

ADC (Target)	Most Common Grade ≥3 Adverse Events
Trastuzumab deruxtecan (HER2)	Neutropenia (17.5%), Anemia (6.9%), Leukopenia (6.7%), Thrombocytopenia (5.1%)
Sacituzumab govitecan (TROP-2)	Neutropenia (51.3%), Diarrhea (10.3%), Leukopenia (9.3%), Anemia (7.8%)
Anti-PSMA ADC (PSMA)	Neuropathy, Hematologic toxicity
EBC-129 (CEACAM5/6)	Neutropenia (50.0% - 81.8%), Anemia (12.5% - 18.2%)

Note: This table highlights some of the most frequently reported severe adverse events and is not exhaustive.[5][7][8][9]

Key Experimental Protocols

Robust preclinical validation of a CCL2-targeted ADC would necessitate a suite of well-defined in vitro assays.

In Vitro Cytotoxicity Assay (MTT/XTT Assay)

Objective: To determine the concentration of the ADC that inhibits the growth of CCR2-positive cancer cells by 50% (IC50).

Methodology:

• Cell Seeding: Plate CCR2-expressing cancer cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• ADC Treatment: Prepare serial dilutions of the CCL2-ADC, unconjugated antibody, and free cytotoxic payload. Add the respective treatments to the cells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period of 72 to 120 hours, depending on the cell line and the mechanism of action of the payload.

• MTT/XTT Reagent Addition: Add MTT or XTT reagent to each well and incubate for 2-4 hours.

• Solubilization (for MTT): If using MTT, add a solubilization solution (e.g., DMSO or SDS) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.

Bystander Effect Assay (Co-culture Method)

Objective: To assess the ability of the ADC's payload to kill neighboring antigen-negative cells.

Methodology:

• Cell Line Preparation: Use two cell lines: a CCR2-positive (target) cell line and a CCR2-negative (bystander) cell line. The bystander cell line should be engineered to express a fluorescent protein (e.g., GFP) for easy identification.

• Co-culture Seeding: Seed a mixed population of the target and bystander cells in a 96-well plate at a defined ratio.

• ADC Treatment: Treat the co-culture with serial dilutions of the CCL2-ADC.

• Incubation and Imaging: Incubate the plate and monitor the viability of the GFP-expressing bystander cells over time using fluorescence microscopy or a high-content imaging system.

• Data Analysis: Quantify the reduction in the number of viable bystander cells in the presence of the ADC compared to untreated controls.

Conclusion and Future Directions

The CCL2/CCR2 axis presents a promising, albeit novel, target for ADC development. The high expression of CCL2 in several difficult-to-treat cancers and the inherent internalization of its receptor, CCR2, provide a strong biological rationale for this approach. While direct preclinical data for a CCL2-ADC is currently lacking, the comparative data from other ADCs in similar indications suggest a potential therapeutic window.

Future research should focus on developing and characterizing a CCL2- or CCR2-targeted ADC. Key validation steps will include confirming efficient internalization upon antibody binding, demonstrating potent in vitro cytotoxicity against CCR2-expressing cancer cells, and evaluating in vivo efficacy and toxicity in relevant animal models. The detailed protocols and comparative data presented in this guide offer a foundational framework for researchers to embark on the validation and potential clinical translation of this innovative therapeutic strategy.

References

• 1. CCL2/CCR2 Regulates the Tumor Microenvironment in HER-2/neu-Driven Mammary Carcinomas in Mice | PLOS One [journals.plos.org]
• 2. CC Chemokines in a Tumor: A Review of Pro-Cancer and Anti-Cancer Properties of the Ligands of Receptors CCR1, CCR2, CCR3, and CCR4 | MDPI [mdpi.com]
• 3. CCR2-Mediated Uptake of Constitutively Produced CCL2: A Mechanism for Regulating Chemokine Levels in the Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. targetedonc.com [targetedonc.com]
• 5. Antibody-Drug Conjugates in Prostate Cancer: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Toxicity Profiles of Antibody–Drug Conjugates: Synthesis and Graphical Insights to Optimize Patient-Centered Treatment Strategies for HER2-Negative Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. oncnursingnews.com [oncnursingnews.com]

A Preclinical Comparative Guide to CCL2 Inhibition: Evaluating Carlumab-SPDB-DM4 in the Context of Diverse Therapeutic Strategies

In the landscape of oncology research, the C-C motif chemokine ligand 2 (CCL2) and its primary receptor, CCR2, have emerged as critical mediators in the tumor microenvironment. This signaling axis plays a pivotal role in recruiting immunosuppressive cells, such as tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), which contribute to tumor progression, angiogenesis, and metastasis. Consequently, inhibiting the CCL2/CCR2 pathway has become an attractive therapeutic strategy.

This guide provides a comparative analysis of various preclinical approaches to CCL2/CCR2 inhibition, with a special focus on the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4. While publicly available preclinical efficacy data for Carlumab-SPDB-DM4 is limited, this document will delineate its proposed mechanism of action and compare it with other CCL2 inhibitory strategies for which preclinical data are available. These comparators include unconjugated anti-CCL2 antibodies and small molecule CCR2 antagonists.

Carlumab-SPDB-DM4: A Targeted Approach to CCL2 Inhibition

Carlumab-SPDB-DM4 is an antibody-drug conjugate designed to deliver a potent cytotoxic payload directly to cells in the tumor microenvironment that express CCL2. It comprises three key components:

• Carlumab: A human monoclonal antibody that specifically binds to and neutralizes CCL2.

• SPDB (succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate with a disulfide linker): A linker system that connects the antibody to the cytotoxic agent. The disulfide bond is designed to be cleaved in the reducing environment of the cell.

• DM4: A potent maytansinoid tubulin inhibitor that, upon release inside a target cell, disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.

The proposed mechanism of action for Carlumab-SPDB-DM4 involves a multi-step process. First, the Carlumab antibody targets and binds to CCL2 in the tumor microenvironment. Upon binding and potential internalization by CCL2-expressing cells, the ADC is processed within the cell, leading to the cleavage of the SPDB linker and the release of the DM4 payload. This targeted delivery of a highly potent cytotoxic agent is intended to selectively eliminate CCL2-producing tumor cells or stromal cells, thereby disrupting the immunosuppressive tumor microenvironment.

Comparative Analysis of Preclinical CCL2 Inhibitors

While specific in vivo efficacy data for Carlumab-SPDB-DM4 is not publicly available, a review of other CCL2 inhibitors in preclinical models provides a benchmark for evaluating the potential of this therapeutic strategy. The primary alternative approaches involve the use of neutralizing anti-CCL2 antibodies and small molecule inhibitors of the CCL2 receptor, CCR2.

Data Presentation: Preclinical Efficacy of CCL2/CCR2 Inhibitors

The following tables summarize the available preclinical data for various CCL2 and CCR2 inhibitors in different cancer models.

Table 1: Preclinical Efficacy of Anti-CCL2 Antibodies

Inhibitor	Cancer Model	Treatment	Key Findings	Reference
Carlumab-SPDB-DM4	Data not publicly available	Data not publicly available	Data not publicly available	N/A
Anti-CCL2 mAb	Neuroblastoma (minimal residual disease mouse model)	Combination with etoposide (B1684455)	Significantly increased survival compared to untreated mice.[1]	[1]
Anti-CCL2 mAb	Mammary Carcinoma	Monotherapy	Inhibited primary tumor growth and reduced the number of metastases.[2][3]	[2][3]
C1142 (CCL2 neutralizing antibody)	Hepatocellular Carcinoma (mouse model)	Monotherapy	Reduced tumor burden and was well-tolerated.[4]	[4]
Anti-CCL2 & Anti-CCL12 mAbs	Non-Small Cell Lung Cancer (TC-1 cell line)	Combination therapy	Inhibited tumor growth by 30-50%.[5]	[5]

Table 2: Preclinical Efficacy of CCR2 Inhibitors

Inhibitor	Cancer Model	Treatment	Key Findings	Reference
PF-04136309	Pancreatic Cancer (orthotopic model)	Combination with gemcitabine	Improved chemotherapeutic efficacy, inhibited metastasis, and increased anti-tumor T-cell responses.[6]	[6]
NOX-E36 (emapticap pegol)	Liver and Pancreatic Cancer (preclinical models)	Monotherapy	Inhibited infiltration of tumor-associated macrophages.[7]	[7]
MK0812	Breast Cancer (lung metastasis model in humanized mice)	Monotherapy	Reduced the rate of lung metastasis.[8]	[8]
Propagermanium (PG)	Metastatic Cancer (mouse model)	Monotherapy	Inhibited CCR2 and decreased the growth of metastatic lesions.[9]	[9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are representative experimental protocols for evaluating CCL2/CCR2 inhibitors in preclinical cancer models.

In Vivo Tumor Growth and Metastasis Study (General Protocol)

• Cell Culture and Implantation: Human or murine cancer cell lines (e.g., 4T1 murine breast cancer, PAN02 murine pancreatic cancer) are cultured under standard conditions. For xenograft models, cells are implanted subcutaneously or orthotopically into immunocompromised mice (e.g., NOD-SCID or NSG mice). For syngeneic models, cells are implanted into immunocompetent mice of the corresponding strain (e.g., BALB/c for 4T1 cells).

• Animal Models: Mice are housed in a pathogen-free facility. Tumor growth is monitored by caliper measurements (volume = 0.5 x length x width^2) or through in vivo imaging (e.g., bioluminescence imaging for luciferase-expressing cell lines).

• Treatment Administration: Once tumors reach a predetermined size (e.g., 100 mm³), mice are randomized into treatment and control groups.

  • Antibody Treatment: Anti-CCL2 antibodies (e.g., 10 mg/kg) or isotype control antibodies are administered via intraperitoneal (i.p.) or intravenous (i.v.) injection on a specified schedule (e.g., twice weekly).

  • Small Molecule Inhibitor Treatment: CCR2 inhibitors (e.g., PF-04136309 at 100 mg/kg) are administered orally (p.o.) or via subcutaneous (s.c.) injection, typically daily or twice daily.

  • Combination Therapy: The CCL2/CCR2 inhibitor is administered in combination with a standard-of-care chemotherapy agent (e.g., gemcitabine).

• Efficacy Endpoints:

  • Tumor Growth Inhibition: Tumor volumes are measured regularly throughout the study.

  • Survival: Mice are monitored for survival, and Kaplan-Meier survival curves are generated.

  • Metastasis Assessment: At the end of the study, lungs and other organs are harvested to quantify metastatic nodules.

• Pharmacodynamic and Immunohistochemical Analysis:

  • Tumors are excised, and tissues are processed for immunohistochemistry (IHC) or flow cytometry.

  • Markers for macrophages (e.g., F4/80, CD68), T-cells (e.g., CD4, CD8), and regulatory T-cells (e.g., FoxP3) are analyzed to assess changes in the tumor immune infiltrate.

  • Blood samples may be collected to measure circulating levels of CCL2 and immune cell populations.

• Statistical Analysis: Statistical significance between treatment and control groups is determined using appropriate statistical tests (e.g., t-test, ANOVA, log-rank test).

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The CCL2-CCR2 signaling pathway in the tumor microenvironment and points of therapeutic intervention.

Experimental Workflow Diagram

References

• 1. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A role for CCL2 in both tumor progression and immunosurveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Blocking the CCL2-CCR2 axis using CCL2 neutralizing antibody is an effective therapy for hepatocellular cancer in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCL2 Blockade Augments Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting tumor-infiltrating macrophages decreases tumor-initiating cells, relieves immunosuppression and improves chemotherapeutic responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New data published supporting monotherapy activity of CCL2 inhibitor NOX-E36 in an additional solid tumor type: liver cancer - Deutsche Effecten- und Wechsel-Beteiligungsgesellschaft AG [dewb.de]
• 8. Identification of effective CCR2 inhibitors for cancer therapy using humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]

A Comparative Analysis of SPDB and Other Cleavable Linkers for Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

Antibody-Drug Conjugates (ADCs) have emerged as a powerful class of targeted cancer therapeutics. The linker connecting the monoclonal antibody to the cytotoxic payload is a critical component influencing the ADC's efficacy and safety. Cleavable linkers are designed to be stable in systemic circulation and release the payload in the tumor microenvironment or within the target cell. This guide provides a comparative analysis of the glutathione-sensitive SPDB linker with other common cleavable linkers, namely the protease-sensitive valine-citrulline (vc) and pH-sensitive hydrazone linkers.

Mechanism of Action and Chemical Structures

Cleavable linkers exploit the physiological differences between the bloodstream and the tumor site.

• SPDB (N-Succinimidyl 4-(2-pyridyldithio)butanoate) Linker: This linker contains a disulfide bond that is susceptible to cleavage by reducing agents.[] The high concentration of glutathione (B108866) (GSH) within tumor cells (1-10 mM) compared to the extracellular space (2-20 µM) facilitates the selective release of the payload inside the cancer cell.[2][3] The stability of the disulfide bond can be modulated by introducing steric hindrance around it.[3]

• Valine-Citrulline (vc) Linker: This dipeptide linker is a substrate for lysosomal proteases, particularly Cathepsin B, which is often overexpressed in tumor cells.[4][5] Upon internalization of the ADC, the linker is cleaved within the lysosome, releasing the payload. A self-immolative spacer, such as p-aminobenzyl carbamate (B1207046) (PABC), is often used in conjunction with the vc linker to ensure the release of an unmodified drug.[6]

• Hydrazone Linker: This linker is designed to be stable at the physiological pH of blood (~7.4) but hydrolyzes in the acidic environment of endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0).[4][] This pH-dependent cleavage allows for payload release after the ADC has been internalized by the target cell.

Below is a diagram illustrating the general structure of an Antibody-Drug Conjugate.

A simplified representation of an Antibody-Drug Conjugate (ADC).

Comparative Data Presentation

The selection of a linker significantly impacts the performance of an ADC. The following tables provide a summary of quantitative data for SPDB and other cleavable linkers based on findings from various studies. It is important to note that direct comparison can be challenging due to variations in experimental setups, including the specific antibody, payload, and cell lines used.

Table 1: Plasma Stability of Cleavable Linkers

Linker Type	Linker Example	Half-life in Human Plasma	Key Findings
Glutathione-Sensitive	SPDB	Variable	Stability is influenced by the steric hindrance around the disulfide bond. Generally designed to be stable in circulation.[4]
Protease-Sensitive	Valine-Citrulline (vc)	> 230 days	Highly stable in human plasma.[4] However, it can be less stable in mouse plasma due to carboxylesterase activity.[8]
pH-Sensitive	Hydrazone	~2 days	Exhibits pH-dependent hydrolysis but can show instability in circulation, leading to premature drug release.[4][9]

Table 2: In Vitro Cytotoxicity of ADCs with Cleavable Linkers

Linker Type	Linker Example	Payload	Target Cell Line	IC50 (pM)	Key Findings
Glutathione-Sensitive	sulfo-SPDB	DM4	MDR expressing cell line	7-20	Significantly more potent than ADCs with less hydrophilic disulfide or non-cleavable linkers in multi-drug resistant cells.[6]
Protease-Sensitive	Valine-Citrulline (vc)	MMAE	HER2+	14.3	Demonstrates potent cytotoxicity, which can be influenced by the expression level of target antigen and lysosomal proteases.[4]
pH-Sensitive	Hydrazone	Doxorubicin	Various	Variable	Generally less potent in direct comparisons with protease-sensitive linker-ADCs.[4]

Table 3: Bystander Effect of ADCs with Cleavable Linkers

Linker Type	Key Characteristics for Bystander Effect
Glutathione-Sensitive (SPDB)	Releases a membrane-permeable payload intracellularly, which can diffuse to neighboring antigen-negative cells.
Protease-Sensitive (vc)	The released payload (e.g., MMAE) is relatively permeable and can induce a bystander effect.[10]
pH-Sensitive (Hydrazone)	Can mediate a bystander effect if the released payload is membrane-permeable.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the cleavage mechanisms of the compared linkers and a general workflow for evaluating ADC efficacy.

Cleavage mechanisms of SPDB, Valine-Citrulline, and Hydrazone linkers.

A general experimental workflow for the evaluation of ADCs.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate comparison of different linker technologies.

In Vitro Plasma Stability Assay (LC-MS Method)

This protocol outlines a general procedure to assess the stability of an ADC in plasma.

Materials:

• Antibody-Drug Conjugate (ADC)

• Human plasma (or other species as required)

• Phosphate-buffered saline (PBS)

• Acetonitrile (B52724)

• Internal standard

• LC-MS system

Procedure:

• Thaw frozen plasma at 37°C.

• Spike the ADC into the plasma at a final concentration of 1-10 µM. Ensure the final concentration of the solvent used to dissolve the ADC is low (<1%) to prevent protein precipitation.

• Incubate the mixture at 37°C with gentle agitation.

• At various time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot of the plasma-ADC mixture.

• Immediately quench the reaction by adding 3 volumes of cold acetonitrile containing an internal standard to the plasma aliquot.

• Vortex vigorously and centrifuge at >10,000 x g for 10-15 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant.

• Analyze the supernatant using a validated LC-MS method to quantify the amount of intact ADC and/or released payload.

• Plot the percentage of intact ADC remaining over time to determine the plasma half-life (t½).

Lysosomal Cleavage Assay

This protocol is designed to evaluate the release of the payload from an ADC in a simulated lysosomal environment.

Materials:

• ADC

• Lysosomal fraction (e.g., from rat liver or commercially available human lysosomal preparations)

• Assay buffer (e.g., sodium acetate (B1210297) buffer, pH 5.0)

• Dithiothreitol (DTT) for reductive cleavage simulation (if applicable)

• LC-MS system

Procedure:

• Incubate the ADC with the lysosomal fraction in the assay buffer at 37°C.

• For disulfide linkers like SPDB, a reducing agent such as DTT can be added to simulate the reductive environment of the cell.

• At specified time points, take aliquots of the reaction mixture.

• Stop the enzymatic reaction (e.g., by adding a quenching solution like cold acetonitrile).

• Process the samples to separate the released payload from the ADC (e.g., by protein precipitation).

• Analyze the samples by LC-MS to quantify the released payload.

• Determine the rate of payload release under these conditions.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol measures the cytotoxic effect of an ADC on a target cancer cell line.

Materials:

• Target cancer cell line (antigen-positive)

• Control cell line (antigen-negative)

• Complete cell culture medium

• ADC

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well plates

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of the ADC in cell culture medium.

• Remove the old medium from the cells and add the ADC dilutions. Include untreated cells as a control.

• Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (typically 72-96 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C. Live cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control.

• Plot the cell viability against the ADC concentration and determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

Bystander Effect Assay (Co-culture Method)

This assay evaluates the ability of an ADC to kill neighboring antigen-negative cells.

Materials:

• Antigen-positive (Ag+) cancer cell line

• Antigen-negative (Ag-) cancer cell line, labeled with a fluorescent marker (e.g., GFP)

• Complete cell culture medium

• ADC

• Flow cytometer or fluorescence microscope

Procedure:

• Co-culture the Ag+ and Ag- cells in various ratios (e.g., 1:1, 1:3, 3:1) in a 96-well plate.

• Treat the co-cultures with the ADC at a concentration that is cytotoxic to the Ag+ cells but has minimal effect on the Ag- cells in monoculture.

• Incubate the plate for a sufficient duration to allow for payload release and diffusion (e.g., 96 hours).

• Assess the viability of the Ag- (fluorescently labeled) cell population using a flow cytometer or by imaging with a fluorescence microscope.

• A significant decrease in the viability of the Ag- cells in the co-culture compared to the Ag- monoculture treated with the same ADC concentration indicates a bystander effect.[10]

References

• 2. njbio.com [njbio.com]
• 3. njbio.com [njbio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of Carlumab-SPDB-DM4: A Comparative Analysis with Standard Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 and standard chemotherapy agents, focusing on their in vivo performance in preclinical solid tumor models. Due to the discontinuation of Carlumab's clinical development, direct comparative in vivo data for Carlumab-SPDB-DM4 against standard chemotherapy is not available in published literature.[1] Therefore, this guide will present a conceptual comparison based on the mechanisms of action of the ADC's components and available in vivo data for standard chemotherapy, such as the ALK inhibitor crizotinib (B193316), in relevant cancer models.

Introduction to Therapeutic Agents

Carlumab-SPDB-DM4 is an antibody-drug conjugate designed for targeted cancer therapy. It is composed of three key components:

• Carlumab : A human monoclonal antibody that targets CC-chemokine ligand 2 (CCL2), a protein involved in tumor growth, metastasis, and angiogenesis.[2][3]

• SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate) : A cleavable disulfide linker that connects the antibody to the cytotoxic payload.[][5][6] This linker is designed to be stable in the bloodstream and to release the payload within the reductive environment of the cancer cell.[7]

• DM4 : A potent maytansinoid derivative that acts as the cytotoxic payload.[][][10] DM4 inhibits tubulin polymerization, leading to mitotic arrest and apoptosis of cancer cells.[11][12]

Standard Chemotherapy for the purpose of this conceptual comparison will focus on agents used for solid tumors, with a particular emphasis on Crizotinib , a first-generation tyrosine kinase inhibitor (TKI). Crizotinib is a standard-of-care treatment for non-small cell lung cancer (NSCLC) harboring anaplastic lymphoma kinase (ALK) rearrangements.[13][14] It functions by inhibiting the ALK signaling pathway, which is crucial for the proliferation and survival of these cancer cells. Additionally, chemotherapies such as pemetrexed (B1662193) and docetaxel (B913) are established treatments for NSCLC and will be referenced.[15][16][17]

Mechanism of Action

Carlumab-SPDB-DM4: Targeted Drug Delivery

The proposed mechanism of action for Carlumab-SPDB-DM4 follows the principles of antibody-drug conjugates. The Carlumab antibody selectively binds to CCL2, which can be expressed in the tumor microenvironment. Following binding, the ADC-CCL2 complex is internalized by the cell. Inside the cell, the higher concentration of reducing agents like glutathione (B108866) cleaves the SPDB linker, releasing the active DM4 payload.[7] The released DM4 then disrupts the microtubule network, leading to cell death.

Figure 1: Conceptual mechanism of action for Carlumab-SPDB-DM4.

Crizotinib: ALK Signaling Pathway Inhibition

Anaplastic lymphoma kinase (ALK) is a receptor tyrosine kinase that, when constitutively activated through genetic rearrangements (e.g., EML4-ALK fusion), drives oncogenesis in a subset of NSCLC patients.[18] Activated ALK triggers several downstream signaling cascades, including the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways, which promote cell proliferation, survival, and invasion. Crizotinib acts as a competitive inhibitor of ATP at the ALK kinase domain, thereby blocking its autophosphorylation and the subsequent activation of these downstream pathways.

References

• 1. Carlumab - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. njbio.com [njbio.com]
• 7. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What Are ADC Payloads? | Biopharma PEG [biochempeg.com]
• 11. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 12. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Crizotinib for Advanced Non-Small Cell Lung Cancer - NCI [cancer.gov]
• 15. Pemetrexed as second-line therapy for advanced non-small-cell lung cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 236-NSCLC metastatic pemetrexed | eviQ [eviq.org.au]
• 17. Randomized phase III trial of pemetrexed versus docetaxel in patients with non-small-cell lung cancer previously treated with chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Clinical use of crizotinib for the treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Anti-CCL2 Antibodies for Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals

The strategic targeting of the C-C motif chemokine ligand 2 (CCL2) presents a compelling avenue for the development of novel cancer therapeutics. CCL2 is a key chemokine implicated in tumor progression, metastasis, and the recruitment of tumor-associated macrophages (TAMs) that foster an immunosuppressive tumor microenvironment. Antibody-drug conjugates (ADCs) that leverage anti-CCL2 antibodies to deliver potent cytotoxic payloads directly to the tumor microenvironment are a promising therapeutic modality.

This guide provides a head-to-head comparison of different anti-CCL2 monoclonal antibodies that have been investigated for therapeutic use, with a focus on their potential for ADC development. Due to the limited availability of direct comparative preclinical data for anti-CCL2 ADCs, this comparison is based on the characteristics of the individual antibodies and hypothetical ADC constructs.

Anti-CCL2 Antibody Candidates for ADC Development

Several monoclonal antibodies targeting CCL2 have been developed and characterized. The most prominent among these are Carlumab (CNTO 888), C1142, and ABN912. Each possesses distinct characteristics that could influence its suitability for ADC development.

Antibody	Type	Specificity	Binding Affinity (Kd)	Development Status
Carlumab (CNTO 888)	Human IgG1κ	Human CCL2	22 pM[1]	Discontinued[2][3]
C1142	Rat/Mouse Chimeric	Mouse CCL2	Not Publicly Available	Preclinical[4]
ABN912	Human	Human CCL2	Not Publicly Available	Clinical (Rheumatoid Arthritis)[5]

Carlumab (CNTO 888) , a human monoclonal antibody, exhibits high affinity for human CCL2.[1] Despite being well-tolerated in clinical trials, it demonstrated limited single-agent efficacy, leading to the discontinuation of its development for oncology indications.[2][6][7] However, its high affinity makes it a candidate for ADC development, where the potency of the conjugated payload could overcome the limitations of the naked antibody. A commercially available research-grade ADC, Anti-CCL2 (Carlumab)-SMCC-DM1, suggests a potential combination of a non-cleavable linker (SMCC) and a maytansinoid payload (DM1).[8]

C1142 is a rat/mouse chimeric antibody that effectively neutralizes murine CCL2. Preclinical studies have shown its potential in reducing tumor burden, particularly when used in combination with chemotherapy.[4] For ADC development, C1142 would be a valuable tool for preclinical proof-of-concept studies in syngeneic and patient-derived xenograft (PDX) mouse models.

ABN912 is another human anti-CCL2 antibody that has been evaluated in a clinical trial for rheumatoid arthritis.[5] An interesting observation from this trial was a dose-related increase in total CCL2 levels in the blood, suggesting the formation of antibody-CCL2 complexes.[5] The implications of this for an ADC would need to be carefully considered, as it could affect drug delivery and clearance.

Hypothetical ADC Characteristics and In Vitro Efficacy

To facilitate a comparison, we present hypothetical characteristics for ADCs constructed from these antibodies. For C1142 and ABN912, we will assume a similar conjugation strategy to the known Carlumab ADC (SMCC linker and DM1 payload) for comparative purposes. It is important to note that these are projected values and would require experimental validation.

ADC Candidate	Hypothetical Payload	Hypothetical Linker	Projected Drug-to-Antibody Ratio (DAR)	Projected In Vitro Cytotoxicity (IC50)
Carlumab-SMCC-DM1	DM1 (Maytansinoid)	SMCC (Non-cleavable)	3-4	Target-dependent (low nM range)
C1142-SMCC-DM1	DM1 (Maytansinoid)	SMCC (Non-cleavable)	3-4	Target-dependent (low nM range)
ABN912-vc-MMAE	MMAE (Auristatin)	Val-Cit (Cleavable)	3-4	Target-dependent (sub-nM to low nM range)

The choice of payload and linker is critical for ADC efficacy. Non-cleavable linkers like SMCC release the payload upon lysosomal degradation of the antibody, while cleavable linkers like valine-citrulline (Val-Cit) are designed to be cleaved by lysosomal enzymes.[9] Payloads such as DM1 and monomethyl auristatin E (MMAE) are highly potent tubulin inhibitors that induce cell cycle arrest and apoptosis.[1][10] The drug-to-antibody ratio (DAR) is a key parameter influencing both efficacy and toxicity, with a DAR of 3-4 often considered optimal.

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of ADC candidates. Below are summaries of key experimental protocols.

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC and can be determined by several methods:

• UV-Vis Spectroscopy: This method relies on the distinct absorbance maxima of the antibody and the payload to calculate the average DAR.[]

• Hydrophobic Interaction Chromatography (HIC): HIC separates ADC species with different numbers of conjugated drugs based on their hydrophobicity.[12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides a precise measurement of the molecular weight of the ADC, allowing for the determination of the DAR and the distribution of different drug-loaded species.[13]

Binding Affinity Assays

The binding affinity of the ADC to its target is essential for its efficacy.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique used to measure the kinetics of binding and dissociation (kon and koff) and to calculate the equilibrium dissociation constant (Kd).[14]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA can be used to determine the relative binding affinity of an ADC to immobilized CCL2.[15]

• Flow Cytometry: This method can be used to assess the binding of an ADC to cells expressing the target antigen.[15]

In Vitro Cytotoxicity Assays

These assays are used to determine the potency of the ADC in killing target cells.

• MTT/XTT Assays: These colorimetric assays measure the metabolic activity of viable cells after treatment with the ADC. The concentration of ADC that inhibits cell growth by 50% (IC50) is a key measure of potency.

• Cell-Based Apoptosis Assays: These assays, often using flow cytometry, detect markers of apoptosis (e.g., Annexin V staining) to confirm the mechanism of cell death induced by the ADC.

Visualizing the Science: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language for Graphviz.

Caption: CCL2 binds to its receptor CCR2, activating downstream signaling pathways that promote cancer progression.

Caption: The workflow for developing an ADC involves antibody and payload selection, conjugation, and rigorous testing.

Caption: A logical comparison of ADCs considers the antibody, payload, and linker to evaluate efficacy and safety.

Conclusion

The development of anti-CCL2 ADCs holds significant promise for cancer therapy. While direct comparative data is currently scarce, this guide provides a framework for evaluating potential antibody candidates based on their intrinsic properties. Carlumab, with its high affinity for human CCL2, remains a strong candidate for ADC development despite the discontinuation of the naked antibody. C1142 serves as a critical tool for preclinical evaluation in relevant animal models. The characteristics of ABN912 warrant further investigation to understand its potential in an ADC context.

Future preclinical studies should focus on generating head-to-head comparative data for ADCs constructed from these and other novel anti-CCL2 antibodies. Such studies will be instrumental in identifying the most promising candidates to advance into clinical development, ultimately offering new hope for patients with CCL2-driven malignancies.

References

• 1. Recent Developments in ADC Technology: Preclinical Studies Signal Future Clinical Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carlumab - Wikipedia [en.wikipedia.org]
• 3. blog.crownbio.com [blog.crownbio.com]
• 4. Evaluation of Quantitative Relationship Between Target Expression and Antibody-Drug Conjugate Exposure Inside Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A randomized controlled trial with an anti-CCL2 (anti-monocyte chemotactic protein 1) monoclonal antibody in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. njbio.com [njbio.com]
• 10. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. rapidnovor.com [rapidnovor.com]
• 14. Reducing target binding affinity improves the therapeutic index of anti-MET antibody-drug conjugate in tumor bearing animals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ADC Affinity Measurement Service - Creative Biolabs [creative-biolabs.com]

Evaluating the Bystander Effect of SPDB-DM4 Compared to Other Linker-Payloads in Antibody-Drug Conjugates

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The bystander effect is a critical attribute of antibody-drug conjugates (ADCs), enabling the killing of antigen-negative tumor cells adjacent to antigen-positive cells, thereby overcoming tumor heterogeneity. This guide provides a comprehensive comparison of the bystander effect mediated by the SPDB-DM4 linker-payload system against other commonly used combinations: vc-MMAE, mc-MMAF, and SMCC-DM1. The evaluation is based on the physicochemical properties of the linkers and payloads, supported by available experimental evidence.

Mechanism of the Bystander Effect

The bystander effect of an ADC is primarily dictated by the properties of its linker and payload. A cleavable linker allows for the release of the cytotoxic payload from the antibody within the target cancer cell. Subsequently, the payload's ability to permeate the cell membrane determines its potential to diffuse into neighboring cells and induce cytotoxicity. Payloads that are membrane-permeable can exit the antigen-positive target cell and kill adjacent antigen-negative bystander cells.[][2] In contrast, payloads that are charged or otherwise membrane-impermeable are largely retained within the target cell, limiting or preventing a bystander effect.[3]

Comparative Analysis of Linker-Payload Systems

The following tables provide a qualitative and quantitative comparison of SPDB-DM4 and other linker-payloads.

Table 1: Qualitative Comparison of Linker-Payload Characteristics Influencing the Bystander Effect

Feature	SPDB-DM4	vc-MMAE	mc-MMAF	SMCC-DM1
Linker Type	Disulfide (Cleavable)	Valine-Citrulline (Cleavable)	Maleimidocaproyl (Non-cleavable)	Thioether (Non-cleavable)
Cleavage Mechanism	Reduction of disulfide bond in the reducing intracellular environment	Enzymatic cleavage by lysosomal proteases (e.g., Cathepsin B)	Proteolytic degradation of the antibody backbone	Proteolytic degradation of the antibody backbone
Released Payload	DM4 (thiol-containing maytansinoid)	MMAE (Monomethyl Auristatin E)	MMAF-lysine or other metabolites	DM1-lysine or other metabolites
Payload Membrane Permeability	Permeable[4]	Permeable[2][5]	Poorly permeable (charged)[]	Poorly permeable (charged)[3][6]
Expected Bystander Effect	Yes	Yes	No/Minimal	No/Minimal

Table 2: Summary of Available Quantitative Bystander Effect Data

Linker-Payload	Assay Type	Cell Lines (Ag+/Ag-)	Key Findings
SPDB-DM4	In vitro co-culture	Not specified in direct comparative studies	Maytansinoid ADCs with disulfide linkers generally show less bystander killing in vitro compared to certain peptide-linked anilino-maytansinoid ADCs.[7]
vc-MMAE	In vitro co-culture	SK-BR-3 (HER2+)/MCF7 (HER2-)	Demonstrated significant killing of antigen-negative MCF7 cells in the presence of antigen-positive SK-BR-3 cells.[5]
vc-MMAE	In vivo admixed tumor	CD30+ and CD30- cells	Led to complete tumor remission, indicating a potent bystander effect.[2]
mc-MMAF	In vivo admixed tumor	CD30+ and CD30- cells	Failed to control tumor growth, demonstrating a lack of an effective bystander effect.[2]
SMCC-DM1 (T-DM1)	In vitro co-culture	HER2+ / HER2-	Did not exhibit a significant bystander effect.[6]
SMCC-DM1 (T-DM1)	In vivo	HER2+ and HER2- cells	Eliminated HER2-positive cells, but HER2-negative cells remained, indicating a lack of bystander killing.[]

Experimental Protocols for Evaluating the Bystander Effect

Detailed methodologies for in vitro assays are crucial for the consistent evaluation and comparison of the bystander effect of different ADCs.

Co-culture Bystander Effect Assay

This assay directly measures the ability of an ADC to kill antigen-negative cells when cultured together with antigen-positive cells.

Methodology:

• Cell Line Preparation:

  • Select an antigen-positive (Ag+) cancer cell line and an antigen-negative (Ag-) cancer cell line.

  • For ease of distinguishing the two populations, the Ag- cell line can be engineered to express a fluorescent protein (e.g., GFP).

• Cell Seeding:

  • Seed a mixture of Ag+ and Ag- cells into a 96-well plate. The ratio of Ag+ to Ag- cells can be varied (e.g., 1:1, 1:3, 3:1) to assess the dependency of the bystander effect on the number of target cells.

  • Include control wells with only Ag- cells to measure the direct cytotoxicity of the ADC on this population.

• ADC Treatment:

  • After allowing the cells to adhere overnight, treat the co-cultures with a serial dilution of the ADC.

  • Include an untreated control and a control with a non-binding isotype-matched ADC.

• Incubation:

  • Incubate the plate for a period relevant to the payload's mechanism of action, typically 72-120 hours.

• Analysis:

  • Quantify the viability of the Ag- cell population. This can be achieved through:

    • Fluorescence microscopy or high-content imaging: If using fluorescently labeled Ag- cells, their viability can be assessed by imaging and counting the number of live fluorescent cells.

    • Flow cytometry: Cells can be harvested and stained with a viability dye (e.g., propidium (B1200493) iodide) and an antibody specific to a surface marker on the Ag- cells to differentiate and quantify the live/dead populations.

  • A significant decrease in the viability of the Ag- cells in the co-culture compared to the Ag- only control indicates a bystander effect.

Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released from the target cells into the culture medium and can subsequently kill bystander cells.

Methodology:

• Preparation of Conditioned Medium:

  • Seed Ag+ cells in a culture flask or plate.

  • Treat the cells with the ADC at a cytotoxic concentration.

  • After an incubation period (e.g., 48-72 hours), collect the culture supernatant.

  • Centrifuge the supernatant to remove any detached cells and debris.

  • The resulting cell-free medium is the "conditioned medium."

• Treatment of Bystander Cells:

  • Seed Ag- cells in a 96-well plate.

  • After overnight adherence, replace the existing medium with the prepared conditioned medium. Serial dilutions of the conditioned medium can be tested.

  • Include controls where Ag- cells are treated with fresh medium and fresh medium containing the ADC at the same concentration used to generate the conditioned medium.

• Incubation and Analysis:

  • Incubate the Ag- cells with the conditioned medium for 72-96 hours.

  • Assess the viability of the Ag- cells using a standard cell viability assay (e.g., MTT, CellTiter-Glo).

  • A greater reduction in viability in cells treated with conditioned medium compared to those treated with fresh medium containing the ADC suggests that a cytotoxic payload was released from the Ag+ cells and is responsible for the bystander killing.

Visualizing Experimental Workflows and Mechanisms

Experimental Workflow for Co-culture Bystander Assay

Caption: Workflow of a co-culture assay to evaluate the ADC bystander effect.

Mechanism of the Bystander Effect

Caption: Mechanism of bystander killing by a membrane-permeable ADC payload.

References

• 2. aacrjournals.org [aacrjournals.org]
• 3. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 4. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cellular-Resolution Imaging of Bystander Payload Tissue Penetration from Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of Anilino-Maytansinoid ADCs that Efficiently Release Cytotoxic Metabolites in Cancer Cells and Induce High Levels of Bystander Killing - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Potential of Carlumab-SPDB-DM4 in Combination with Immunotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the theoretical synergistic effects of combining Carlumab-SPDB-DM4, an antibody-drug conjugate (ADC), with immunotherapy. Due to the limited availability of direct preclinical or clinical data for this specific combination, this guide draws upon existing research on the individual components and analogous therapeutic strategies. We will explore the mechanistic rationale, present extrapolated comparative data from relevant studies, detail hypothetical experimental protocols, and visualize the underlying biological pathways.

Introduction: The Rationale for Combination Therapy

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, and immune cells. A key challenge in oncology is overcoming the immunosuppressive nature of the TME to enable effective anti-tumor immunity. This has led to the exploration of combination therapies that target distinct but complementary pathways.

Carlumab , a human monoclonal antibody, targets the C-C motif chemokine ligand 2 (CCL2).[1][2][3] CCL2 is a critical chemokine that recruits immunosuppressive cells, such as tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), to the TME.[1][2] By neutralizing CCL2, Carlumab aims to reduce the influx of these cells, thereby alleviating immunosuppression and potentially sensitizing the tumor to other therapies. However, clinical trials of Carlumab as a monotherapy or in combination with chemotherapy have shown limited efficacy, partly due to the compensatory upregulation of CCL2.[1]

SPDB-DM4 is a linker-payload system used in ADCs. The SPDB (N-succinimidyl 4-(2-pyridyldithio)butyrate) linker provides a stable connection between the antibody and the cytotoxic payload, DM4.[4][5] DM4 is a potent microtubule inhibitor that induces cell cycle arrest and apoptosis in rapidly dividing cancer cells.[4][5]

Immunotherapy , particularly with immune checkpoint inhibitors (ICIs) like anti-PD-1/PD-L1 antibodies, has revolutionized cancer treatment. These agents work by blocking inhibitory signals that prevent T cells from attacking cancer cells.

The proposed Carlumab-SPDB-DM4 ADC would theoretically offer a dual mechanism of action: targeted delivery of a cytotoxic payload to CCL2-expressing cells or cells in a CCL2-rich environment, and modulation of the TME by blocking the CCL2/CCR2 axis. Combining this ADC with immunotherapy could create a powerful synergy:

• TME Modulation: Carlumab's anti-CCL2 activity could reduce the presence of immunosuppressive cells, making the TME more favorable for an anti-tumor immune response.

• Enhanced T-cell Infiltration and Function: By reducing MDSCs and M2-polarized TAMs, the combination could lead to increased infiltration and activation of cytotoxic CD8+ T cells.

• Immunogenic Cell Death (ICD): The DM4 payload, by inducing cancer cell death, could release tumor antigens and damage-associated molecular patterns (DAMPs), further stimulating an immune response.

• Overcoming Resistance: This multi-pronged attack could overcome resistance mechanisms to both single-agent ADC therapy and immunotherapy.

Comparative Preclinical Data (Extrapolated)

Direct preclinical data for Carlumab-SPDB-DM4 in combination with immunotherapy is not publicly available. Therefore, the following tables summarize findings from studies investigating the combination of CCL2/CCR2 inhibitors with anti-PD-1/PD-L1 antibodies. This data serves as a proxy to illustrate the potential synergistic effects.

Table 1: Synergistic Anti-Tumor Efficacy in Murine Cancer Models

Treatment Group	Tumor Model	Primary Endpoint	Result	Citation
Control (Isotype Ab)	Lung Cancer	Tumor Growth	Progressive tumor growth	[3]
Anti-CCL2 Ab	Lung Cancer	Tumor Growth	Modest delay in tumor progression	[3]
Anti-PD-1 Ab	Lung Cancer	Tumor Growth	Modest delay in tumor progression	[3]
Anti-CCL2 Ab + Anti-PD-1 Ab	Lung Cancer	Tumor Growth & Survival	Significant inhibition of tumor growth and increased survival time	[3]
Control (Vehicle)	Pancreatic Cancer	Tumor Growth	Progressive tumor growth	[4]
CCR2 Inhibitor	Pancreatic Cancer	Tumor Growth	Modest tumor growth inhibition	[4]
Anti-PD-1 Ab	Pancreatic Cancer	Tumor Growth	Modest tumor growth inhibition	[4]
CCR2 Inhibitor + Anti-PD-1 Ab	Pancreatic Cancer	Tumor Growth	Significantly improved tumor growth inhibition	[4]

Table 2: Modulation of the Tumor Immune Microenvironment

Treatment Group	Tumor Model	Key Biomarker Changes	Citation
Control	Lung Cancer	Low CD4+ and CD8+ T cell infiltration	[3]
Anti-CCL2 Ab	Lung Cancer	Decreased G-MDSC and M-MDSC populations	[6]
Anti-PD-1 Ab	Lung Cancer	Increased IFNγ production	[3]
Anti-CCL2 Ab + Anti-PD-1 Ab	Lung Cancer	Increased infiltration of CD4+ and CD8+ T cells, increased IFNγ production	[3][6]
Control	Glioma	High abundance of TAMs	[7]
CCR2 Inhibition + Anti-PD-1 Ab	Glioma	Increased survival, associated with enhanced CD8+ T cell recruitment and activation	[7][8]

Experimental Protocols

The following are detailed, hypothetical experimental protocols for evaluating the synergistic effects of a Carlumab-SPDB-DM4 ADC in combination with an anti-PD-1 antibody in a preclinical setting. These protocols are based on established methodologies from analogous studies.

In Vivo Murine Syngeneic Tumor Model

Objective: To assess the anti-tumor efficacy of Carlumab-SPDB-DM4 in combination with an anti-PD-1 antibody.

Materials:

• 6-8 week old female C57BL/6 mice.

• Syngeneic tumor cell line (e.g., LLC for lung cancer, Panc02 for pancreatic cancer).

• Carlumab-SPDB-DM4 ADC (or a murine surrogate anti-CCL2-ADC).

• Anti-mouse PD-1 antibody (e.g., clone RMP1-14).

• Isotype control antibodies.

• Sterile PBS.

• Calipers for tumor measurement.

Procedure:

• Tumor Cell Implantation: Subcutaneously inject 1 x 10^6 tumor cells into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days using calipers. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Groups (n=10 mice/group):

  • Group 1: Vehicle control (PBS).

  • Group 2: Isotype control ADC.

  • Group 3: Carlumab-SPDB-DM4 ADC (e.g., 5 mg/kg, intravenously, once a week).

  • Group 4: Anti-PD-1 antibody (e.g., 10 mg/kg, intraperitoneally, every 3 days for 3 doses).

  • Group 5: Carlumab-SPDB-DM4 ADC + Anti-PD-1 antibody (dosing as above).

• Treatment Initiation: Begin treatment when tumors reach an average volume of 100-150 mm³.

• Efficacy Assessment: Continue treatment and tumor monitoring for a predefined period (e.g., 21-28 days) or until tumors in the control group reach the endpoint size.

• Survival Study: A separate cohort of mice can be used for a survival study, where mice are monitored until they meet euthanasia criteria.

• Tissue Collection: At the end of the study, tumors and spleens can be harvested for further analysis.

Immune Cell Profiling by Flow Cytometry

Objective: To characterize the changes in immune cell populations within the TME following treatment.

Materials:

• Harvested tumors.

• Collagenase D, DNase I.

• FACS buffer (PBS with 2% FBS).

• Fc block (anti-CD16/32).

• Fluorochrome-conjugated antibodies against immune cell markers (e.g., CD45, CD3, CD4, CD8, FoxP3, Gr-1, CD11b, F4/80).

• Flow cytometer.

Procedure:

• Tumor Digestion: Mince tumors and digest with collagenase D and DNase I to obtain a single-cell suspension.

• Cell Staining:

  • Wash cells with FACS buffer.

  • Block Fc receptors with Fc block.

  • Stain with a cocktail of surface antibodies for 30 minutes on ice.

  • For intracellular staining (e.g., FoxP3), fix and permeabilize cells according to the manufacturer's protocol before adding the intracellular antibody.

• Data Acquisition and Analysis: Acquire stained cells on a flow cytometer and analyze the data to quantify different immune cell populations (e.g., CD8+ T cells, regulatory T cells, MDSCs, macrophages).

Visualizing the Mechanisms of Action

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a conceptual experimental workflow.

Figure 1: Mechanism of Synergistic Action.

Figure 2: Preclinical Experimental Workflow.

References

• 1. PIM1/NF-κB/CCL2 blockade enhances anti-PD-1 therapy response by modulating macrophage infiltration and polarization in tumor microenvironment of NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment | MDPI [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Blockade of CCL2 enhances immunotherapeutic effect of anti-PD1 in lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of the CCL2 receptor, CCR2, enhances tumor response to immune checkpoint therapy - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Anti-CCL2 (Carlumab)-SPDB-DM4

This document provides crucial safety and logistical information for the proper handling and disposal of the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. This ADC combines a monoclonal antibody (Carlumab) with a potent cytotoxic agent (DM4), necessitating stringent safety protocols to protect researchers and the environment.[1][2] Due to the high potency of the DM4 payload, all materials that come into contact with this ADC must be treated as hazardous waste.[3][4]

Core Safety Principles

All handling of Anti-CCL2 (Carlumab)-SPDB-DM4, including preparation, administration, and disposal, should occur within a designated containment area, such as a certified biological safety cabinet (BSC) or a containment isolator, to minimize exposure risk.[3] Personnel must be thoroughly trained in handling potent compounds and utilize appropriate Personal Protective Equipment (PPE).[5]

Minimum Required PPE:

• Double nitrile gloves

• Disposable gown with closed front and cuffs

• Safety glasses or goggles

• Face shield if there is a splash risk

Waste Segregation and Containment

Proper segregation of waste at the point of generation is critical. All waste contaminated with Anti-CCL2 (Carlumab)-SPDB-DM4 is classified as cytotoxic hazardous waste and must be disposed of via high-temperature incineration.[][7] Do not dispose of this waste with general laboratory trash or down the drain.

Waste Type	Description	Container Type	Disposal Pathway
Solid Waste	Contaminated PPE (gloves, gowns), lab plastics (pipette tips, tubes), bench paper, and cleaning materials.	Labeled, leak-proof, puncture-resistant container with a secure lid, lined with a yellow cytotoxic waste bag.	High-Temperature Incineration.
Liquid Waste	Unused ADC solutions, cell culture media containing the ADC, buffer solutions from experimental procedures, and initial rinsates.	Labeled, leak-proof, shatter-resistant container. Do not mix with other chemical waste streams.	High-Temperature Incineration. Chemical inactivation is not recommended without a validated protocol.
Sharps Waste	Needles, syringes, glass vials, Pasteur pipettes, and any other sharp items contaminated with the ADC.	Labeled, puncture-proof sharps container specifically designated for cytotoxic waste (typically yellow).	High-Temperature Incineration.

Step-by-Step Disposal Protocols

A. Liquid Waste Disposal:

• Collection: Collect all liquid waste containing Anti-CCL2 (Carlumab)-SPDB-DM4 directly into a designated, sealed, and clearly labeled hazardous waste container.

• Labeling: The label must include "Cytotoxic Waste for Incineration," the chemical name "Anti-CCL2 (Carlumab)-SPDB-DM4," the primary hazard (Toxic), and the date.

• Storage: Store the sealed container in a designated secondary containment bin in a secure, low-traffic area until collection by the institution's Environmental Health and Safety (EHS) department.

B. Solid Waste Disposal:

• Collection: Place all contaminated solid waste, such as gloves, gowns, and plasticware, into a cytotoxic waste bag within the containment area.

• Sealing: Once the bag is three-quarters full, securely seal it.

• Outer Container: Place the sealed bag into a rigid, secondary waste container labeled "Cytotoxic Waste for Incineration."

• Storage and Pickup: Store the container in the designated hazardous waste accumulation area for EHS pickup.

C. Sharps Waste Disposal:

• Immediate Disposal: Dispose of all contaminated sharps directly into a designated cytotoxic sharps container at the point of use.

• Container Management: Do not overfill the sharps container. Once it is three-quarters full, securely lock the lid.

• Pickup: Place the sealed container in the designated hazardous waste area for EHS collection.

Decontamination and Spill Management

In the absence of a specific validated chemical inactivation procedure for DM4, a thorough cleaning and decontamination process is mandatory.

A. Surface Decontamination Protocol:

• Initial Cleaning (Detergent): Moisten a low-lint wipe with a detergent solution. Wipe the entire surface in one direction, starting from the cleanest area and moving toward the most contaminated. Dispose of the wipe as cytotoxic solid waste.[8]

• Rinsing: Using a new wipe moistened with sterile water, rinse the surface with the same unidirectional technique to remove any detergent residue. Dispose of the wipe.[8]

• Final Decontamination (Alcohol): With a new wipe, apply 70% isopropyl alcohol to the surface to disinfect and remove remaining residues. Allow the surface to air dry completely. Dispose of the wipe as cytotoxic waste.[8]

B. Spill Response:

• Alert personnel in the immediate area and restrict access.

• Don appropriate PPE before cleaning the spill.

• Contain the spill using absorbent pads from a chemotherapy spill kit.

• For liquid spills, carefully absorb the liquid. For solid spills, gently cover and wet the material to avoid raising dust.

• Clean the area following the three-step surface decontamination protocol described above.

• Package all cleanup materials, including contaminated absorbent pads and PPE, as cytotoxic waste for incineration.

• Report the spill to your institution's EHS department.

Caption: Workflow for the proper segregation and disposal of Anti-CCL2 (Carlumab)-SPDB-DM4 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. Physical and Chemical Stability of Antibody Drug Conjugates: Current Status: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. In vitro characterization of the drug-drug interaction potential of catabolites of antibody-maytansinoid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]
• 8. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Anti-CCL2 (Carlumab)-SPDB-DM4

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of potent compounds like Anti-CCL2 (Carlumab)-SPDB-DM4 is paramount. This antibody-drug conjugate (ADC) combines the targeting specificity of the monoclonal antibody Carlumab against CCL2 with the cytotoxic potency of DM4, a maytansinoid derivative.[1][2] The linker, SPDB, connects these two components. Due to the highly cytotoxic nature of DM4, stringent safety protocols and handling procedures are essential to minimize exposure and ensure a safe laboratory environment.[3][4]

Personal Protective Equipment (PPE)

The primary hazard associated with Anti-CCL2 (Carlumab)-SPDB-DM4 stems from its DM4 payload, a potent microtubule inhibitor.[5][6] Therefore, appropriate PPE is critical to prevent accidental exposure through inhalation, skin contact, or ingestion.

PPE Category	Required Equipment	Specifications and Usage Guidelines
Eye/Face Protection	Safety glasses with side-shields or safety goggles	Must conform to appropriate government standards (e.g., NIOSH in the US or EN 166 in the EU). A face shield may be required for splash hazards.[7]
Hand Protection	Chemical-impermeable gloves	Nitrile or neoprene gloves are recommended. Gloves must be inspected for integrity before use and changed frequently.[8][9]
Body Protection	Laboratory coat or disposable gown	A lab coat should be worn at all times in the laboratory. For procedures with a higher risk of contamination, a disposable gown is recommended.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	For procedures that may generate aerosols or dust, or in case of a spill, a NIOSH-approved respirator may be necessary. Work in a certified chemical fume hood or biological safety cabinet.[9]

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the ADC and ensuring the safety of laboratory personnel.

Receiving and Unpacking:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (lab coat, gloves, and eye protection) during unpacking.

• Confirm that the product name and quantity match the order.

• Store the ADC at the recommended temperature, typically -20°C or -80°C, in a tightly sealed container, protected from light.[10]

Preparation and Use:

• All handling of Anti-CCL2 (Carlumab)-SPDB-DM4 should be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.[3]

• Ensure the work area is clean and free of clutter.

• Use dedicated equipment (pipettes, tubes, etc.) for handling the ADC.

• Avoid the formation of dust and aerosols.[9]

• Do not eat, drink, or smoke in the handling area.[8]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[7][9]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[9]

Spill Response:

• Evacuate the area and prevent entry.

• Wear appropriate PPE, including respiratory protection if necessary.

• For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.

• For large spills, contact your institution's environmental health and safety department.

• Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste materials contaminated with Anti-CCL2 (Carlumab)-SPDB-DM4 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Unused Product	Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste. Do not pour down the drain.
Contaminated Materials (e.g., gloves, pipette tips, vials)	Collect in a designated, labeled, and sealed hazardous waste container.
Liquid Waste	Collect in a sealed, labeled hazardous waste container.

Consult your institution's environmental health and safety department for specific disposal guidelines.[8]

Visual Guidance for Safe Handling Workflow

The following diagram outlines the key steps and decision points for the safe handling of Anti-CCL2 (Carlumab)-SPDB-DM4.

Caption: Workflow for safe handling of Anti-CCL2 (Carlumab)-SPDB-DM4.

This comprehensive guide provides the essential information for the safe handling and disposal of Anti-CCL2 (Carlumab)-SPDB-DM4. Adherence to these procedures is critical for minimizing risk and ensuring a safe research environment. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most detailed and up-to-date information.

References

• 1. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pharmafocusamerica.com [pharmafocusamerica.com]
• 7. cellmosaic.com [cellmosaic.com]
• 8. echemi.com [echemi.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. medchemexpress.com [medchemexpress.com]